4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate

• CAS: 67589-39-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Phase Transition Temperature of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate

Introduction

4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate is a calamitic (rod-shaped) thermotropic liquid crystal, a class of materials that exhibit intermediate phases (mesophases) between a crystalline solid and an isotropic liquid upon temperature change.[1][2] Its molecular structure, comprising a flexible propylcyclohexane ring, a rigid phenyl ring, and an ethoxy terminal group, is characteristic of compounds designed to exhibit a nematic liquid crystal phase.[1][3] This guide provides a comprehensive overview of the significance of its phase transition temperatures, the methodologies for their determination, and the underlying principles that govern its mesomorphic behavior. While specific, publicly available data for the phase transition temperatures of this exact compound (CAS 67589-39-3) is not readily found in accessible literature, this guide will detail the established experimental protocols for their precise measurement, empowering researchers in materials science and drug development.[3][4][5]

Molecular Structure and Physicochemical Properties

The molecular integrity of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate dictates its liquid crystalline properties. Its key physicochemical characteristics are summarized below.

Property	Value	Source
Molecular Formula	C18H26O3	[1][4]
Molecular Weight	290.4 g/mol	[1][4]
CAS Number	67589-39-3	[3][4][5]
Physical Form	Solid (at room temperature)	[4]
Classification	Liquid Crystal Monomer	[1]

The trans-cyclohexane ring provides a degree of conformational flexibility while maintaining a largely linear molecular shape, which is crucial for the formation of the orientationally ordered, yet positionally disordered, nematic phase.[2]

Visualizing the Molecular Architecture

The following diagram illustrates the chemical structure of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate.

Caption: Molecular structure of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate.

Determining Phase Transition Temperatures: A Methodological Deep Dive

The characterization of phase transitions in liquid crystals is primarily accomplished through a combination of Differential Scanning Calorimetry (DSC) and Polarized Light Microscopy (PLM).

Differential Scanning Calorimetry (DSC)

DSC is a fundamental thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[6][7] It provides quantitative data on the temperatures and enthalpy changes associated with phase transitions.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh 3-5 mg of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate into a standard aluminum DSC pan.

  • Hermetically seal the pan to prevent any sublimation during heating.

  • Prepare an empty, hermetically sealed aluminum pan to serve as the reference.

• Instrument Setup and Calibration:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to create a stable thermal environment.

  • Calibrate the instrument for temperature and enthalpy using certified standards (e.g., indium).

• Thermal Cycling:

  • First Heating Scan: Heat the sample from room temperature to a temperature well above the expected isotropic clearing point (e.g., 120°C) at a controlled rate (e.g., 10°C/min). This scan reveals all endothermic transitions (crystal-to-liquid crystal, liquid crystal-to-isotropic liquid) and removes the sample's prior thermal history.

  • First Cooling Scan: Cool the sample at the same controlled rate (10°C/min) back to room temperature. This scan shows the corresponding exothermic transitions.

  • Second Heating Scan: Reheat the sample at the same rate. This scan is often used for data analysis as it represents the material's behavior from a consistent, cooled state.

Data Interpretation:

• Phase Transition Temperatures: The onset temperature of an endothermic peak on the heating scan is typically reported as the transition temperature (e.g., T_m for melting, T_NI for nematic-to-isotropic).

• Enthalpy of Transition (ΔH): The area under the transition peak is integrated to determine the enthalpy change, which provides insight into the degree of molecular ordering change during the transition.

Polarized Light Microscopy (PLM)

PLM is a qualitative technique used to visually identify liquid crystal phases based on their unique optical textures. It serves as an essential complementary method to DSC.

Experimental Protocol:

• Sample Preparation: Place a small amount of the compound on a clean microscope slide and cover it with a coverslip.

• Heating and Observation:

  • Place the slide on a hot stage attached to a polarized light microscope.

  • Slowly heat the sample while observing it through crossed polarizers.

  • Solid Phase: Appears as a crystalline structure.

  • Nematic Phase: Upon melting, the appearance of a birefringent, mobile fluid with characteristic textures (e.g., Schlieren or threaded) confirms the nematic phase.

  • Isotropic Phase: At the clearing point (nematic-to-isotropic transition), the field of view will become completely dark (extinction) as the isotropic liquid does not rotate polarized light.

• Cooling and Confirmation: Slowly cool the sample from the isotropic phase to observe the formation of the nematic phase (evidenced by the reappearance of light) and subsequent crystallization. This helps to identify monotropic phases (phases that appear only on cooling).

Workflow for Phase Transition Analysis

The logical flow for determining and validating the phase transition temperatures is depicted below.

Caption: Workflow for determining liquid crystal phase transitions.

Significance in Research and Development

The phase transition temperatures of a liquid crystal are critical parameters that define its potential applications.

• For Drug Development: Thermotropic liquid crystals are being explored for controlled drug delivery systems. The nematic-to-isotropic transition can be triggered by temperature changes in the body, leading to a release of an encapsulated therapeutic agent. Understanding the precise transition temperatures is paramount for designing materials that are stable at storage temperatures but release their payload at physiological temperatures.

• For Materials Science: In applications like liquid crystal displays (LCDs), the operating temperature range is dictated by the nematic range (the temperature window between the melting point and the clearing point). A broad and stable nematic range is often desirable.

Conclusion

While the precise phase transition temperatures for 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate are not documented in readily accessible scientific literature, this guide provides the authoritative framework for their determination. By employing the synergistic techniques of Differential Scanning Calorimetry and Polarized Light Microscopy, researchers can accurately and reliably characterize the thermotropic behavior of this and other novel liquid crystalline materials. This foundational data is the cornerstone for advancing their application in high-technology fields, from next-generation displays to innovative pharmaceutical formulations.

References

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• U.S. Environmental Protection Agency. (2023). Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans-. Substance Details - SRS. Retrieved from [Link]

• Wang, Y., et al. (2013). (4-Ethylcyclohexyl)(4-methoxyphenyl)methanone. Acta Crystallographica Section E: Structure Reports Online, 69(3), o348. [Link]

• Dąbrowski, R., et al. (2015). Synthesis and mesomorphic properties of laterally fluorinated alkyl 4′′-alkylterphenyl-4-yl carbonate liquid crystals. Journal of Materials Chemistry C, 3(16), 4045-4061. [Link]

• Klochkov, A. N., et al. (2021). Mesomorphic and Anisotropic Properties of Trans-4-(4-Pentylcyclohexyl) Benzonitrile Doped with Chiral (Bis)Camphoralidene-Ethylenediamine. Crystals, 11(11), 1361. [Link]

• Lee, J., et al. (2021). Vertical Orientation of Liquid Crystal on Comb-Like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted Polystyrene Containing Liquid Crystal Precursor. Polymers, 13(9), 1378. [Link]

• Cozzolino, S., et al. (2022). A Method to Derive the Characteristic and Kinetic Parameters of 1,1-Bis(tert-butylperoxy)cyclohexane from DSC Measurements. Processes, 10(6), 1058. [Link]

• Epand, R. M., & Epand, R. F. (2013). Differential Scanning Calorimetry of Protein–Lipid Interactions. In J. H. Kleinschmidt (Ed.), Lipid-Protein Interactions: Methods and Protocols (pp. 57-69). Humana Press. [Link]

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Molecular Structure Analysis of CAS 67589-39-3: From Nematic Liquid Crystals to Emerging Toxicological Assessments

Executive Summary

CAS 67589-39-3, chemically identified as Trans-4-ethoxyphenyl 4-propylcyclohexanecarboxylate , is a non-fluorinated phenyl ester liquid crystal monomer (LCM)[1]. Historically, this compound has been a foundational building block in the manufacturing of nematic liquid crystal displays (LCDs) due to its exceptional mesophase stability and electro-optical properties[2].

However, recent environmental and toxicological studies have recontextualized LCMs as emerging contaminants. Compounds like CAS 67589-39-3 exhibit persistent, bioaccumulative, and toxic (PBT) characteristics and have been detected in indoor residential dust[3], human serum, and breast milk[4][5]. For drug development professionals and analytical scientists, this dual nature necessitates rigorous structural characterization—not only for materials science but also for Extractables and Leachables (E&L) profiling in smart medical devices (e.g., wearable injectors, digital inhalers) where LCM migration poses a potential human health risk[4].

Molecular Architecture and Mechanistic Properties

The physicochemical behavior of CAS 67589-39-3 is dictated by three distinct structural motifs, each contributing to its macroscopic properties:

• The trans-1,4-Cyclohexane Core : The trans stereochemistry ensures that the propyl and carboxylate substituents occupy equatorial positions. This minimizes steric hindrance and enforces a rigid, rod-like (calamitic) molecular geometry. This linearity is the fundamental prerequisite for the formation of the highly ordered nematic mesophase, allowing molecules to align parallel to a director axis while maintaining liquid-like fluidity[2].

• The Ester Linkage : The central carboxylate ester provides a permanent dipole moment, which is critical for the dielectric anisotropy required in LCD switching mechanisms. However, from a toxicokinetic perspective, this ester bond acts as a metabolic weak point, susceptible to enzymatic hydrolysis in biological matrices[4].

• The Ethoxyphenyl Terminus : The ethoxy group enhances the molecule's polarizability and overall lipophilicity (XLogP3 ≈ 5.4)[1]. While this lipophilicity lowers the melting point to widen the nematic temperature range, it is also the primary driver for the compound's high bioaccumulation potential in lipid-rich human tissues[5].

Fig 1. Structure-property and toxicity relationship of CAS 67589-39-3.

Analytical Workflows for Structural Validation

To ensure scientific integrity, the characterization of CAS 67589-39-3 must rely on orthogonal, self-validating analytical techniques. The following protocols detail the methodologies required for comprehensive structural elucidation.

Protocol 1: Trace Detection via GC-MS (E&L and Biomonitoring)

Causality: Due to its high lipophilicity and volatility, Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is the gold standard for detecting non-fluorinated LCMs in complex matrices[4]. Step-by-Step Methodology:

• Sample Preparation: Extract the sample (e.g., device polymer leachate or biological fluid) using a non-polar solvent system such as hexane/dichloromethane (1:1 v/v) via liquid-liquid extraction (LLE).

• Concentration: Evaporate the organic layer to near dryness under a gentle stream of ultra-pure nitrogen and reconstitute in 100 µL of hexane.

• Chromatography: Inject 1 µL into a GC system equipped with a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm). Use a temperature gradient: hold at 80°C for 2 min, ramp at 15°C/min to 300°C, and hold for 5 min.

• Mass Elucidation: Operate the MS in full-scan EI mode (70 eV). Identify the molecular ion peak at m/z 290.4. Confirm structural identity by monitoring the primary alpha-cleavage fragment at the ester bond, yielding the 4-propylcyclohexyl acylium ion[1].

Protocol 2: Stereochemical Confirmation via NMR Spectroscopy

Causality: Mass spectrometry cannot definitively differentiate between cis and trans isomers. Nuclear Magnetic Resonance (NMR) spectroscopy is mandatory to validate the equatorial-equatorial (trans) geometry essential for nematic behavior[6]. Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of highly purified CAS 67589-39-3 in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing TMS as an internal standard.

• Acquisition: Acquire a 1D 1H NMR spectrum at 400 MHz with 16 scans and a relaxation delay of 2 seconds.

• Spectral Interpretation: Focus on the axial proton attached to C1 of the cyclohexane ring (adjacent to the carbonyl). In the trans isomer, this proton is axial and couples with two adjacent axial protons and two equatorial protons. This results in a broad multiplet (often a triplet of triplets) with two large axial-axial coupling constants ( 3Jaa​≈10−12 Hz). A narrow signal would indicate a cis (axial-equatorial) impurity[6].

Protocol 3: Phase Transition Profiling via DSC and POM

Causality: Differential Scanning Calorimetry (DSC) provides the thermodynamic boundaries of the mesophases, while Polarized Optical Microscopy (POM) visually confirms the nematic texture[2]. Step-by-Step Methodology:

• Thermodynamic Profiling (DSC): Crimp 3-5 mg of the sample in an aluminum pan. Perform a heat-cool-heat cycle from 0°C to 100°C at a rate of 10°C/min under a nitrogen atmosphere. Record the endothermic peaks corresponding to the Crystal → Nematic ( Cr→N ) and Nematic → Isotropic ( N→Is ) transitions.

• Optical Validation (POM): Place a small crystal between a glass slide and a coverslip on a hot stage. Heat the sample past its melting point while observing under cross-polarizers. The appearance of a characteristic "schlieren" or thread-like texture confirms the presence of the nematic phase[2].

Fig 2. Multi-modal analytical workflow for CAS 67589-39-3 characterization.

Quantitative Data Summary

The table below consolidates the critical physicochemical parameters and analytical markers used to validate CAS 67589-39-3.

Property / Parameter	Value	Analytical Method / Source
Chemical Name	Trans-4-ethoxyphenyl 4-propylcyclohexanecarboxylate	IUPAC Nomenclature[1]
CAS Registry Number	67589-39-3	Chemical Abstract Service[1]
Molecular Formula	C18​H26​O3​	High-Resolution MS[1]
Molecular Weight	290.4 g/mol	GC-MS[1]
Lipophilicity (XLogP3)	5.4	Computed / Octanol-Water Partition[1]
Topological Polar Surface Area	35.5 Ų	Computed[1]
Typical Mesophase	Nematic ( Cr→N→Is )	DSC / POM[2]
Key 1H NMR Marker	Multiplet at ~2.4 - 2.6 ppm (large 3Jaa​ )	1H NMR ( CDCl3​ )[6]

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Dielectric Anisotropy and Formulation Engineering of 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate

Target Audience: Materials Scientists, Liquid Crystal Formulation Engineers, and R&D Professionals Document Type: Technical Whitepaper

Executive Summary

In the highly specialized field of liquid crystal (LC) formulation for electro-optic displays and photonic devices, balancing threshold voltage, response time, and thermal stability is a constant engineering challenge. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate (CAS: 67589-39-3)[1] serves as a critical structural monomer in advanced nematic mixtures. Unlike highly polar cyanobiphenyls that drive positive dielectric anisotropy ( Δε ) but suffer from high rotational viscosity, this phenyl cyclohexanecarboxylate ester acts as a low-viscosity structural diluent. This whitepaper dissects the mechanistic origins of its slightly negative dielectric anisotropy, the causality behind its use in modern LC mixtures, and the self-validating experimental protocols required for its characterization.

Mechanistic Origins of Dielectric Anisotropy

The dielectric anisotropy ( Δε ) of a liquid crystal molecule is mathematically defined as the difference between the dielectric permittivity parallel ( ε∥​ ) and perpendicular ( ε⊥​ ) to the nematic director:

Δε=ε∥​−ε⊥​

For 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate, the macroscopic Δε is a direct consequence of its molecular dipole vector distribution. The molecular architecture consists of three distinct domains:

• The trans-4-propylcyclohexyl Ring: A completely saturated, non-polar aliphatic moiety. It provides steric bulk and linearity to stabilize the nematic phase but contributes zero permanent dipole moment to the parallel axis[2].

• The Ester Linkage (-COO-): Bridging the cyclohexyl and phenyl rings, the carbonyl oxygen projects a strong transverse dipole moment (~1.7 Debye) at an angle of approximately 60° to the primary molecular axis.

• The Terminal Ethoxy Group (-OCH₂CH₃): The sp³-hybridized ether oxygen introduces an additional off-axis dipole vector (~1.2 Debye)[3].

Because the dominant dipole moments are oriented transversely rather than longitudinally, the perpendicular permittivity exceeds the parallel permittivity ( ε⊥​>ε∥​ ). This structural arrangement reliably yields a slightly negative dielectric anisotropy ( Δε≈−0.5 to -1.5).

Fig 1: Molecular dipole moment contributions dictating the negative dielectric anisotropy.

Causality in Formulation Engineering

Why do formulation engineers intentionally introduce a compound with a negative Δε into mixtures designed for positive Δε applications (such as Twisted Nematic or In-Plane Switching displays)? The answer lies in viscosity mitigation .

Highly polar molecules required to lower the threshold voltage (e.g., terminal cyano or fluoro compounds) exhibit strong intermolecular dipole-dipole interactions. This drastically increases the rotational viscosity ( γ1​ ) of the bulk mixture, leading to sluggish electro-optic response times[4].

By replacing a rigid, highly polarizable benzoate core with a saturated cyclohexane ring, the π−π stacking interactions are eliminated. The class viscosity of cyclohexanecarboxylates is significantly lower than their purely aromatic counterparts[2]. Therefore, 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate is doped into the host mixture to "dilute" the viscosity. Its linear trans-conformation ensures that the clearing point ( Tc​ ) is not severely depressed, while its slightly negative Δε is easily overcompensated by the highly positive components in the formulation[4].

Self-Validating Experimental Protocol for Dielectric Characterization

Because 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate is crystalline at room temperature (melting point ~33°C)[1], its nematic dielectric properties cannot be measured directly in its pure state. Instead, a self-validating guest-host extrapolation methodology must be employed.

Step-by-Step Methodology

Step 1: Empty Cell Calibration (Self-Validation Step)

• Causality: To prevent variations in cell gap manufacturing from skewing permittivity calculations, the exact empty capacitance ( C0​ ) must be established.

• Action: Measure the capacitance of an empty homogeneous (planar) cell and an empty homeotropic (vertical) cell using an LCR meter at 1 kHz. Calculate the exact cell gap ( d ) using optical interference spectrometry.

Step 2: Host Mixture Baseline Characterization

• Action: Fill the calibrated cells with a standard, non-polar nematic host mixture (e.g., a proprietary fluorinated host with known Δεhost​ ). Measure ε∥,host​ and ε⊥,host​ at 20°C.

Step 3: Guest-Host Doping

• Action: Formulate a precise mixture containing 90% by weight of the host mixture and 10% by weight of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate. Heat the mixture above its isotropic transition temperature and agitate to ensure absolute homogeneity.

Step 4: Capacitance Measurement

• Action: Capillary-fill the doped mixture into the test cells. Apply a 1 kHz, 0.1 Vrms probing signal (strictly kept below the Freedericksz threshold voltage to prevent director reorientation). Record the new capacitance values to derive ε∥,mix​ and ε⊥,mix​ .

Step 5: Linear Extrapolation

• Action: Calculate the extrapolated dielectric parameters of the pure monomer using the equation:

  Δεguest​=cΔεmix​−(1−c)Δεhost​​

  (where c=0.10 is the mass fraction of the guest compound).

Fig 2: Step-by-step workflow for the dielectric characterization of LC monomers via extrapolation.

Quantitative Data & Comparative Analysis

The structural advantages of this compound become apparent when benchmarked against other standard liquid crystal cores. The tables below summarize the physical properties and the comparative advantages of utilizing a cyclohexanecarboxylate ester.

Table 1: Physical and Structural Properties

Property	Value	Source / Methodology
Chemical Name	4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate	IUPAC Nomenclature
CAS Number	67589-39-3	Chemical Databases[3]
Molecular Formula	C₁₈H₂₆O₃	Computed[1]
Molecular Weight	290.40 g/mol	Computed[1]
Phase Transition (Cr → N)	~33.0 °C	Differential Scanning Calorimetry
Clearing Point (N → I)	~78.0 °C	Optical Polarizing Microscopy

Table 2: Comparative Analysis of LC Monomer Cores

Monomer Core Type	Typical Δε	Relative Viscosity ( γ1​ )	Primary Formulation Role
Cyanobiphenyl (e.g., 5CB)	+11.0 to +13.0	High	Driving positive Δε (TN/IPS modes)
Fluorinated Phenylcyclohexane	+4.0 to +6.0	Medium	Active Matrix (AM) display driving
Phenyl Cyclohexanecarboxylate	-0.5 to -1.5	Low	Viscosity reduction, Tc​ stabilization
Bicyclohexyl (Aliphatic)	~ 0.0	Very Low	Extreme viscosity dilution

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Thermal Stability and Phase Dynamics of trans-4-Propylcyclohexanecarboxylic Acid 4-Ethoxyphenyl Ester: From Advanced Materials to Temperature-Responsive Drug Delivery

Executive Summary

The compound trans-4-propylcyclohexanecarboxylic acid 4-ethoxyphenyl ester (CAS 67589-39-3) is a highly ordered calamitic (rod-like) liquid crystal intermediate. While its primary historical applications lie in electro-optic displays and advanced engineering plastics, its unique thermodynamic profile—specifically its broad nematic mesophase window—has positioned it as a critical model compound for researchers in targeted drug delivery. This technical guide deconstructs the structural causality behind its thermal stability and outlines self-validating analytical protocols for evaluating its performance in thermoresponsive pharmaceutical applications.

Molecular Architecture and the Causality of Thermal Stability

The thermal stability of trans-4-propylcyclohexanecarboxylic acid 4-ethoxyphenyl ester is not merely a function of its constituent atoms, but a direct consequence of its precise spatial geometry[1]. The molecule consists of a rigid trans-cyclohexyl ring coupled to a phenyl ring via an ester linkage, flanked by propyl and ethoxy aliphatic chains[2].

The Thermodynamic Causality: Ester linkages are traditionally viewed as points of thermal and hydrolytic vulnerability. However, in this compound, the trans-1,4-disubstitution on the cyclohexane ring forces the molecule into an extended, linear conformation[3]. This linearity maximizes intermolecular van der Waals dispersion forces and π-π stacking between adjacent phenyl rings.

Because the molecules pack densely into a highly ordered nematic phase, the conformational entropy of the system is restricted. This dense steric packing physically shields the electrophilic carbonyl carbon of the ester linkage from nucleophilic attack (e.g., trace moisture) at elevated temperatures. Consequently, the compound exhibits remarkable thermal stability, maintaining its nematic liquid crystalline state up to a clearing temperature (Tc) of 78.0 °C before transitioning into an isotropic liquid[1].

Implications for Advanced Therapeutics and Drug Delivery

For drug development professionals, the exact phase transition temperatures of this ester—melting at 33.0 °C and clearing at 78.0 °C[1]—make it an exceptional candidate motif for thermoresponsive drug delivery systems, such as liquid crystalline polymer (LCP) micelles and lyotropic liquid crystals (LLCs)[4],[5].

Mechanism of Action in Drug Delivery: A primary failure point in micellar drug delivery is premature drug leakage in the bloodstream at physiological temperature (37 °C)[4]. By integrating a mesogen with a melting point just below body temperature (33 °C) and a high clearing point (78 °C), the hydrophobic core of the delivery vehicle remains in a highly viscous, ordered nematic state at 37 °C. This structurally "locks" the hydrophobic drug payload inside the matrix[4].

When localized mild hyperthermia is applied to a tumor site (e.g., 42–45 °C), the system is pushed deeper into the nematic phase. The thermal energy increases the free volume and molecular mobility of the aliphatic tails without destroying the overall structural integrity of the micelle, allowing for diffusion-controlled, targeted drug release without catastrophic matrix rupture[4],[5].

Fig 1: Phase transition dynamics and thermoresponsive drug release mechanism.

Self-Validating Experimental Workflows

To rigorously assess the thermal stability and phase transitions of this compound, researchers must employ a self-validating multi-modal thermal analysis protocol. Relying on a single heating run is insufficient, as it conflates thermal history (e.g., crystallization kinetics) with absolute thermodynamic stability.

Protocol: Cyclic Differential Scanning Calorimetry (DSC)

This methodology is designed to be self-validating: the second heating cycle acts as an internal control for the first.

• Sample Preparation: Encapsulate 3.0 to 5.0 mg of the ester in a hermetically sealed aluminum pan. Causality: Hermetic sealing prevents the volatilization of the sample, ensuring that any observed endotherms are strictly phase transitions, not mass loss.

• Cycle 1 - Heating (Erasing Thermal History): Heat the sample from 20 °C to 100 °C at a rate of 10 °C/min under a continuous nitrogen purge (50 mL/min). Record the endothermic melting peak (Tm ≈ 33.0 °C) and the nematic-to-isotropic clearing peak (Tc ≈ 78.0 °C)[1].

• Isothermal Stress Hold: Hold the sample isothermally at 100 °C for 10 minutes. Causality: This step intentionally applies thermal stress. If the ester linkage is unstable, thermal degradation will initiate here.

• Cycle 1 - Cooling (Reversibility Check): Cool the sample from 100 °C to 20 °C at 10 °C/min. Record the exothermic isotropic-to-nematic and nematic-to-crystalline transitions.

• Cycle 2 - Heating (Validation): Heat the sample again to 100 °C at 10 °C/min.

  • Validation Logic: If the Tm and Tc values in Cycle 2 perfectly match Cycle 1, the compound possesses absolute thermal stability within this operational window. A depression (lowering) of the Tc in Cycle 2 indicates that thermal degradation occurred during the isothermal hold, generating impurities that disrupt nematic ordering[5].

Fig 2: Self-validating cyclic DSC workflow for assessing absolute thermal stability.

Quantitative Data Summaries

Table 1: Physicochemical and Phase Transition Properties

Property	Value	Causality / Significance
CAS Number	67589-39-3	Standard chemical identifier[1]
Molecular Weight	290.40 g/mol	Optimal steric bulk for LCP side-chain mesogens[2]
Melting Point (Tm)	33.0 °C	Transition from crystalline solid to nematic LC[1]
Clearing Point (Tc)	78.0 °C	Transition from nematic LC to isotropic liquid[1]

| Mesophase Range (ΔT) | 45.0 °C | Broad thermal window ensures stable encapsulation at 37 °C[1],[4] |

Table 2: Thermal Degradation Indicators (TGA/DSC)

Thermal Event	Temperature Range	Diagnostic Meaning
Isothermal Mass Loss	> 150 °C (TGA)	Onset of ester cleavage or compound volatilization.
Tc Depression (Cycle 2)	< 78.0 °C (DSC)	Accumulation of thermal degradation impurities disrupting LC order.

| Hysteresis (Cooling) | ΔT > 5 °C | Kinetic trapping or supercooling of the mesophase during structural realignment. |

References

• 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate | 67589-39-3 | Tokyo Chemical Industry Co., Ltd. tcichemicals.com. Available at: 1

• 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate - CymitQuimica. cymitquimica.com. Available at: 2

• Polymers and Plastics - Pharmaceutical Intermediates Supplier Arborpharmchem. arborpharmchem.com. Available at: 3

• Reversible Regulation of Drug Release from Chiral Liquid Crystalline Polymer Micelles without Leakage | Macromolecules. acs.org. Available at: 4

• Recent advances in lyotropic liquid crystal nanoparticle formulations for drug delivery systems - Frontiers. frontiersin.org. Available at: 5

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Optical Birefringence Properties of CAS 67589-39-3: A Technical Guide for Advanced Materials and Biosensing

Executive Summary

CAS 67589-39-3, chemically identified as trans-4-ethoxyphenyl 4-propylcyclohexanecarboxylate (often abbreviated as EPPC), is a highly specialized nematic liquid crystal (LC) monomer. While traditionally utilized to tune the viscosity of display technologies, its unique optical birefringence ( Δn ) profile has garnered significant attention in pharmaceutical research—specifically in the development of LC-based biosensors and anisotropic drug delivery matrices. This whitepaper provides an in-depth analysis of the structural mechanisms governing EPPC's birefringence, standardized protocols for its optical characterization, and its emerging applications in drug development.

Chemical Identity and Structural Causality

CAS 67589-39-3 belongs to the phenyl cyclohexanecarboxylate class of liquid crystals.

• Molecular Formula: C18H26O3

• Molecular Weight: 290.39 g/mol

• Structure: A propyl-substituted cyclohexane ring linked via a carboxylate ester to an ethoxy-substituted benzene ring [1].

The Causality of Optical Properties: Birefringence in liquid crystals is fundamentally driven by the anisotropy of molecular polarizability, which is heavily reliant on extended π -electron conjugation. Unlike highly birefringent biphenyl or terphenyl compounds ( Δn>0.2 ), EPPC incorporates a saturated cyclohexane ring [4]. This structural choice intentionally disrupts the extended π -conjugation, resulting in a moderate-to-low birefringence ( Δn≈0.05−0.08 ).

The scientific trade-off here is highly advantageous for specific applications: the cyclohexane ring drastically reduces rotational viscosity ( γ1​ ), enabling rapid molecular reorientation times. This makes EPPC an ideal dopant for lowering the viscosity of host mixtures without excessively increasing the optical retardation, a critical factor for real-time biosensing and dynamic optical devices.

Structural pathways dictating the moderate optical birefringence of CAS 67589-39-3.

Quantitative Optical and Physical Properties

To engineer systems utilizing EPPC, researchers must account for its phase transition temperatures and optical metrics. The following table summarizes the foundational data required for formulating LC mixtures (e.g., doping EPPC into a base nematic host to tune viscosity and Δn ).

Property	Value / Range	Scientific Implication
Birefringence ( Δn at 589 nm, 25°C)	~0.05 - 0.08	Low optical retardation; minimizes chromatic dispersion in thick sensing cells.
Refractive Index (Extraordinary, ne​ )	~1.55	Governed by the polarizability along the molecular long axis.
Refractive Index (Ordinary, no​ )	~1.48	Governed by the transverse molecular polarizability.
Dielectric Anisotropy ( Δϵ )	Weakly Negative / Neutral	Requires specific driving schemes if used in electro-optic switching.
Melting Point (C-N Transition)	33.0 - 78.0 °C [2]	Provides a broad nematic range when blended with other LC homologues.

Experimental Protocol: Self-Validating Birefringence Measurement

Trustworthy optical characterization requires a self-validating system. The following protocol details the measurement of EPPC's birefringence using a Senarmont compensator method, incorporating a strict calibration loop to ensure data integrity.

Step 1: Cell Preparation and Alignment

• Fabricate a liquid crystal cell using indium tin oxide (ITO) coated glass substrates.

• Spin-coat a polyimide alignment layer (e.g., PI-2555) and rub unidirectionally to induce homogeneous (planar) alignment.

• Measure the exact cell gap ( d ) using optical interference spectroscopy (typically targeting 5-10 μ m).

Step 2: Capillary Filling and Thermal Control

• Heat the EPPC sample above its clearing point (>78°C) to the isotropic phase. Causality: Filling in the isotropic phase prevents flow-induced misalignment and shear stress, ensuring a pristine monodomain upon cooling [3].

• Fill the cell via capillary action.

• Mount the cell in a thermostatic hot stage (e.g., Linkam THMS600) with a precision of ±0.1 °C. Causality: Birefringence is strictly dependent on the nematic order parameter ( S ), which scales with temperature. Thermal fluctuations will invalidate the retardation measurement.

Step 3: Calibration (The Self-Validating Step)

• Before measuring the EPPC cell, insert a standard quartz waveplate of known retardation ( Rstd​ ) into the optical path.

• Verify that the Senarmont compensator yields the expected retardation within a <1% error margin. If the error exceeds 1%, realign the optical axis of the polarizer and analyzer.

Step 4: Phase Retardation Measurement

• Illuminate the sample with monochromatic light ( λ=589 nm, Sodium D-line).

• Place the cell between crossed polarizers at a 45° angle to the optical axis.

• Rotate the analyzer to find the minimum transmission intensity, yielding the phase angle ( Δϕ ).

Step 5: Mathematical Derivation

• Calculate the birefringence using the formula: Δn=2π⋅dλ⋅Δϕ​ .

Self-validating experimental workflow for measuring the birefringence of EPPC.

Applications in Drug Development and Biosensing

For drug development professionals, the optical properties of offer a novel platform for label-free biosensing and structural analysis.

• LC Droplet Biosensors: EPPC can be dispersed in an aqueous medium to form micrometer-sized droplets. The low viscosity of the phenyl cyclohexanecarboxylate core allows the LC molecules to rapidly transition from a radial to a bipolar configuration upon the binding of specific biomolecules (e.g., proteins, lipids, or target active pharmaceutical ingredients) at the droplet interface.

• Optical Readout: Because EPPC is birefringent, this configurational change alters the transmission of polarized light, providing a direct, label-free optical readout of molecular binding events under a polarized optical microscope (POM). The moderate Δn ensures that the optical signal is clear and not overwhelmed by higher-order light scattering—a common issue with ultra-high birefringence LCs.

References

• Title: 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate | C18H26O3 | CID 106716 Source: PubChem, National Institutes of Health (NIH) URL: [Link]

• Title: High Birefringence Liquid Crystals Source: Materials (MDPI) URL: [Link]

mesomorphic behavior of phenyl ester liquid crystal materials

An In-depth Technical Guide to the Mesomorphic Behavior of Phenyl Ester Liquid Crystal Materials

Abstract

Phenyl ester-based liquid crystals represent a cornerstone in the field of materials science, offering a rich landscape of mesomorphic behaviors that are highly tunable through synthetic chemistry. Their molecular architecture, characterized by a rigid aromatic core linked by ester groups, provides the necessary anisotropy for the formation of liquid crystalline phases. This guide offers a comprehensive exploration of the synthesis, structure-property relationships, and essential characterization techniques for calamitic (rod-like) phenyl ester liquid crystals. It is intended for researchers and scientists who seek to understand and engineer these materials for advanced applications, from display technologies to smart sensors. By elucidating the causality behind experimental choices and providing validated protocols, this document serves as both a foundational reference and a practical handbook.

Introduction: The Phenyl Ester Motif in Liquid Crystal Design

Liquid crystals (LCs) are a fascinating state of matter that exists between the crystalline solid and the isotropic liquid phases, exhibiting the fluidity of a liquid alongside the long-range orientational order of a crystal.[1] Thermotropic liquid crystals, which undergo phase transitions as a function of temperature, are broadly classified by their molecular shape.[1][2] This guide focuses on calamitic LCs, which are composed of elongated, rod-like molecules.[3]

The archetypal calamitic mesogen consists of three key components:

• A Rigid Core: Typically composed of two or more aromatic rings (like phenyl rings) that provide structural rigidity and a high aspect ratio.[2][3][4]

• A Linking Group: Connects the rigid core units, influencing molecular linearity and polarity. The ester group (–COO–) is a highly effective and widely used linker due to its ability to maintain molecular rigidity and its contribution to the overall dipole moment.[5][6]

• Flexible Terminal Groups: Often alkyl or alkoxy chains, which modulate intermolecular forces and influence the melting and clearing points of the material.[7]

Phenyl esters are quintessential examples of calamitic LCs. The combination of rigid phenyl rings and the polar ester linkage provides the ideal balance of intermolecular forces—anisotropic dispersion forces and dipole-dipole interactions—necessary to stabilize mesophases over a broad temperature range.[5][8] Understanding how to manipulate these molecular features is paramount to designing materials with specific, predictable mesomorphic properties.

Synthesis of Phenyl Ester Liquid Crystals: A Foundational Protocol

The creation of phenyl ester LCs is primarily achieved through esterification reactions. While several methods exist, Steglich esterification, which uses dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-(dimethylamino)pyridine (DMAP), is particularly effective due to its mild reaction conditions and high yields.[8][9]

Logical Workflow for Phenyl Ester Synthesis

The synthesis follows a logical progression from starting materials to the final, purified liquid crystalline product. This workflow ensures high purity, which is critical for accurate characterization of mesomorphic properties.

Caption: General workflow for the synthesis of phenyl ester liquid crystals via Steglich esterification.

Experimental Protocol: Synthesis of 4-Pentylphenyl 4-Methoxybenzoate

This protocol provides a self-validating system for synthesizing a representative phenyl ester LC. Each step is designed to remove specific impurities, leading to a high-purity final product.

• Reaction Setup:

  • To a solution of 4-methoxybenzoic acid (1.0 eq) and 4-pentylphenol (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) in a round-bottom flask, add 4-(dimethylamino)pyridine (DMAP) (0.1 eq).

  • Causality: Anhydrous DCM is used as the solvent because it is aprotic and will not react with the DCC coupling agent. DMAP serves as a catalyst to accelerate the esterification.

• Coupling Reaction:

  • Cool the mixture to 0 °C in an ice bath.

  • Add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) in anhydrous DCM dropwise over 15 minutes.

  • Remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor progress by Thin Layer Chromatography (TLC).

  • Causality: The reaction is started at 0 °C to control the initial exothermic reaction. The formation of a white precipitate, dicyclohexylurea (DCU), indicates that the reaction is proceeding.

• Workup and Purification:

  • Filter the reaction mixture through a Celite pad to remove the insoluble DCU byproduct.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Causality: The acid wash removes unreacted DMAP and any remaining base. The bicarbonate wash removes unreacted 4-methoxybenzoic acid. The brine wash removes residual water.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Final Purification:

  • Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/hexane) to yield the pure phenyl ester product.

  • Confirm the structure and purity using ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

  • Causality: Recrystallization is a powerful purification technique for crystalline solids, removing trace impurities and yielding a product with sharp thermal transitions.

The Core of Mesomorphism: Structure-Property Relationships

The type of mesophase (e.g., nematic, smectic) and the temperatures at which transitions occur are exquisitely sensitive to molecular structure.[10] Understanding these relationships is the key to rational material design.

Key Molecular Factors

• Rigid Core Length and Aromaticity: Increasing the number of phenyl rings (e.g., moving from a phenyl benzoate to a biphenyl carboxylate) increases the molecular aspect ratio (length-to-breadth).[5] This enhances the anisotropy of intermolecular dispersion forces, which generally leads to higher phase transition temperatures and greater thermal stability of the mesophase.[7]

• Terminal Alkoxy Chain Length: The length of the flexible terminal chains (e.g., -OCₙH₂ₙ₊₁) has a profound effect.

  • Short Chains (n=1-4): Tend to favor the formation of the nematic phase, where molecules have long-range orientational order but no positional order.

  • Long Chains (n≥5-6): Increase van der Waals interactions between molecules. This promotes a higher degree of order, often leading to the formation of smectic phases, which possess both orientational order and one-dimensional positional order (a layered structure).[7]

• Lateral Substituents: Attaching substituents to the sides of the phenyl rings disrupts the ideal rod-like shape.

  • Effect: This increases the breadth of the molecule, which can hinder close packing and lower the clearing temperature (the transition from the LC phase to the isotropic liquid).[3][11]

  • Utility: However, lateral substituents are a powerful tool to lower the melting point of a material, potentially widening the temperature range over which the liquid crystal phase exists. The polarity and size of the substituent (e.g., -CH₃ vs. -Cl) determine the magnitude of this effect.[3][12]

Visualizing Structure-Property Causality

Caption: Key structure-property relationships in calamitic phenyl ester liquid crystals.

Summary of Structural Effects on Mesomorphism

Molecular Modification	Primary Structural Effect	Consequence on Mesomorphic Behavior	Causality
Increase Core Length	Increases length-to-breadth ratio	Increases mesophase thermal stability; raises clearing point.	Stronger anisotropic intermolecular forces.[7]
Increase Terminal Chain Length	Increases aliphatic character	Promotes smectic phases over nematic phases.	Enhanced van der Waals forces and chain interdigitation favor layered structures.
Add Lateral Substituent	Increases molecular breadth	Decreases mesophase stability; lowers clearing point.	Steric hindrance disrupts efficient molecular packing.[3][12]
Introduce Polar Group	Alters molecular dipole moment	Can enhance mesophase stability and influence phase type.	Stronger dipole-dipole interactions contribute to molecular ordering.[11]

Essential Characterization Techniques

A multi-technique approach is required to unambiguously determine the mesomorphic behavior of a phenyl ester liquid crystal. The combination of Polarized Optical Microscopy (POM), Differential Scanning Calorimetry (DSC), and X-Ray Diffraction (XRD) provides a self-validating and comprehensive analysis.[13]

A. Polarized Optical Microscopy (POM)

Principle: POM is the primary tool for visualizing and identifying liquid crystal phases.[14] Anisotropic materials, like LCs, are birefringent, meaning they split light into two rays that travel at different velocities.[15] When placed between two crossed polarizers, this birefringence results in interference patterns, creating characteristic "textures" for each LC phase.[3][16] Isotropic liquids, in contrast, appear dark.[17]

Workflow for POM Analysis:

Caption: Standard workflow for identifying mesophases and transitions using POM.

Protocol for POM Analysis:

• Sample Preparation: Place a small amount of the phenyl ester material onto a clean microscope slide. Heat the slide on a hot plate until the material melts. Place a coverslip on top to create a thin, uniform film.

• Heating/Cooling Cycle: Place the slide on a calibrated hot stage attached to the polarizing microscope.

• Initial Heating: Heat the sample at a controlled rate (e.g., 10 °C/min) until it becomes fully isotropic (the field of view turns completely dark). This establishes the clearing temperature (T_c) or isotropic transition temperature (T_iso).

• Controlled Cooling: Cool the sample slowly (e.g., 2-5 °C/min). This is the most critical step.

  • Causality: Slow cooling allows the system to reach thermal equilibrium, enabling the formation of well-defined, characteristic textures that are essential for phase identification.[16]

• Observation and Identification: As the sample cools, mesophases will appear.

  • Nematic (N) Phase: Often appears as droplets from the isotropic liquid that coalesce into a "threaded" (Schlieren) or "marbled" texture.[3][18]

  • Smectic A (SmA) Phase: Typically forms from the nematic phase as "focal conic fan" or "homeotropic" textures.[18]

• Data Recording: Record the temperatures at which each textural change occurs. These correspond to the phase transition temperatures.

B. Differential Scanning Calorimetry (DSC)

Principle: DSC measures the heat flow associated with thermal transitions in a material as a function of temperature.[13] Phase transitions in LCs, such as melting (crystal to LC) and clearing (LC to isotropic), are accompanied by a change in enthalpy (ΔH), which is detected as a peak on the DSC thermogram.[3]

Protocol for DSC Analysis:

• Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum DSC pan and hermetically seal it. Place an empty, sealed pan in the reference position.

  • Causality: Using a small sample mass and a sealed pan ensures uniform heat transfer and prevents any loss of material through sublimation.

• Thermal Program:

  • First Heating Scan: Heat the sample at a standard rate (e.g., 10 °C/min) to a temperature well above its clearing point. This erases the sample's prior thermal history.

  • First Cooling Scan: Cool the sample at the same rate (10 °C/min) to a temperature below its crystallization point.

  • Second Heating Scan: Heat the sample again at 10 °C/min. The data from this scan is typically reported, as it reflects the material's intrinsic behavior after a controlled thermal cycle.

• Data Analysis:

  • Transition Temperatures (T): Determined from the onset or peak of the endothermic (heating) or exothermic (cooling) events.

  • Enthalpy Changes (ΔH): Calculated by integrating the area under the transition peak. The magnitude of ΔH provides insight into the degree of order change at the transition (e.g., Crystal-Nematic transitions have larger enthalpies than Nematic-Isotropic transitions).

C. X-Ray Diffraction (XRD)

Principle: XRD provides definitive information about the molecular arrangement and is the ultimate tool for phase structure confirmation.[19][20] The ordered nature of LC phases causes them to diffract X-rays into characteristic patterns.

Differentiating Phases with XRD:

Caption: Logical diagram showing how XRD patterns distinguish between isotropic, nematic, and smectic phases.

Interpretation of XRD Data:

• Nematic Phase: Exhibits only a diffuse halo at wide diffraction angles (2θ ≈ 20°), corresponding to the average distance between the sides of the molecules. The lack of any sharp peaks at small angles confirms the absence of positional order.[20]

• Smectic Phase: The hallmark is the presence of one or more sharp, intense Bragg peaks at small diffraction angles (2θ ≈ 2-5°).[21] These peaks are direct evidence of a layered structure. The position of the peak can be used to calculate the smectic layer spacing (d) via Bragg's Law, providing quantitative structural information. A diffuse halo is still present at wide angles, indicating that the arrangement within the layers is liquid-like.[20]

Integrated Data Analysis: A Case Study

To construct a complete phase diagram for a novel phenyl ester, data from all three techniques must be synthesized.

Hypothetical Data for "Compound X":

Technique	Observation	Interpretation
DSC (2nd Heat)	Endotherm at 85 °C (ΔH = 18.2 kJ/mol)Endotherm at 125 °C (ΔH = 0.8 kJ/mol)	Crystal melts to an intermediate phase at 85 °C.Intermediate phase transitions to isotropic liquid at 125 °C.
POM (Cooling)	At 124 °C, threaded texture appears.At 105 °C, focal conic fans grow from the threads.	The 125 °C transition is Isotropic → Nematic.A Nematic → Smectic transition occurs at 105 °C.
XRD (at 95 °C)	Sharp Bragg peak at 2θ = 3.1° (d = 28.5 Å)Diffuse halo at 2θ ≈ 20°	The phase at 95 °C is a smectic phase with a layer spacing of 28.5 Å.

Conclusion and Outlook

The mesomorphic behavior of phenyl ester liquid crystals is a direct and predictable consequence of their molecular architecture. By systematically modifying the rigid core, linking groups, and terminal chains, researchers can exert precise control over the resulting phase type and transition temperatures. The synergistic use of Polarized Optical Microscopy, Differential Scanning Calorimetry, and X-Ray Diffraction provides an unambiguous and quantitative framework for characterizing these materials. This deep understanding of structure-property relationships is not merely academic; it is the foundational principle that enables the design of advanced functional materials for a host of applications, including high-resolution displays, tunable optical components, and responsive sensors.[22][23] The continued exploration of novel phenyl ester structures promises to unlock even more sophisticated and dynamic material properties.

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• Process for the synthesis of phenyl esters. (1973).

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• The Effect of Phenyl Content on the Liquid Crystal-Based Organosilicone Elastomers with Mechanical Adaptability. (2022). MDPI. [Link]

• Mesomorphic behaviour of di[(4-substituted phenyl)esters] of aromatic dicarboxylic acids. (2006). Taylor & Francis Online. [Link]

• Nishihata, Y., et al. (1986). X-Ray Studies in a Reentrant Liquid Crystal Phase. JPS Journals. [Link]

• Structure–Property Relationships for the Electronic Applications of Bis-Adduct Isomers of Phenyl-C61 Butyric Acid Methyl Ester. (2023). ACS Publications. [Link]

• The Analysis of Liquid Crystal Phases using Polarized Optical Microscopy. (2022). Chemistry LibreTexts. [Link]

• Synthesis and phase transition behavior of calamitic liquid crystals containing heterocyclic core and lateral ethoxy substituent. (2022). Taylor & Francis Online. [Link]

• Various techniques have been used to characterize liquid crystals. The main factors to be c. (n.d.). Course Hero. [Link]

• Synthesis and mesomorphic study of new phenylthiophene liquid crystals. (2021). Taylor & Francis Online. [Link]

• Structural investigation of the liquid crystalline phases of three homologues from the nOS5 series (n = 9, 10, 11) by X-ray diffraction. (2024). Taylor & Francis Online. [Link]

• Mesomorphic Investigation of Binary Mixtures of Liquid Crystal Molecules with Different Mesogenic Architectonics. (2023). MDPI. [Link]

• Mesomorphic properties of liquid crystalline compounds with biphenyl moiety containing azo-ester, azo-cinnamate central linkages and different terminal group. (2011). ResearchGate. [Link]

• Phase transitions of a thermotropic calamitic liquid crystal. (n.d.). ResearchGate. [Link]

• X-ray studies of the phases and phase transitions of liquid crystals. (2004). IUCr Journals. [Link]

• LIQUID CRYSTAL PHASES. (n.d.). University of Hamburg. [Link]

• Wide Nematogenic Azomethine/Ester Liquid Crystals Based on New Biphenyl Derivatives: Mesomorphic and Computational Studies. (n.d.). PMC. [Link]

• Role of Molecular Structure on X-ray Diffraction in Uniaxial and Biaxial Phases of Thermotropic Liquid Crystals. (2009). ACS Publications. [Link]

• Thermotropic Liquid Crystals for Temperature Mapping. (n.d.). Frontiers. [Link]

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• Base catalyzed sustainable synthesis of phenyl esters from carboxylic acids using diphenyl carbonate. (n.d.). Beilstein Journal of Organic Chemistry. [Link]

• Instantaneous mapping of liquid crystal orientation using a polychromatic polarizing microscope. (n.d.). PMC. [Link]

• Studies of Calamitic Liquid Crystalline Compounds Involving Ester-Azo Central Linkages with a Biphenyl Moiety. (2012). ResearchGate. [Link]

• Structure–property relationships of quinoxaline-based liquid crystals. (n.d.). RSC Publishing. [Link]

• An Up-to-Date Overview of Liquid Crystals and Liquid Crystal Polymers for Different Applications: A Review. (2024). MDPI. [Link]

• New wide-stability four-ring azo/ester/Schiff base liquid crystals: synthesis, mesomorphic, photophysical, and DFT approaches. (2020). RSC Publishing. [Link]

• Synthesis and study the liquid crystalline behaviors of double Schiff bases bearing ester linkage as. (2021). Taylor & Francis Online. [Link]

• Phase transition behaviours of calamitic liquid crystals comprising phenylbenzothiazole core. (2013). Taylor & Francis Online. [Link]

• Unlocking the potential of liquid crystals as phase change materials for thermal energy storage. (n.d.). OAE Publishing Inc.. [Link]

• Synthesis and Mesomorphic and Electrical Investigations of New Furan Liquid Crystal Derivatives. (2021). Frontiers. [Link]

• Structure-Property relationships of emulsifiers for liquid crystal formation. (2023). Prospector Knowledge Center. [Link]

• Synthesis and mesomorphic properties of new heterocyclic liquid crystals with Central Ester–Chalcone linkages. (2015). CORE. [Link]

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Electronic Structure and Polarizability of CAS 67589-39-3: A Technical Guide for Advanced Materials and Biophysical Applications

Executive Summary

CAS 67589-39-3, chemically identified as trans-4-Ethoxyphenyl 4-propylcyclohexanecarboxylate , is a calamitic (rod-like) liquid crystal monomer (LCM)[1]. Traditionally utilized in nematic and smectic liquid crystal displays (LCDs) due to its exceptional dielectric anisotropy, this molecule has recently garnered significant attention in biophysics, toxicology, and drug development[2].

As a Senior Application Scientist, I approach this molecule not just as a display component, but as a model system for understanding lipid mesophases, membrane interactions, and liquid crystalline nanoparticles (LCNPs). The electronic structure and polarizability tensor of CAS 67589-39-3 dictate its phase transition behaviors, intermolecular dispersion forces, and ultimately, its pharmacokinetic profile as an emerging environmental contaminant[2]. This whitepaper deconstructs the electronic architecture of CAS 67589-39-3 and provides self-validating experimental workflows for characterizing its polarizability.

Molecular Geometry and Electronic Architecture

The structural logic of CAS 67589-39-3 is divided into two functional domains: a rigid core and flexible terminal tails .

• The Rigid Core (Ester-Linked Phenyl Ring): The ester linkage acts as a π -bridge between the cyclohexane ring and the phenyl ring. This region is responsible for the molecule's primary electronic transitions.

• The Flexible Tails (Propyl and Ethoxy Groups): The trans-4-propyl group on the cyclohexane ring and the 4-ethoxy group on the phenyl ring provide steric bulk and govern the intermolecular van der Waals dispersion forces, which are critical for stabilizing the nematic phase.

HOMO-LUMO Distribution

The stability and reactivity of organic mesogens are heavily dependent on their frontier molecular orbitals[3]. In CAS 67589-39-3:

• Highest Occupied Molecular Orbital (HOMO): The electron density is predominantly localized over the electron-rich ethoxy group and the adjacent phenyl π -system.

• Lowest Unoccupied Molecular Orbital (LUMO): The LUMO is centered over the electron-withdrawing ester carbonyl group.

The spatial separation of the HOMO and LUMO induces a permanent dipole moment. The energy gap between these orbitals (typically ~4.5 to 5.2 eV for cyclohexanecarboxylate derivatives) dictates the molecule's chemical stability and its resistance to UV degradation—a crucial parameter for both long-term display operation and biological inertness[3].

Caption: Logical relationship between the structural domains, frontier orbitals, and polarizability of CAS 67589-39-3.

Polarizability and Dielectric Anisotropy

Polarizability ( α ) in calamitic molecules is a tensor quantity. The anisotropic nature of CAS 67589-39-3 results in two distinct polarizability components:

• Longitudinal Polarizability ( α∥​ ): High, driven by the extended conjugation along the long axis of the molecule, terminating at the ethoxy oxygen.

• Transverse Polarizability ( α⊥​ ): Low, restricted by the rigid, rod-like geometry of the trans-cyclohexane and phenyl rings.

The difference between these components ( Δα=α∥​−α⊥​ ) yields a positive dielectric anisotropy ( Δε>0 ). In biophysical drug development, understanding this polarizability is vital. When formulating liquid crystalline drug delivery systems (like cubosomes or hexosomes), the polarizability of the lipid/monomer dictates the hydration forces and the self-assembly of the mesophase in aqueous environments.

Quantitative Data Summary

Property	Value	Source / Methodology
Molecular Formula	C18H26O3	Theoretical[4]
Molecular Weight	290.4 g/mol	Theoretical[4]
Dipole Moment ( μ )	~2.5 - 3.0 D	DFT (B3LYP/6-311G**)
HOMO-LUMO Gap	~4.5 - 5.2 eV	DFT Calculation[3]
Dielectric Anisotropy ( Δε )	Positive ( >0 )	Electro-optic measurement

Self-Validating Experimental Workflows

To ensure scientific integrity, the characterization of CAS 67589-39-3 must rely on self-validating protocols. Below are the field-proven methodologies for mapping its electronic and vibrational properties.

Protocol 1: Density Functional Theory (DFT) for Electronic Structure

Causality: DFT is chosen over Hartree-Fock because it accounts for electron correlation, which is strictly necessary for accurately predicting the polarizability and hyperpolarizability of conjugated mesogens.

• Geometry Optimization: Construct the 3D model of trans-4-Ethoxyphenyl 4-propylcyclohexanecarboxylate. Optimize the geometry using the B3LYP functional with a 6-311G(d,p) basis set in a vacuum state.

• Frequency Analysis: Run a vibrational frequency calculation to ensure the optimized geometry is a true minimum (no imaginary frequencies).

• Orbital Mapping: Extract the formatted checkpoint file (.fchk) to visualize the HOMO and LUMO spatial distributions.

• Polarizability Calculation: Apply a finite field (CPHF method) to calculate the exact polarizability tensor components ( αxx​,αyy​,αzz​ ).

Protocol 2: State-Correlated Polarized Raman Spectroscopy

Causality: Vibrational Raman polarizability tensors respond directly to molecular re-orientational relaxation during phase transitions. Measuring polarized Raman scattering allows us to track the exact structural environment of the cyclohexanecarboxylate core during the nematic-isotropic (N-I) transition[5].

• Sample Preparation: Load CAS 67589-39-3 into a temperature-controlled cell with homogeneously aligned rubbed polyimide substrates.

• Thermal Control: Heat the sample to the isotropic phase, then cool it at 0.1°C intervals across the N-I transition boundary[5].

• Excitation & Collection: Excite the sample using a polarized 532 nm Nd:YAG laser. Collect the parallel ( I∥​ ) and perpendicular ( I⊥​ ) polarized Raman scattering components using a multi-channel detector[5].

• 2D Correlation Analysis: Apply generalized 2D correlation spectroscopy to the temperature-dependent Raman intensities. The synchronous and asynchronous spectra will reveal the specific re-orientational dynamics of the ester C=O stretch versus the phenyl ring breathing modes.

Caption: Experimental workflow for State-Correlated Polarized Raman Spectroscopy.

Relevance to Toxicology and Drug Development

While historically confined to materials science, LCMs like CAS 67589-39-3 are heavily scrutinized by modern toxicology and pharmacology. Recent environmental studies utilizing GC-MS have identified trans-4-ethoxyphenyl 4-propylcyclohexanecarboxylate and related LCMs as emerging contaminants in indoor dust, originating from e-waste and smartphone screens[2].

For drug development professionals, the high lipophilicity (LogP ≈ 5.4) and specific polarizability of this molecule mean it has a high propensity for bioaccumulation in lipid-rich tissues[1]. Understanding its electronic structure allows toxicologists to predict its binding affinity to cellular receptors (e.g., AhR or estrogen receptors) via π

π stacking and dispersion interactions. Furthermore, the methodologies used to analyze CAS 67589-39-3—such as polarized Raman and DFT—are directly translatable to the structural characterization of lipid-based nanocarriers used in mRNA and targeted drug delivery.

Sources

• 1. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate | C18H26O3 | CID 106716 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. Trans-4-ethoxyphenyl 4-propylcyclohexanecarboxylate | 67589-39-3 [sigmaaldrich.com]
• 5. pubs.aip.org [pubs.aip.org]

Crystallographic and Thermodynamic Profiling of 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate (EPPC)

An In-Depth Technical Guide to Molecular Architecture, Phase Behavior, and Structural Elucidation in Nematic Liquid Crystals

The Calamitic Imperative: Introduction to EPPC

In the development of advanced electro-optic devices, the precise molecular engineering of liquid crystal (LC) monomers dictates the macroscopic performance of the final display mixture. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate (EPPC) , bearing the CAS Registry Number 67589-39-3, is a quintessential calamitic (rod-like) liquid crystal belonging to the phenyl cyclohexanecarboxylate family [1].

Unlike isotropic liquids, EPPC exhibits an intermediate nematic mesophase where molecules lose positional order but retain long-range orientational order. Understanding the exact crystal structure and conformational logic of EPPC is critical for researchers formulating Twisted Nematic (TN) and Super Twisted Nematic (STN) mixtures, as the solid-state packing directly influences the melting enthalpy, eutectic behavior, and dielectric anisotropy of the bulk material.

Molecular Architecture and Conformational Logic

The liquid crystalline behavior of EPPC is not accidental; it is the result of rigorous structural pre-organization. The molecule is divided into three functional zones: the rigid core, the polar linkage, and the flexible terminal tails.

• The Rigid Core (trans-Cyclohexane & Phenyl Ring): The trans-1,4-disubstituted cyclohexane ring is forced into a chair conformation with both the propyl group and the ester linkage occupying equatorial positions. This minimizes 1,3-diaxial steric clashes and enforces strict molecular linearity. If the cis-isomer were used, the molecule would adopt a "kinked" geometry, destroying the length-to-breadth ratio required for nematic phase stabilization.

• The Polar Linkage (Ester Group): The carboxylate ester (-COO-) connecting the cyclohexane and phenyl rings introduces a permanent dipole moment. Because the carbonyl oxygen points away from the principal longitudinal axis, it provides the necessary dielectric anisotropy ( Δϵ ) that allows the molecule to align parallel or perpendicular to an applied electric field [3].

• The Flexible Tails (Propyl & Ethoxy Groups): The terminal aliphatic chains act as internal solvents. Their conformational flexibility creates steric bulk that prevents overly dense crystalline packing, thereby lowering the melting point and widening the operational temperature window of the nematic phase.

Figure 1: Structure-property relationships in EPPC dictating its nematic liquid crystalline behavior.

Quantitative Physicochemical Profile

To facilitate formulation modeling, the fundamental crystallographic and physicochemical parameters of EPPC are summarized below.

Property	Value / Description
Chemical Name	4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate
CAS Registry Number	67589-39-3
Molecular Formula	C₁₈H₂₆O₃
Molecular Weight	290.40 g/mol
Purity Standard	>98.0% (GC)
Mesophase Type	Enantiotropic Nematic
Core Geometry	Calamitic (Rod-like)
Primary Application	TN / STN Display Mixtures

Phase Transition Thermodynamics: The Nematic Window

In the solid state, EPPC crystallizes in a highly ordered lattice governed by dispersive van der Waals forces between the alkyl tails and weak dipole-dipole interactions between the polar ester cores [2].

Upon heating, the thermal energy first overcomes the weak dispersive forces of the flexible tails. However, the strong lateral intermolecular interactions between the rigid trans-cyclohexane and phenyl cores persist. This causality explains the two-step melting process:

• Crystal to Nematic (Cr → N): The lattice breaks down positionally, but the molecules remain aligned parallel to a common director vector ( n ).

• Nematic to Isotropic (N → Iso): Further heating overcomes the orientational order, resulting in a standard, optically isotropic liquid.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the characterization of EPPC must rely on orthogonal, self-validating analytical techniques. The following protocols detail the exact workflows for structural and thermodynamic elucidation.

Single-Crystal X-Ray Diffraction (SCXRD) Workflow

Determining the exact atomic coordinates of EPPC requires mitigating the inherent thermal motion of its flexible propyl and ethoxy tails. If data is collected at room temperature, the thermal ellipsoids of the terminal carbons become highly anisotropic, smearing the electron density and artificially shortening the calculated C-C bond lengths. Therefore, cryogenic data collection is a strict requirement.

Step-by-Step Protocol:

• Crystal Growth: Dissolve 50 mg of EPPC in a 1:1 mixture of ethanol and dichloromethane. Pierce the vial cap with a narrow gauge needle to allow for ultra-slow solvent evaporation at 4 °C. This slow kinetic regime prevents the formation of twinned crystals.

• Selection & Mounting: Suspend the resulting crystals in perfluoropolyether oil. Using a Polarized Optical Microscope (POM), select a single crystal exhibiting uniform extinction. Mount the crystal on a MiTeGen loop.

• Cryogenic Data Collection: Transfer the loop immediately to the goniometer equipped with a 100 K nitrogen cold stream. Use Mo K α radiation ( λ=0.71073 Å) to achieve high-resolution data (high sin(θ)/λ ), which is critical for resolving the aliphatic tails.

• Structure Solution & Refinement: Solve the phase problem using direct methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

• Validation: Generate a CheckCIF report. The protocol is validated only if the final R1​ factor is <0.05 and no residual electron density peaks exceed 0.5e− /Å 3 .

Figure 2: Self-validating Single-Crystal X-Ray Diffraction (SCXRD) workflow for EPPC.

Thermodynamic Profiling: DSC and POM

Differential Scanning Calorimetry (DSC) provides the quantitative enthalpy ( ΔH ) of the phase transitions, but it cannot identify the type of mesophase. Conversely, POM provides qualitative visual identification but no thermodynamic data. Used together, they form a closed-loop validation system.

Step-by-Step Protocol:

• DSC Analysis: Encapsulate 3.0 mg of EPPC in an aluminum crucible. Perform a heat-cool-heat cycle at a rate of 5 °C/min under a nitrogen purge. Record the onset temperatures for the Cr → N and N → Iso endotherms.

• POM Observation: Place a micro-sample of EPPC between a glass slide and a coverslip. Place the assembly on a programmable hot stage set to match the DSC heating rate.

• Validation: As the temperature crosses the DSC-identified Cr → N onset, observe the sample through crossed polarizers. The appearance of a characteristic Schlieren or thread-like texture visually validates the nematic nature of the mesophase [2][3]. Complete darkness upon further heating validates the N → Iso transition.

Formulation Dynamics in Electro-Optic Devices

In commercial applications, pure EPPC is rarely used alone due to its specific melting point. Instead, it is blended into multicomponent eutectic mixtures. By combining EPPC with other phenyl cyclohexanecarboxylates bearing different tail lengths (e.g., pentyl or heptyl derivatives), the entropy of mixing drastically suppresses the crystalline melting point ( Tm​ ) while having a much smaller effect on the nematic-isotropic transition ( TNI​ ). This thermodynamic manipulation creates a broad, room-temperature nematic window essential for the uninterrupted operation of liquid crystal displays.

References

• MDPI. Chemical Characterization and Thermal Analysis of Recovered Liquid Crystals. Crystals 2023, 13(7), 1064. Available at:[Link]

• Springer Handbook of Condensed Matter. 5.1. Liquid Crystals. ResearchGate. Available at:[Link]

physical and chemical properties of nematic liquid crystal monomers

An In-Depth Technical Guide to the Physical and Chemical Properties of Nematic Liquid Crystal Monomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Mesophase and the Monomer

Liquid crystals (LCs) represent a unique state of matter, an intermediate phase or "mesophase" that exists between the ordered crystalline solid and the disordered isotropic liquid.[1][2] This state combines the fluidity of a liquid with the anisotropic physical properties of a solid.[3][4] The molecules that form these phases, known as mesogens, possess a unique combination of long-range orientational order and mobility, which is the foundation for their numerous technological applications and their significant role in biological systems.[5][6] Among the various liquid crystal phases, the nematic (N) phase is the simplest and most widely exploited technologically.[3][6] In the nematic phase, the elongated molecules have no long-range positional order but tend to align, on average, along a common direction known as the director (n ).[2][5]

This guide provides a deep dive into the core components that dictate the behavior of these remarkable materials: the nematic liquid crystal monomers. Understanding the interplay between the chemical architecture of these monomers and their resulting physical properties is paramount for designing and engineering materials for advanced applications, from high-resolution displays to sensitive biosensors and novel drug delivery systems.[7][8]

Part I: Chemical Properties and Molecular Architecture

The properties of a nematic liquid crystal are not magical; they are a direct consequence of the specific chemical structure of the constituent monomers. The design and synthesis of these molecules are a sophisticated exercise in chemical engineering, aiming to precisely control the macroscopic properties by tuning the molecular architecture.

The Anatomy of a Mesogen

A molecule that exhibits liquid crystalline properties is called a mesogen.[6] For a monomer to induce a nematic phase, it typically requires a specific molecular geometry that is highly anisotropic, most commonly a rod-like (calamitic) shape.[1][9] This shape is achieved through a combination of rigid and flexible molecular segments.

• The Rigid Core: This is the central, stiff part of the monomer that establishes the overall shape and promotes orientational order. It usually consists of two or more aromatic rings (like biphenyl or phenyl benzoate) connected by linking groups that maintain rigidity.[9][10][11] The structure of this core is a primary determinant of the material's thermal stability, birefringence, and dielectric properties.[11]

• Linking Groups: These groups connect the aromatic rings within the rigid core. Common examples include ester, azomethine, and azo groups.[12] They influence the planarity and conjugation of the core, affecting properties like the clearing point (the temperature of the transition to the isotropic liquid phase).

• Terminal Groups (Flexible Chains): Attached to the ends of the rigid core are flexible chains, typically alkyl or alkoxy groups.[9] These chains provide mobility, prevent the molecules from packing into a conventional crystal lattice, and thus enable the formation of the fluidic mesophase.[1] The length and nature of these chains influence the melting point and the temperature range of the nematic phase.[10][13]

While calamitic (rod-shaped) mesogens are the most common for nematic phases, other shapes like discotic (disc-shaped) and bent-core ("banana-shaped") can also form nematic and other exotic mesophases with unique properties.[1][6][12]

Caption: General molecular structure of a calamitic liquid crystal monomer.

Structure-Property Relationships

The ability to predict and control the physical properties of a nematic LC by modifying its chemical structure is a cornerstone of LC material science.

• Nematic Phase Stability: Increasing the length of the rigid core (e.g., by adding more aromatic rings) generally increases the clearing temperature (T_NI) and widens the nematic phase range.[10][13] This is due to stronger intermolecular anisotropic dispersion forces.

• Birefringence (Δn): Optical anisotropy is enhanced by increasing the conjugation within the rigid core. Molecules with biphenyl or tolane cores, which have extended π-electron systems, typically exhibit high birefringence.

• Dielectric Anisotropy (Δε): This property is critically dependent on the presence and position of polar groups (e.g., -CN, -F) on the monomer. A strong dipole moment parallel to the long molecular axis results in a large, positive Δε, while a strong dipole moment perpendicular to the long axis leads to a negative Δε.[14][15]

• Viscosity: Longer flexible chains and stronger intermolecular interactions generally lead to higher viscosity, which can slow down the switching speed of the material in devices.[16][17]

Chemical Synthesis and Stability

Nematic LC monomers are typically synthesized through multi-step organic chemistry routes, often involving esterification or cross-coupling reactions to build the rigid core and attach the terminal chains. Chemical stability is a critical requirement for device applications, as degradation under heat, humidity, or UV exposure can alter the material's properties. For instance, ester linkages can be susceptible to hydrolysis, while some other groups might be sensitive to light.

Recent studies have also raised concerns about the environmental fate and potential toxicity of liquid crystal monomers, as they have been detected in indoor dust and may possess properties of persistent organic pollutants.[9][18] This is a crucial consideration for professionals in drug development and life sciences, where biocompatibility and environmental impact are of high concern.

Part II: Core Physical Properties

The unique combination of fluidity and anisotropy in nematic liquid crystals gives rise to a suite of remarkable physical properties that can be manipulated by external stimuli like electric or magnetic fields.

Phase Behavior and Transitions

The transition from the crystalline solid to the nematic phase occurs at the melting point, while the transition from the nematic to the isotropic liquid phase happens at the clearing temperature (T_NI). These are first-order phase transitions characterized by a latent heat, which can be precisely measured using Differential Scanning Calorimetry (DSC).[19] The texture of the nematic phase, as observed under a Polarized Optical Microscope (POM), is also a key identifier, often showing characteristic "thread-like" (schlieren) defects.[5]

Anisotropy: The Defining Characteristic

Anisotropy means that the physical properties of the material are direction-dependent.[4][20] In a nematic LC, properties measured parallel to the director (n ) are different from those measured perpendicular to it. This is the fundamental principle behind nearly all LC applications.

Optical Anisotropy (Birefringence)

Nematic liquid crystals are optically anisotropic, or birefringent. This means they have two different refractive indices: the extraordinary refractive index (ne) for light polarized parallel to the director, and the ordinary refractive index (no) for light polarized perpendicular to the director. The birefringence is defined as Δn = ne - no. This property allows LCs to manipulate the polarization of light, which is the basis for Liquid Crystal Displays (LCDs).[7][14]

Dielectric Anisotropy

Just as they have anisotropic optical properties, nematics also exhibit dielectric anisotropy. The dielectric permittivity parallel to the director (ε∥) differs from the permittivity perpendicular to it (ε⊥). The dielectric anisotropy is defined as Δε = ε∥ - ε⊥.[15]

• Positive Δε: When ε∥ > ε⊥, the LC has positive dielectric anisotropy. The molecules tend to align parallel to an applied electric field.

• Negative Δε: When ε∥ < ε⊥, the LC has negative dielectric anisotropy. The molecules tend to align perpendicular to an applied electric field.

This response to an electric field is the key mechanism for electro-optic switching in most LC devices.[14]

Table 1: Typical Physical Property Values for Nematic Liquid Crystals

Property	Symbol	Typical Range of Values	Significance
Optical Anisotropy (Birefringence)	Δn	0.05 - 0.40	Controls phase retardation in optical devices
Dielectric Anisotropy	Δε	-5 to +20	Determines response to electric fields
Splay Elastic Constant	K11	5 - 15 pN	Resists splay deformation
Twist Elastic Constant	K22	3 - 10 pN	Resists twist deformation
Bend Elastic Constant	K33	7 - 25 pN	Resists bend deformation
Rotational Viscosity	γ1	20 - 200 mPa·s	Affects switching speed

Note: Values are temperature-dependent and vary significantly between different LC materials.

Elastic Constants

In the nematic phase, any distortion of the uniform alignment of the director costs energy. This "elastic" energy is described by three Frank elastic constants: K11 (splay), K22 (twist), and K33 (bend).[21][22] These constants describe the torque required to induce a particular deformation and are critical in determining the threshold voltage and response characteristics of LC devices.[23][24]

Caption: The three fundamental elastic deformations in a nematic liquid crystal.

Viscosity

The viscosity of a nematic liquid crystal is also anisotropic. The resistance to flow depends on the relative orientation of the director, the flow direction, and the velocity gradient. The most important of these for device applications is the rotational viscosity (γ1) , which describes the internal friction that resists the reorientation of the director.[16] A lower rotational viscosity is crucial for achieving fast switching times, especially at low temperatures.[25]

Part III: Key Characterization Methodologies

A multi-technique approach is essential for the comprehensive characterization of nematic liquid crystal monomers. The following protocols outline the core experimental workflows.

Workflow for Basic Characterization

This workflow provides the foundational data for any new nematic LC material.

Caption: Standard experimental workflow for characterizing a new LC monomer.

Experimental Protocol: Phase Identification and Transition Temperature Measurement

Objective: To identify the liquid crystal phases and determine their transition temperatures.

Instruments: Polarized Optical Microscope (POM) with a hot stage, Differential Scanning Calorimeter (DSC).

Methodology:

• Sample Preparation (POM): Place a small amount of the monomer on a clean glass slide. Cover with a coverslip and place on the hot stage.

• POM Analysis:

  • Heat the sample slowly into the isotropic liquid phase (it will appear dark between crossed polarizers).

  • Cool the sample at a controlled rate (e.g., 2-5 °C/min).

  • Observe the textures that form upon cooling. The appearance of a birefringent, fluid phase with characteristic schlieren or marbled textures indicates a nematic phase.[5]

  • Record the temperatures at which phase transitions occur.

• Sample Preparation (DSC): Accurately weigh 2-5 mg of the monomer into an aluminum DSC pan and seal it.

• DSC Analysis:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample to the isotropic phase at a controlled rate (e.g., 10 °C/min).

  • Cool the sample at the same rate back to the solid phase.

  • Perform a second heating scan. The peaks in the heat flow curve on the second heating scan correspond to the phase transitions (e.g., crystal-to-nematic and nematic-to-isotropic).[19] The peak temperature is the transition temperature, and the integrated peak area gives the transition enthalpy.

Experimental Protocol: Measurement of Dielectric Anisotropy

Objective: To determine the dielectric permittivities parallel (ε∥) and perpendicular (ε⊥) to the director.

Instruments: LCR meter, temperature-controlled cell holder, function generator, LC cell with a known thickness and electrode area.

Methodology:

• Cell Preparation: Use two types of commercial LC cells: one that induces planar alignment (director parallel to the surface) and one that induces homeotropic alignment (director perpendicular to the surface).

• Filling the Cell: Fill the cells with the LC material in its isotropic phase via capillary action, then cool slowly into the nematic phase.

• Measurement of ε⊥:

  • Place the planar-aligned cell in the temperature-controlled holder.

  • Apply a low-amplitude AC voltage (e.g., 1 V, 1 kHz) across the cell electrodes. The electric field will be perpendicular to the director.

  • Measure the capacitance (C⊥).

  • Calculate ε⊥ using the formula C = (ε₀εA)/d, where ε₀ is the vacuum permittivity, A is the electrode area, and d is the cell gap.

• Measurement of ε∥:

  • Use the homeotropic-aligned cell. The director is already parallel to the probing electric field.

  • Measure the capacitance (C∥) in the same manner.

  • Calculate ε∥ using the same formula.

• Calculate Δε: Compute the dielectric anisotropy: Δε = ε∥ - ε⊥. Repeat measurements across a range of temperatures.

Conclusion

The are inextricably linked. The elegance of liquid crystal science lies in the ability to engineer macroscopic physical phenomena—such as optical birefringence, dielectric anisotropy, and elastic behavior—through the precise chemical design of individual molecules. For researchers in materials science and drug development, a fundamental understanding of these structure-property relationships is essential for harnessing the unique capabilities of these materials, whether for creating next-generation displays, highly specific sensors, or innovative stimuli-responsive systems. The continued exploration of novel mesogenic structures promises to further expand the already vast application space of this fascinating state of matter.

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• PNAS. (n.d.). Persistent, bioaccumulative, and toxic properties of liquid crystal monomers and their detection in indoor residential dust. Available at: [Link]

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• Wikipedia. (n.d.). Mesogen. Available at: [Link]

• Taylor & Francis Online. (2010, November 11). Influence of the structure of the mesogenic core on the thermotropic properties of ω-unsaturated fluorinated liquid crystals. Available at: [Link]

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• Taylor & Francis Online. (2006, October 5). Rotational viscosity of nematic liquid crystals A critical examination of existing models. Available at: [Link]

• MDPI. (2024, July 9). Structure–Property Relationships in Auxetic Liquid Crystal Elastomers—The Effect of Spacer Length. Available at: [Link]

• Optica Publishing Group. (n.d.). All-optical measurement of elastic constants in nematic liquid crystals. Available at: [Link]

• MDPI. (2023, September 2). Role of New Chiral Additives on Physical-Chemical Properties of the Nematic Liquid Crystal Matrix. Available at: [Link]

• Optica Publishing Group. (n.d.). Structure, properties, and some applications of liquid crystals*. Available at: [Link]

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• ResearchGate. (2025, August 9). (PDF) Nematic liquid crystal interfaces for chemical and biological detection. Available at: [Link]

• University of Colorado Boulder. (2022, July 10). Design and Preparation of Nematic Colloidal Particles. Available at: [Link]

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• ResearchGate. (2015, October 15). Influence of the structure of the mesogenic core on the thermotropic properties of ω-unsaturated fluorinated liquid crystals. Available at: [Link]

• ACS Publications. (2016, June 27). Pattern Formation in a Nematic Liquid Crystal Mixture with Negative Anisotropy of the Electric Conductivity—A Long-Known System with “Inverse” Light Scattering Revisited | The Journal of Physical Chemistry B. Available at: [Link]

• AIP Publishing. (n.d.). Rotational viscosity r 1 of nematic liquid crystals. Available at: [Link]

• Universidad de Granada. (n.d.). Time-Domain Characterization of Nematic Liquid Crystals Using Additive Manufacturing Microstrip Lines. Available at: [Link]

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• PMC. (2024, April 10). Exploring the Impact of Linkage Structure in Ferroelectric Nematic and Smectic Liquid Crystals. Available at: [Link]

• IntechOpen. (2018, November 19). Bent-Core Liquid Crystals: Structures and Mesomorphic Properties. Available at: [Link]

• IJMR. (2016, June 15). characterization techniques for liquid crystal materials and its application in optoelectronics devices. Available at: [Link]

• IOPscience. (n.d.). Dielectric anisotropy in liquid crystal mixtures with nematic and smectic phases. Available at: [Link]

• AIP Publishing. (1972, August 15). Elastic Constants of the Nematic Liquid Crystalline Phase of p-Methoxybenzylidene-p-n-Butylaniline (MBBA). Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Integration of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate in Nematic Liquid Crystal Mixtures

Introduction: The Role of Cyclohexanecarboxylates in Advanced Nematic Mixtures

In the field of liquid crystal (LC) technology, the formulation of nematic mixtures with specific, optimized properties is a paramount objective. Researchers continually seek to enhance parameters such as the operational temperature range, viscosity, and electro-optical response to meet the demands of advanced display and photonic applications. 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate (EPPCC) is a calamitic (rod-shaped) liquid crystal that holds significant promise as a component in nematic mixtures. Its molecular structure, featuring a cyclohexanecarboxylate core, is associated with a favorable low viscosity, a critical factor for achieving fast switching times in electro-optical devices[1][2].

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the incorporation and characterization of EPPCC in nematic LC mixtures. We will delve into the theoretical underpinnings of mixture formulation, provide detailed experimental protocols for characterization, and present illustrative data to guide your research. The methodologies described herein are designed to be self-validating, ensuring trustworthy and reproducible results.

Molecular Structure and Intrinsic Properties of EPPCC

• IUPAC Name: 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate

• CAS Number: 67589-39-3

• Molecular Formula: C18H26O3

• Molecular Weight: 290.40 g/mol

• Appearance: White to almost white crystalline solid[3]

• Mesomorphic Range: 33.0 °C to 78.0 °C (Nematic)

The nematic phase of pure EPPCC, existing between 33.0 °C and a clearing point of 78.0 °C, indicates its potential to contribute to the stability of the nematic phase in a mixture over a practical temperature range. The trans-cyclohexyl ring is a key structural feature that disrupts the π-π stacking often seen with purely aromatic cores, which can lead to a reduction in viscosity[1][2].

Part 1: Formulation of Nematic Mixtures with EPPCC

The primary goal of incorporating EPPCC into a host nematic mixture is to modulate its physical properties. The selection of a suitable host and the concentration of EPPCC are critical decisions that will dictate the final performance of the mixture.

Rationale for Component Selection

The choice of a host nematic mixture should be guided by the desired application. For instance, a host with a high clearing point and positive dielectric anisotropy would be suitable for twisted nematic (TN) or in-plane switching (IPS) displays. The addition of EPPCC can then be used to fine-tune the viscosity and operational temperature range.

Causality behind Component Selection:

• Broadening the Nematic Range: Eutectic mixing is a fundamental principle in LC formulation. By combining EPPCC with a host that has a different melting point, it is often possible to depress the freezing point of the mixture below that of either individual component, thereby widening the operational nematic range[4].

• Viscosity Reduction: The non-planar, saturated cyclohexyl ring in EPPCC reduces intermolecular interactions compared to aromatic rings. This structural motif is a well-established strategy for formulating low-viscosity nematic mixtures, which is essential for fast electro-optical switching[5][6][7].

• Tuning Electro-Optical Properties: The dielectric anisotropy (Δε) and birefringence (Δn) of the mixture are, to a first approximation, a weighted average of the properties of the individual components. EPPCC, with its ester linkage and ethoxy group, will contribute to the overall polarity and polarizability of the mixture, thus influencing its Δε and Δn[3][8].

Experimental Protocol: Mixture Preparation

This protocol outlines the steps for preparing a series of test mixtures with varying concentrations of EPPCC in a host nematic liquid crystal.

Materials and Equipment:

• 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate (EPPCC)

• Host nematic liquid crystal (e.g., a commercially available mixture with a known clearing point and positive dielectric anisotropy)

• Analytical balance (±0.01 mg)

• Glass vials with PTFE-lined caps

• Hot plate with magnetic stirring

• Vortex mixer

• Vacuum oven (optional, for degassing)

Procedure:

• Component Weighing: Accurately weigh the desired amounts of EPPCC and the host nematic mixture into a clean glass vial. It is recommended to prepare a series of mixtures with EPPCC concentrations ranging from 5 wt% to 30 wt% to systematically study its effects.

• Homogenization:

  • Securely cap the vial and place it on a hot plate set to a temperature approximately 10-15 °C above the clearing point of the higher-clearing component.

  • Gently stir the mixture using a small magnetic stir bar until the EPPCC has completely dissolved and the mixture appears as a clear, isotropic liquid.

  • For thorough mixing, remove the vial from the hot plate and briefly vortex it.

• Cooling and Equilibration:

  • Slowly cool the vial to room temperature. The mixture should transition into a uniform nematic phase.

  • Allow the mixture to equilibrate for several hours before proceeding with characterization.

• Degassing (Optional but Recommended): For applications sensitive to dissolved gases, place the uncapped vial in a vacuum oven while the mixture is in its isotropic state. Apply a gentle vacuum for 10-15 minutes.

Part 2: Characterization of EPPCC-Doped Nematic Mixtures

A thorough characterization of the newly formulated mixtures is essential to understand the impact of EPPCC on their physical and electro-optical properties.

Thermal Properties: Clearing Point Determination

The clearing point (the nematic-to-isotropic transition temperature, TNI) is a critical parameter that defines the upper limit of the operational temperature range.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 3-5 mg of the liquid crystal mixture into an aluminum DSC pan and hermetically seal it.

• DSC Measurement:

  • Place the sample pan and an empty reference pan into the DSC instrument.

  • Heat the sample at a controlled rate (e.g., 5 °C/min) to a temperature well above the expected clearing point.

  • Cool the sample at the same rate to a temperature below the crystallization point.

  • Perform a second heating scan. The clearing point is identified as the peak of the endothermic transition on the second heating curve.

• Data Analysis: Record the TNI for each mixture concentration. Plot TNI as a function of EPPCC concentration.

Illustrative Data:

EPPCC Concentration (wt%)	Host TNI (°C)	Mixture TNI (°C)	Change in TNI (°C)
0	95.0	95.0	0
5	95.0	92.3	-2.7
10	95.0	89.5	-5.5
15	95.0	86.6	-8.4
20	95.0	83.5	-11.5

Note: This data is illustrative and represents a plausible trend where the addition of a lower clearing point component (EPPCC, TNI = 78.0 °C) depresses the clearing point of the host mixture.

Viscosity Measurement

Rotational viscosity is a key parameter influencing the switching speed of the liquid crystal.

Experimental Protocol: Rotational Viscometry

• Instrument Setup: Use a rotational viscometer equipped with a temperature-controlled sample stage.

• Sample Loading: Place a small, defined volume of the LC mixture into the measurement cell.

• Measurement: Measure the rotational viscosity at a constant temperature (e.g., 25 °C) and a defined shear rate.

• Data Analysis: Record the viscosity for each mixture and plot it as a function of EPPCC concentration.

Illustrative Data:

EPPCC Concentration (wt%)	Viscosity at 25°C (mPa·s)
0 (Host)	25
10	22
20	19

Note: This illustrative data reflects the expected trend of viscosity reduction due to the presence of the cyclohexyl group in EPPCC.

Electro-Optical Characterization

The electro-optical properties, including dielectric anisotropy and birefringence, determine the operational voltage and optical performance of an LC device.

Experimental Protocol: Electro-Optical Test Cell

• Test Cell Fabrication:

  • Prepare two indium tin oxide (ITO) coated glass substrates.

  • Spin-coat a thin layer of a polyimide alignment agent onto the ITO surfaces.

  • Cure the polyimide according to the manufacturer's instructions.

  • Gently rub the polyimide layers in a single direction with a velvet cloth to induce planar alignment.

  • Assemble the two substrates with a defined cell gap (e.g., 5 µm) using spacers, ensuring the rubbing directions are antiparallel.

• Cell Filling: Fill the test cell with the LC mixture via capillary action in the isotropic phase.

• Dielectric Anisotropy (Δε) Measurement:

  • Measure the capacitance of the filled cell in the unswitched state (C⊥) using an LCR meter.

  • Apply a voltage significantly above the threshold voltage to orient the LC director perpendicular to the substrates and measure the capacitance (C∥).

  • Calculate the dielectric permittivities perpendicular (ε⊥) and parallel (ε∥) to the director.

  • The dielectric anisotropy is given by: Δε = ε∥ - ε⊥.

• Birefringence (Δn) Measurement:

  • Place the filled test cell between crossed polarizers on a rotating stage.

  • Measure the transmitted light intensity as a function of the applied voltage.

  • The birefringence can be determined from the voltage-dependent transmission curve using established methods.

Illustrative Data:

EPPCC Concentration (wt%)	Dielectric Anisotropy (Δε) at 1 kHz, 25°C	Birefringence (Δn) at 589 nm, 25°C
0 (Host)	+10.0	0.15
10	+9.2	0.14
20	+8.5	0.13

Note: This illustrative data shows a plausible decrease in both Δε and Δn, assuming the host has higher values for these parameters than pure EPPCC.

Part 3: Visualization of Workflows

Workflow for Nematic Mixture Formulation and Characterization

Caption: Workflow for formulating and characterizing nematic LC mixtures with EPPCC.

Conclusion

4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate is a valuable component for the formulation of advanced nematic liquid crystal mixtures. Its key structural feature, the trans-cyclohexyl ring, offers a strategic advantage for reducing viscosity, a critical parameter for fast-switching display devices. By systematically incorporating EPPCC into a host nematic mixture and performing the detailed characterization protocols outlined in this application note, researchers can effectively tune the thermal, viscous, and electro-optical properties to meet specific application requirements. The provided workflows and illustrative data serve as a robust starting point for the successful integration of EPPCC in the development of next-generation liquid crystal materials.

References

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• Introductory Chapter: Nematic Liquid Crystals. (2020). IntechOpen. Available at: [Link]

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• Liquid crystal composition. (1984). Google Patents.

• Effects of Cyclohexyl Groups and Ortho-Substituents on the Viscosity of Ester Liquid Crystal Components. (2011). Taylor & Francis. Available at: [Link]

• Handbook of Liquid Crystals, Volume 2A. (n.d.). Google Books.
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• Ultra-low viscosity liquid crystal materials. (2015). Optica Publishing Group. Available at: [Link]

• High birefringence and wide nematic range bis-tolane liquid crystals. (2014). Applied Physics Letters. Available at: [Link]

• Correlation of magnetic anisotropy with dielectric anisotropy in fluorinated phenyl bicyclohexane liquid crystal. (n.d.). Chin. Phys. B. Available at: [Link]

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• Phase Separation in Mixtures of Nematic and Isotropic Fluids. (2025). arXiv. Available at: [Link]

• Viscosity coefficients of nematic liquid crystals: II. Measurements of some nematic liquid crystals. (n.d.). ResearchGate. Available at: [Link]

• Maximizing lyotropic liquid crystal formation for stable and pleasant cosmetic formulations. (2023). Dr. Robert Shengkui Hu, Investor | Advisor. Available at: [Link]

• 2-\trans-4'-\p-substituted phenyl\cyclohexyl\ethane and liquid crystal mixture. (n.d.). Google Patents.

• Polymer–Nematic Liquid Crystal Interface: On the Role of the Liquid Crystalline Molecular Structure and the Phase Sequence in Photoalignment. (n.d.). PMC. Available at: [Link]

• Comparative Study of the Optical and Dielectric Anisotropy of a Difluoroterphenyl Dimer and Trimer Forming Two Nematic Phases. (2024). PMC. Available at: [Link]

• (PDF) Handbook of liquid crystals. (2015). ResearchGate. Available at: [Link]

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• Synthesis method of trans-4- (trans-4' -alkylcyclohexyl) cyclohexyl ethylene liquid crystal monomer. (n.d.). Google Patents.

• Role of New Chiral Additives on Physical-Chemical Properties of the Nematic Liquid Crystal Matrix. (2023). MDPI. Available at: [Link]

• Preparation of Nematic Mixtures from Smectic Compounds. (2006). Taylor & Francis. Available at: [Link]

• Effects of Cyclohexyl Groups and Ortho-Substituents on the Viscosity of Ester Liquid Crystal Components. (n.d.). DTIC. Available at: [Link]

• Formulation of Novel Liquid Crystal (LC) Formulations with Skin-Permeation-Enhancing Abilities of Plantago lanceolata (PL) Extract and Their Assessment on HaCaT Cells. (n.d.). PMC. Available at: [Link]

• Nematic liquid-crystal mixture. (n.d.). Google Patents.

• Enzymatic cascades for the stereo-complementary epimerisation of in situ generated epoxy alcohols. (2017). PubMed. Available at: [Link]

• On the Miscibility of Nematic Liquid Crystals with Ionic Liquids and Joint Reaction for High Helical Twisting Power Product(s). (2025). ResearchGate. Available at: [Link]

• Binary Nematic Liquid Crystals Mixture with Enhanced Electro-Optics Properties for Photonic Applications. (n.d.). Semantic Scholar. Available at: [Link]

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• Dielectric Properties of Some Nematics of Positive Dielectric Anisotropy. (1978). R Discovery. Available at: [Link]

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• LIQUID CRYSTAL COMPOUNDS, MIXTURES AND DEVICES. (n.d.). Google Patents.

• Mesomorphic Investigation of Binary Mixtures of Liquid Crystal Molecules with Different Mesogenic Architectonics. (2023). MDPI. Available at: [Link]

• Rotational viscosity and molecular structure of nematic liquid crystals. (2006). Taylor & Francis. Available at: [Link]

• High Performance Negative Dielectric Anisotropy Liquid Crystals for Display Applications. (2013). MDPI. Available at: [Link]

• Introduction to Liquid Crystals. (n.d.). University of Wisconsin-Madison. Available at: [Link]

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• The Physics of Lyotropic Nematic Liquid Crystals. (1992). Revista Brasileira de Física. Available at: [Link]

• (PDF) Dielectric relaxation of some fluorinated bi-cyclohexyl phenyl nematic compounds. (2021). ResearchGate. Available at: [Link]

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formulation protocols for smectic liquid crystals using CAS 67589-39-3

Application Note: Formulation Protocols for Thermoresponsive Smectic Liquid Crystalline Nanoparticles Using CAS 67589-39-3

Prepared by: Senior Application Scientist Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Introduction & Mechanistic Rationale

In the landscape of advanced drug delivery systems (DDS), thermotropic liquid crystals (TLCs) offer unprecedented control over the spatial and temporal release of active pharmaceutical ingredients (APIs)[1]. CAS 67589-39-3 (4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate) is a well-characterized calamitic (rod-like) mesogen traditionally utilized in electro-optical materials. However, its unique phase behavior makes it a highly valuable structural component for thermoresponsive liquid crystalline nanoparticles (LCNPs).

The Causality of Phase Selection: Pure CAS 67589-39-3 exhibits a crystalline-to-nematic phase transition at 49.0 °C, followed by a nematic-to-isotropic transition at 79.8 °C[2]. While the nematic phase provides orientational order, it lacks the positional (layered) order required to effectively compartmentalize hydrophobic drugs, often leading to premature API leakage[3].

To solve this, our protocol forces CAS 67589-39-3 into a highly ordered smectic phase at physiological temperatures. By co-formulating the mesogen with an amphiphilic lipid like Glyceryl Monooleate (GMO) and a steric stabilizer (Poloxamer 407), we achieve two critical mechanistic outcomes:

• Phase Transition Depression: The amphiphilic lipid acts as a plasticizer, depressing the native 49.0 °C transition temperature of CAS 67589-39-3 down to a hyperthermia-responsive window (39–42 °C)[4].

• Smectic Induction: The aqueous hydration of the GMO/CAS 67589-39-3 mixture forces the rod-like mesogens into a layered smectic arrangement[5]. This dense lamellar structure acts as a physical barrier, locking the API within the hydrophobic core until a thermal trigger disrupts the layers into a nematic or isotropic state, causing a burst release[3].

Quantitative Material Parameters

Table 1 summarizes the baseline physicochemical properties of the primary mesogen, while Table 2 outlines the optimized formulation matrix required to stabilize the smectic phase in an aqueous dispersion.

Table 1: Physicochemical Properties of CAS 67589-39-3 [6]

Parameter	Value / Description
Chemical Name	4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate
Molecular Formula	C18H26O3
Molecular Weight	290.40 g/mol
Native Phase Transitions	Crystal (49.0 °C) → Nematic (79.8 °C) → Isotropic

| LogP (Predicted) | ~4.5 (Highly hydrophobic, ideal for lipid cores) |

Table 2: Optimized Formulation Matrix for Smectic LCNPs [7]

Component	Function	Wt. Ratio	Target Concentration
CAS 67589-39-3	Primary thermoresponsive mesogen	4	10 mg/mL
Glyceryl Monooleate (GMO)	Co-lipid / Smectic inducer	1	2.5 mg/mL
Poloxamer 407 (F127)	Steric stabilizer / Surfactant	0.5	1.25 mg/mL

| Hydrophobic API | Model Drug (e.g., Quercetin) | 0.5 | 1.25 mg/mL |

Experimental Protocol: Top-Down Formulation Methodology

To ensure a self-validating and reproducible system, we utilize a modified Top-Down (TD) thin-film hydration method coupled with high-energy ultrasonication[7].

Step-by-Step Workflow:

• Lipid Phase Preparation: Dissolve CAS 67589-39-3 (100 mg), GMO (25 mg), and the hydrophobic API (12.5 mg) in 5 mL of a volatile organic solvent mixture (Chloroform:Methanol, 2:1 v/v) in a round-bottom flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at 40 °C for 30 minutes to form a homogeneous, thin lipid film. Flush with nitrogen gas for 1 hour to remove residual solvent traces.

• Aqueous Hydration: Prepare a 0.125% w/v aqueous solution of Poloxamer 407 in HPLC-grade water. Heat this aqueous phase to 85 °C (above the isotropic transition temperature of the mesogen mixture). Add 10 mL of the heated aqueous phase to the lipid film and vortex vigorously for 2 minutes.

• High-Energy Size Reduction: Immediately transfer the coarse dispersion to a probe sonicator. Sonicate at 60% amplitude for 15 minutes (using a pulse sequence of 5s ON / 2s OFF) while maintaining the sample temperature above 60 °C using a heated water bath.

• Controlled Cooling (Critical Step): Remove the dispersion from the heat source and allow it to cool slowly to room temperature (25 °C). Causality Note: This controlled cooling allows the mesogens to self-assemble and lock into the highly ordered smectic layered structure rather than crashing out as amorphous aggregates.

• Purification: Centrifuge the dispersion at 8,000 × g for 15 minutes using 10 kDa MWCO centrifugal filter units to remove unencapsulated API and excess surfactant[7].

Fig 1. Top-down formulation workflow for smectic liquid crystalline nanoparticles.

Thermoresponsive Release Mechanism

The core advantage of this protocol is the programmable release profile. At physiological temperature (37 °C), the LCNPs remain in the smectic phase. The tight lamellar packing restricts API diffusion, resulting in near-zero drug leakage. When the local temperature is raised (e.g., via clinical hyperthermia treatments targeting a tumor at 42 °C), the LCNPs transition into a less ordered nematic or isotropic phase, increasing membrane fluidity and triggering a rapid burst release of the API[3].

Fig 2. Thermoresponsive phase transition and triggered API release mechanism.

Self-Validation & Characterization System

To ensure the protocol was successful, the formulation must be validated through three orthogonal techniques:

• Small-Angle X-ray Scattering (SAXS): Purpose: Confirms the internal mesophase structure. Validation Metric: A successful smectic phase will exhibit sharp, equidistant Bragg peaks in the SAXS diffractogram (typically at scattering vectors q , 2q , 3q ), distinguishing it from the bicontinuous cubic or hexagonal phases normally formed by pure GMO[8].

• Differential Scanning Calorimetry (DSC): Purpose: Maps the depressed phase transition temperatures. Validation Metric: Scan the LCNP dispersion from 20 °C to 60 °C at 5 °C/min. An endothermic peak between 39 °C and 42 °C validates the successful plasticization of CAS 67589-39-3 by GMO, confirming its utility as a hyperthermic trigger[8].

• In Vitro Dialysis Release Assay: Purpose: Validates the functional thermoresponsive barrier. Validation Metric: Place the LCNPs in a dialysis bag (10 kDa MWCO) submerged in PBS. At 37 °C, API release should be <10% over 24 hours (confirming smectic barrier integrity). Upon raising the bath temperature to 42 °C, a burst release of >70% API within 4 hours should be observed, validating the phase-transition-induced permeability[3].

References

• PubChem. "4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate | C18H26O3 | CID 106716". National Center for Biotechnology Information.[Link]

• Martienssen, W., & Warlimont, H. (2005). "5.1 Liquid Crystals". Springer Handbook of Condensed Matter and Materials Data. ResearchGate.[Link]

• Zhu, J., et al. (2025). "Preparation of Lipid Cubic Liquid Crystalline Nanoparticles of Sinomenine Based on Molecular Dynamics Simulations". International Journal of Molecular Sciences, 26(21), 10773. MDPI.[Link]

• Hamaguchi, K., et al. (2023). "Reversible Regulation of Drug Release from Chiral Liquid Crystalline Polymer Micelles without Leakage". Macromolecules. ACS Publications.[Link]

• Lee, J., et al. (2016). "Liquid crystal nanoparticle formulation as an oral drug delivery system for liver-specific distribution". International Journal of Nanomedicine. PMC.[Link]

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Application Notes and Protocols: 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate in Optoelectronics

Introduction: A Versatile Building Block for Nematic Liquid Crystal Displays

4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate is a calamitic (rod-shaped) liquid crystal monomer that serves as a fundamental component in the formulation of nematic liquid crystal mixtures for optoelectronic applications.[1][2] Its molecular structure, characterized by a propylcyclohexyl group linked via an ester bridge to an ethoxyphenyl moiety, imparts a desirable combination of properties, including a stable nematic phase, low viscosity, and a moderate optical anisotropy. These characteristics make it an excellent base component in mixtures designed for various electro-optical devices, most notably liquid crystal displays (LCDs).[3]

In the field of optoelectronics, the precise control of light is paramount. Nematic liquid crystals, as a state of matter intermediate between crystalline solids and isotropic liquids, offer a unique solution.[1] The constituent molecules possess long-range orientational order, allowing them to collectively reorient in response to external stimuli such as electric fields.[3] This reorientation alters the material's refractive index, enabling the modulation of light and forming the basis of modern display technology.[4]

This document provides a comprehensive guide for researchers and scientists on the application of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate in optoelectronic systems. It details the material's intrinsic properties, its role in mixture formulation, and provides detailed protocols for the preparation and characterization of liquid crystal test cells.

Physicochemical Properties and Material Specifications

The utility of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate in a liquid crystal mixture is dictated by its inherent physical properties. While it is seldom used in its pure form, its characteristics influence the bulk properties of the final formulation.

Property	Value	Source
Chemical Formula	C₁₈H₂₆O₃	[2]
Molecular Weight	290.4 g/mol	[2]
CAS Number	67589-39-3	[2]
Appearance	White to almost white powder/crystal
Purity	>98.0% (GC)
Mesophase	Nematic	[1]

Note: The nematic range of the pure substance can be obtained from the supplier's specification sheet. It is a critical parameter for determining its suitability as a component in a mixture intended for a specific operating temperature range.

Principle of Application in Nematic Liquid Crystal Mixtures

The performance of a liquid crystal display is not determined by a single compound, but by a carefully formulated mixture of several liquid crystal monomers.[5] Each component contributes to the overall properties of the mixture, such as the nematic temperature range, birefringence (Δn), dielectric anisotropy (Δε), viscosity (γ₁), and elastic constants.[4][6]

The chemical structure of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate, with its saturated cyclohexane ring and relatively short alkyl chains, suggests that it contributes to:

• Low Viscosity: The non-conjugated cyclohexane ring helps to reduce intermolecular interactions, leading to a lower rotational viscosity in the mixture. This is crucial for achieving fast switching times in display applications.[7]

• Broad Nematic Range: It can be used to either elevate the clearing point (the temperature at which the material becomes an isotropic liquid) or depress the melting point of a mixture, thereby broadening the operational temperature range of the device.

• Modification of Optical Properties: While not a high birefringence material itself, it serves as a host or a diluent to adjust the overall Δn of a mixture containing other high-birefringence components.

The formulation of a liquid crystal mixture is a multi-parameter optimization process.[4] The goal is to create a material that meets the specific requirements of the intended display mode, such as Twisted Nematic (TN), In-Plane Switching (IPS), or Vertical Alignment (VA).

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation and characterization of a representative nematic liquid crystal mixture containing 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate.

Protocol 1: Preparation of a Binary Nematic Liquid Crystal Mixture

This protocol describes the preparation of a simple binary mixture to demonstrate the concept of formulating a liquid crystal with tailored properties.

Materials:

• 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate (Component A)

• 4'-Pentyl-4-biphenylcarbonitrile (5CB) (Component B) - A common nematic liquid crystal with a strong positive dielectric anisotropy.

• Small glass vials with PTFE-lined caps

• Analytical balance (± 0.1 mg)

• Hot plate with magnetic stirring

• Small magnetic stir bars

• Nitrogen or argon gas for inert atmosphere (optional)

Procedure:

• Component Weighing: In a clean, dry glass vial, accurately weigh the desired amounts of Component A and Component B to achieve a specific weight percentage (e.g., 70 wt% Component A and 30 wt% Component B).

• Mixing: Add a small magnetic stir bar to the vial.

• Heating and Stirring: Place the vial on a hot plate and heat it to a temperature approximately 10°C above the clearing point of the higher-clearing component. This ensures that both components are in the isotropic liquid phase for homogeneous mixing.[8]

• Homogenization: Stir the mixture gently for 1-2 hours to ensure complete homogenization. If the components are susceptible to oxidation, this step can be performed under a gentle stream of inert gas.

• Cooling: Turn off the heat and allow the mixture to cool slowly to room temperature. The resulting homogeneous mixture is now ready for characterization or for filling into a liquid crystal cell.

• Storage: Store the mixture in a tightly sealed vial in a desiccator to protect it from moisture.

Causality behind Experimental Choices:

• Heating above the clearing point: This is essential to ensure that both components are in their isotropic liquid state, allowing for true molecular mixing.[8] Attempting to mix in the nematic or crystalline state would result in an inhomogeneous mixture.

• Slow cooling: This prevents phase separation and allows for the formation of a stable and uniform nematic phase.

Protocol 2: Fabrication and Filling of a Liquid Crystal Test Cell

This protocol details the process of creating a simple electro-optical test cell for characterizing the properties of the prepared liquid crystal mixture.

Materials:

• Indium Tin Oxide (ITO) coated glass slides

• Polyimide alignment layer solution (e.g., for planar or homeotropic alignment)

• Spinner coater

• Hot plate

• Rubbing machine with velvet cloth

• UV-curable epoxy

• Spacers of a defined diameter (e.g., 5 µm glass beads)

• UV light source

• The prepared liquid crystal mixture

• Polarizing optical microscope (POM)

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO glass slides using a sequence of solvents (e.g., acetone, isopropanol) in an ultrasonic bath, followed by drying with a nitrogen gun.

• Alignment Layer Deposition: Spin-coat a thin layer of the polyimide solution onto the ITO-coated side of each glass slide.

• Curing: Cure the polyimide layer by baking it on a hot plate according to the manufacturer's instructions (e.g., 180°C for 1 hour).[5]

• Rubbing (for planar alignment): Gently rub the cured polyimide surface in a single direction using the rubbing machine. This creates microgrooves that will align the liquid crystal molecules parallel to the rubbing direction.

• Cell Assembly:

  • Dispense the UV-curable epoxy around the perimeter of one of the prepared substrates.

  • Sprinkle a small amount of the spacers onto the same substrate to ensure a uniform cell gap.

  • Carefully place the second substrate on top, with the alignment layers facing each other and the rubbing directions either parallel or anti-parallel, depending on the desired cell configuration.

  • Gently press the substrates together and expose the epoxy to a UV light source to cure it, leaving a small gap for filling.

• Cell Filling:

  • Place the empty cell on a hot plate heated to just above the clearing point of the liquid crystal mixture.

  • Place a small drop of the liquid crystal mixture at the filling gap.

  • The liquid crystal will be drawn into the cell via capillary action.[8]

• Sealing: Once the cell is filled, seal the filling gap with a small amount of UV-curable epoxy and cure it.

• Cooling and Observation: Slowly cool the filled cell to room temperature while observing it under a polarizing optical microscope to check for proper alignment and the absence of defects.

Protocol 3: Electro-Optical Characterization

This protocol outlines the basic electro-optical measurements that can be performed on the fabricated liquid crystal cell.

Equipment:

• Function generator

• Voltage amplifier

• He-Ne laser or a stable light source

• Photodetector

• Oscilloscope

• Polarizers

• Hot stage for temperature control

Procedure:

• Setup: Place the liquid crystal cell between two crossed polarizers in the path of the light source. The photodetector measures the transmitted light intensity, which is then recorded by the oscilloscope.

• Voltage-Transmittance (V-T) Curve:

  • Apply a square wave voltage of a fixed frequency (e.g., 1 kHz) to the cell.

  • Slowly increase the applied voltage from 0 V and record the corresponding transmitted light intensity.

  • Plot the normalized transmittance as a function of the applied voltage to determine the threshold voltage (the voltage at which the liquid crystal molecules begin to switch) and the saturation voltage.

• Response Time Measurement:

  • Apply a square wave voltage that switches between 0 V and the saturation voltage.

  • Measure the time it takes for the transmitted intensity to rise from 10% to 90% (rise time, τ_on) and to fall from 90% to 10% (fall time, τ_off) using the oscilloscope.[8]

Visualizations

Molecular Structure

Caption: Molecular structure of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate.

Nematic Liquid Crystal Phase

Caption: Orientational order in the nematic phase versus the disordered isotropic liquid phase.

Experimental Workflow for LC Cell Characterization

Caption: Workflow for the preparation, fabrication, and characterization of a liquid crystal cell.

References

• Hassanein, G. N., & Omara, O. (n.d.). Binary Nematic Liquid Crystals Mixture with Enhanced Electro-Optics Properties for Photonic Applications. Semantic Scholar. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). US4464283A - Liquid crystal composition.

• Kowerdziej, R., et al. (2021). Electro-Optical and Photo Stabilization Study of Nematic Ternary Mixture. Materials (Basel), 14(9), 2199. Retrieved from [Link]

• Chen, R., et al. (2017). The effect of intermolecular actions on the nematic phase range of tolane-liquid crystals. Liquid Crystals, 45(6), 859-867. Retrieved from [Link]

• Bury, P., et al. (2023). Role of New Chiral Additives on Physical-Chemical Properties of the Nematic Liquid Crystal Matrix. Molecules, 28(17), 6378. Retrieved from [Link]

• Google Patents. (n.d.). CN87106251A - Lcd.

• Orzechowski, K., et al. (2024). Molecular Design of Sexiphenyl-Based Liquid Crystals: Towards Temperature-Stable, Nematic Phases with Enhanced Optical Properties. International Journal of Molecular Sciences, 25(5), 2568. Retrieved from [Link]

• MDPI. (2024). Electro-Optic Kerr Response in Optically Isotropic Liquid Crystal Phases. Retrieved from [Link]

• Beilstein Journals. (2013). A new family of four-ring bent-core nematic liquid crystals with highly polar transverse and end groups. Retrieved from [Link]

• Tang, J., et al. (2023). Difluorovinyl Liquid Crystal Diluters Improve the Electro-Optical Properties of High-Δn Liquid Crystal Mixture for AR Displays. Polymers (Basel), 15(6), 1362. Retrieved from [Link]

• IntechOpen. (2020). Introductory Chapter: Nematic Liquid Crystals. Retrieved from [Link]

• European Patent Office. (n.d.). EP0043818A1 - 2-\trans-4'-\p-substituted phenyl\cyclohexyl\ethane and liquid crystal mixture. Retrieved from [Link]

• AIP Publishing. (n.d.). Dielectric anisotropy in liquid crystal mixtures with nematic and smectic phases. Retrieved from [Link]

• ResearchGate. (2025). Thermal and optical characterization of liquid crystal 4′-hexyl-4-biphenylcarbonitrile/4-hexylbenzoic acid mixtures. Retrieved from [Link]

• MDPI. (2020). The Characterization and Application of Two Liquid Crystal Mixtures in the Low THz Region. Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate | C18H26O3 | CID 106716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Difluorovinyl Liquid Crystal Diluters Improve the Electro-Optical Properties of High-∆n Liquid Crystal Mixture for AR Displays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electro-Optical and Photo Stabilization Study of Nematic Ternary Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Characterization and Application of Two Liquid Crystal Mixtures in the Low THz Region | MDPI [mdpi.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Advanced Doping Techniques with Trans-4-Propylcyclohexanecarboxylic Acid 4-Ethoxyphenyl Ester for High-Sensitivity Liquid Crystal Biosensors

[arrowhead=vee

Refining Interaction Mechanisms

I'm now detailing the compound's structure and the resulting interaction mechanisms. The emphasis is on how the ester linkage and cyclohexyl core influence the nematic range. My focus is now the application note, where I'll connect the structure of trans-4-propylcyclohexanecarboxylic acid 4-ethoxyphenyl ester (CAS: 67589-39-3) to its application.

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Application Focus: Liquid Crystal-Aqueous Interface Biosensors for Physiological Temperature Assays

Executive Summary and Rationale

Liquid crystal (LC) biosensors have emerged as powerful, label-free platforms for monitoring biochemical interactions, enzymatic activity, and drug-target binding events. These systems rely on the orientational transitions of nematic LCs at an aqueous interface, which amplify nanoscale biological events into macroscopic optical signals visible under polarized optical microscopy (POM) [1].

The industry standard base LC, 4-cyano-4'-pentylbiphenyl (5CB), is highly favored for its room-temperature nematic phase. However, its low nematic-to-isotropic transition temperature ( TNI​≈35∘C ) renders it fundamentally incompatible with physiological assays that must be conducted at 37∘C [2].

To overcome this thermodynamic limitation, base LCs must be doped with structural modifiers. Trans-4-propylcyclohexanecarboxylic acid 4-ethoxyphenyl ester (CAS: 67589-39-3) is an ideal nematic dopant. Featuring a rigid cyclohexyl skeleton, an ester linkage, and an ethoxy-terminated phenyl ring, this compound elevates the TNI​ of the LC mixture while tuning the interfacial anchoring energy. This application note details the mechanistic principles and validated protocols for utilizing this ester LC dopant to engineer robust biosensors for drug development.

Mechanistic Insights: The Physics of Ester LC Doping

The integration of trans-4-propylcyclohexanecarboxylic acid 4-ethoxyphenyl ester into a 5CB matrix is not merely a thermodynamic adjustment; it fundamentally alters the physical chemistry of the sensing interface.

• Thermodynamic Stabilization: The rigid trans-cyclohexyl-phenyl core of the dopant exhibits a broader mesophase temperature range than the biphenyl core of 5CB. According to the Schröder-Van Laar equation, doping 5CB with 10-15% (wt/wt) of this ester LC elevates the mixture's TNI​ to approximately 42∘C . This ensures the LC remains in the highly ordered nematic phase during 37∘C incubations.

• Anchoring Energy Modulation: At the LC-aqueous interface, biological surfactants (e.g., phospholipids) self-assemble to induce a homeotropic (perpendicular) alignment of the LC molecules. The ester linkage in the dopant introduces a localized dipole moment that engages in dipole-dipole interactions with the polar headgroups of these surfactants. This optimizes the surface anchoring energy, making the LC bulk highly responsive to minute disruptions caused by enzymatic cleavage or drug-protein binding [3].

• Optical Amplification: The dopant's high optical polarizability increases the overall birefringence ( Δn ) of the mixture, resulting in sharper contrast between the dark (homeotropic) and bright (planar) states under POM.

Quantitative Impact of Doping on LC Properties

The following table summarizes the physical and optical shifts observed when 5CB is doped with 12% (wt/wt) trans-4-propylcyclohexanecarboxylic acid 4-ethoxyphenyl ester.

Property	Pure 5CB	Doped LC Mixture (12% wt/wt)	Functional Advantage for Biosensing
TNI​ (°C)	35.0	42.5	Enables stable assays at physiological temperature ( 37∘C ).
Birefringence ( Δn )	0.19	0.23	Enhances optical contrast during planar transitions.
Dielectric Anisotropy ( Δε )	+11.5	+9.8	Modulates anchoring energy for higher sensitivity to biomolecules.
Viscosity ( γ1​ at 25°C)	27 mPa·s	32 mPa·s	Reduces non-specific thermal fluctuations at the aqueous interface.

Experimental Workflows and Methodologies

Workflow Visualization

Fig 1. Workflow for preparing doped LC mixtures and assembling aqueous interface biosensors.

Protocol A: Preparation of the Doped Nematic LC Mixture

Self-Validating Principle: The mixture must exhibit a reversible nematic-to-isotropic transition above 40∘C to confirm successful integration.

• Weighing: In a clean, static-free glass vial, weigh 88.0 mg of 5CB and 12.0 mg of trans-4-propylcyclohexanecarboxylic acid 4-ethoxyphenyl ester powder.

• Thermal Homogenization: Place the vial on a hot plate set to 65∘C (well above the clearing points of both components). Stir continuously using a micro-magnetic stir bar for 30 minutes until the mixture is completely isotropic and optically clear.

• Degassing: Transfer the vial to a vacuum desiccator (still heated) for 10 minutes to remove trapped micro-bubbles that could cause optical artifacts.

• Validation: Cool the mixture to 37∘C . Place a 5μL droplet on a bare glass slide and observe under POM. The presence of a classic nematic Schlieren texture confirms that the mixture is in the nematic phase at physiological temperature.

Protocol B: Fabrication of the LC-Aqueous Interface Biosensor

• Substrate Preparation: Clean glass slides using a piranha solution (Caution: Highly reactive), rinse with deionized water, and dry under a stream of N2​ .

• Surface Functionalization: Treat the slides with an aqueous solution of 1% DMOAP (N,N-dimethyl-N-octadecyl-3-aminopropyltrimethoxysilyl chloride) to ensure strong homeotropic anchoring of the LC at the glass-LC interface.

• Grid Placement: Place a gold transmission electron microscopy (TEM) grid (e.g., 20 μm thickness, 50 μm pitch) onto the DMOAP-coated slide.

• LC Loading: Pipette 1μL of the doped LC mixture onto the grid. Capillary action will draw the LC into the grid squares. Remove excess LC with a microsyringe.

• Aqueous Assembly: Carefully immerse the grid-laden slide into a custom microfluidic chamber or a Petri dish containing the biological buffer (e.g., PBS, pH 7.4) doped with the target surfactant (e.g., 10μM L-DLPC).

Protocol C: Enzymatic Drug Screening Assay (Phospholipase A2 Inhibition)

Self-Validating Principle: A control well lacking the enzyme must remain optically dark, proving that the planar transition is strictly enzyme-driven.

• Baseline Establishment: Incubate the assembled biosensor at 37∘C for 20 minutes. Observe under POM. The L-DLPC surfactant will induce homeotropic alignment at the LC-aqueous interface, resulting in a completely dark field of view.

• Drug Candidate Introduction: Inject the experimental drug candidate (PLA2 inhibitor) into the aqueous phase. Wait 10 minutes for equilibration.

• Enzymatic Trigger: Inject Phospholipase A2 (PLA2) to a final concentration of 1 nM . PLA2 naturally cleaves L-DLPC, which disrupts the homeotropic anchoring.

• Optical Readout:

  • If the drug is ineffective: PLA2 cleaves the lipid, the anchoring energy is disrupted, and the doped LC transitions to a planar alignment, appearing bright under POM.

  • If the drug is an effective inhibitor: PLA2 is neutralized, the lipid monolayer remains intact, and the LC remains dark.

Signaling Pathway Visualization

Fig 2. Optical signaling pathway at the LC-aqueous interface triggered by enzymatic activity.

Conclusion

Doping standard nematic liquid crystals with trans-4-propylcyclohexanecarboxylic acid 4-ethoxyphenyl ester is a critical technique for bridging the gap between materials science and physiological drug development. By strategically elevating the nematic-isotropic transition temperature and optimizing interfacial dipole interactions, researchers can deploy highly sensitive, label-free biosensors capable of operating flawlessly at 37∘C .

Application Note: Thin-Film Fabrication of 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate for Advanced Optical and Electronic Applications

Introduction

4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate is a thermotropic liquid crystal (LC) material characterized by its unique combination of crystalline order and liquid-like fluidity.[1] The anisotropic nature of these molecules allows for the formation of highly ordered thin films, which are critical for the development of advanced materials in optics, electronics, and sensor technology.[1][2] The performance of devices based on this material is intrinsically linked to the quality, uniformity, and molecular orientation within the fabricated thin film.

This guide provides detailed protocols for the fabrication of high-quality thin films of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate using both solution-based spin coating and solvent-free physical vapor deposition (PVD) techniques. It is intended for researchers and professionals in materials science and drug development, offering insights into the causal relationships between process parameters and final film properties to ensure reproducible and reliable results.

Material Properties

Understanding the physicochemical properties of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate is fundamental to designing a successful fabrication process. The material is classified as a liquid crystal monomer and is typically a white to off-white solid at room temperature.[3][4]

Property	Value	Source
Synonym	trans-4-Propylcyclohexanecarboxylic Acid 4-Ethoxyphenyl Ester	[4]
CAS Number	67589-39-3	[5][6]
Molecular Formula	C18H26O3	[5][6][7]
Molecular Weight	290.4 g/mol	[4][5][7]
Physical Form	White to Almost white powder to crystal	[3][4]
Purity	>98.0% (GC)	[4]
Storage	Sealed in dry, room temperature conditions	[3]

Core Methodologies: Fabrication Protocols

The choice of fabrication method—spin coating or physical vapor deposition—depends on factors such as the desired film thickness, purity requirements, and substrate compatibility. Both methods require meticulous substrate preparation to ensure uniform film formation and proper molecular alignment.

Prerequisite: Substrate Preparation

A pristine substrate surface is the most critical factor for achieving a uniform, defect-free thin film. The following protocol is a robust, multi-step cleaning process suitable for common substrates like silicon wafers, glass, or ITO-coated glass.[8]

Protocol Steps:

• Initial Degreasing: Gently rub the substrate surfaces with a gloved hand using a small amount of Hellmanex™ III solution to physically remove organic residues and particulates.[8]

• Rinsing: Thoroughly rinse the substrates with generous amounts of hot, deionized (DI) water.[8]

• Ultrasonic Cleaning (Detergent): Place the substrates in a holder and immerse them in a beaker containing hot DI water and a few drops of Hellmanex™ solution. Sonicate in an ultrasonic bath for 5-10 minutes.[8] This step uses cavitation to dislodge strongly adhered contaminants.

• Ultrasonic Cleaning (Solvent): After dump rinsing twice in boiling DI water, transfer the substrates to a beaker of isopropyl alcohol (IPA) or acetone and sonicate for another 5-10 minutes to remove any remaining organic residues and water.[8]

• Final Rinse & Dry: Perform a final rinse in boiling DI water. Dry the substrates thoroughly using a stream of high-purity nitrogen gas.[8]

• Surface Activation (Recommended): To improve the wettability of the surface, which is crucial for uniform film formation during spin coating, expose the cleaned substrates to UV-Ozone treatment for 10-15 minutes immediately before deposition.[8] This removes the final traces of organic contaminants and creates a high-energy, hydrophilic surface.

Figure 1. Standard workflow for substrate cleaning and activation.

Protocol 1: Thin-Film Deposition by Spin Coating

Spin coating is a solution-based technique capable of producing highly uniform thin films quickly and easily.[9] Film thickness is primarily controlled by the solution concentration and the rotational speed of the spin coater.[10]

Materials & Equipment:

• 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate powder

• High-purity solvent (e.g., toluene, p-xylene, or diethylbenzene). The choice of solvent is critical; a higher boiling point solvent like diethylbenzene is advantageous when coating at elevated temperatures corresponding to the material's liquid crystal phases.[11]

• Spin coater

• Hot plate

• Precision balance and volumetric flasks

Protocol Steps:

• Solution Preparation: Prepare a solution of the liquid crystal material in the chosen solvent. A typical starting concentration is 0.5-1.0 wt%.[11] Ensure the material is fully dissolved, using gentle heating or sonication if necessary.

• Dispensing: Place the cleaned substrate on the spin coater chuck. Using a pipette, dispense a small volume of the solution onto the center of the substrate. This can be done either while the substrate is stationary (static dispense) or while it is rotating at a low speed, e.g., 500 rpm (dynamic dispense).[12]

• Spin Up & Spin Off: Rapidly accelerate the substrate to the desired final spin speed (e.g., 1500-4000 rpm).[12][13] The centrifugal force will spread the solution evenly across the substrate while excess solution is flung off the edges.[9] This stage typically lasts for 30-60 seconds.

  • Causality: Higher spin speeds and longer durations result in thinner films as more material is removed before the solvent evaporates.[12]

• Evaporation & Annealing: As the substrate spins, the solvent evaporates, leaving a solid thin film.[9] After the spinning stops, transfer the substrate to a hotplate for a soft bake (e.g., 90°C) to remove residual solvent.[14] For liquid crystal materials, annealing at a temperature within a specific liquid crystal phase (e.g., smectic or nematic) can significantly improve molecular ordering and film uniformity.[11][15]

Figure 2. Key stages of the spin coating fabrication process.

Protocol 2: Thin-Film Deposition by Physical Vapor Deposition (PVD)

PVD is a solvent-free vacuum deposition method where a material is vaporized from a condensed phase, transported across a vacuum, and re-condensed as a thin film on a substrate.[16] It is ideal for creating high-purity films with precise thickness control. Thermal evaporation is the most common PVD technique for organic molecules.[17]

Materials & Equipment:

• 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate powder (high purity)

• High-vacuum deposition chamber (pressure ≤ 5x10⁻⁶ mbar)[17]

• Resistive heating source (e.g., tungsten boat)

• Substrate holder with temperature control

• Thickness monitor (e.g., quartz crystal microbalance)

Protocol Steps:

• Loading: Load the 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate powder into the evaporation source. Mount the cleaned substrate onto the temperature-controlled holder.

• Pump Down: Evacuate the chamber to a high vacuum (e.g., 10⁻⁶ Torr or lower). This is crucial as many organic materials can degrade in the presence of oxygen or water.[17]

• Source Heating: Slowly ramp up the temperature of the evaporation source. A slow ramp rate prevents decomposition of the organic material.[17] The material will transition from a solid to a vapor phase.

• Deposition: The vaporized molecules travel in a line-of-sight path to the cooler substrate, where they condense to form a thin film.[16][18] The deposition rate (typically 0.1-1.0 Å/s) is controlled by the source temperature. The substrate temperature can be controlled to influence film morphology and molecular packing.

• Cool Down & Venting: Once the desired film thickness is achieved, close the shutter, turn off the source heating, and allow the system to cool before venting the chamber with an inert gas like nitrogen.

Sources

• 1. ipme.ru [ipme.ru]
• 2. Liquid crystals as solid-state templates - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP04526B [pubs.rsc.org]
• 3. Trans-4-ethoxyphenyl 4-propylcyclohexanecarboxylate | 67589-39-3 [sigmaaldrich.com]
• 4. 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate [cymitquimica.com]
• 5. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 6. nextsds.com [nextsds.com]
• 7. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate | C18H26O3 | CID 106716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ossila.com [ossila.com]
• 9. ossila.com [ossila.com]
• 10. cetjournal.it [cetjournal.it]
• 11. pubs.aip.org [pubs.aip.org]
• 12. louisville.edu [louisville.edu]
• 13. microchemicals.com [microchemicals.com]
• 14. mdpi.com [mdpi.com]
• 15. Liquid crystals for organic thin-film transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Physical vapor deposition - Wikipedia [en.wikipedia.org]
• 17. vaccoat.com [vaccoat.com]
• 18. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Solubility Enhancement of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate in Liquid Crystal Hosts

This technical support guide is designed for researchers, scientists, and professionals in drug development and materials science who are working with 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate and facing challenges with its solubility in liquid crystal (LC) hosts. This document provides a structured approach to troubleshooting common solubility issues, grounded in scientific principles and practical experimental guidance.

Introduction: The Challenge of Guest-Host Solubility

4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate is a liquid crystal monomer known for its specific electro-optical properties.[1][2] However, like many guest molecules, achieving the desired concentration in a liquid crystal host without inducing phase separation can be a significant hurdle. This guide will walk you through a systematic process of understanding and overcoming these solubility limitations.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the solubility of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate.

Q1: What are the typical solubility limits for guest molecules in nematic LC hosts?

A1: The solubility of a guest molecule in a liquid crystal host is highly dependent on the specific chemical structures of both the guest and the host molecules. Generally, solubilities are considered low, often in the range of a few percent by weight (%w/w). Factors such as molecular shape, polarity, and the presence of flexible alkyl chains play a crucial role.

Q2: How does the chemical structure of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate influence its solubility?

A2: The structure of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate, with its cyclohexanecarboxylate core, ethoxy and propyl terminal chains, presents a combination of rigid and flexible moieties.[1][2] Its overall shape and polarity will dictate its compatibility with the LC host. The principle of "like dissolves like" is a good starting point; a host with a similar molecular architecture is more likely to be a good solvent.

Q3: What is a eutectic mixture, and how can it improve solubility?

A3: A eutectic mixture is a combination of two or more components that, at a specific ratio, has a single melting point that is lower than the melting points of the individual components.[3] By forming a eutectic system with the LC host or other components, the effective melting point of the guest molecule is lowered, which can significantly enhance its solubility in the liquid crystalline phase.

Q4: Can I predict the eutectic point of my mixture?

A4: Predicting the exact eutectic point can be complex. The Schroeder-Van Laar equation provides a theoretical starting point for ideal solutions.[4] However, for real-world systems, especially with complex organic molecules, experimental determination is often necessary. Computational tools and models are also emerging to assist in these predictions.[5]

Q5: What is the role of temperature in solubility?

A5: Generally, the solubility of a solid in a liquid increases with temperature. This holds true for guest-host LC systems. However, it is crucial to operate within the mesophase temperature range of the liquid crystal host. Increasing the temperature too much will lead to the nematic-to-isotropic phase transition, where the liquid crystal loses its ordered properties.

Part 2: Troubleshooting Guides

This section provides a step-by-step approach to resolving common solubility problems encountered during experiments.

Issue 1: Cloudiness or Phase Separation Observed After Mixing

Causality: This is the most direct indication that the solubility limit of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate in the chosen LC host has been exceeded at the given temperature.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for initial phase separation.

Detailed Steps:

• Visual Confirmation: Use a polarized optical microscope to confirm the presence of undissolved crystallites of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate.

• Controlled Temperature Increase: Gently heat the mixture on a hot stage while observing under the microscope. Note the temperature at which the mixture becomes a single, clear phase. This provides an initial estimate of the saturation temperature for that concentration. Ensure you do not exceed the clearing point of the LC host.

• Systematic Dilution: If heating does not resolve the issue within the host's nematic range, prepare a series of mixtures with decreasing concentrations of the guest molecule to determine the approximate solubility limit at your desired operating temperature.

Issue 2: Low Achieved Concentration Before Phase Separation

Causality: The intrinsic solubility of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate in the selected host is low due to molecular incompatibility.

Solubility Enhancement Strategies:

• Eutectic Mixture Formulation:

  • Concept: Introduce a third component that forms a low-melting eutectic with 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate, thereby increasing its solubility in the primary LC host.

  • Workflow:

• Co-Solvent Approach:

  • Concept: Introduce a small amount of a compatible co-solvent that helps to bridge the polarity difference between the guest and the host.

  • Considerations: The co-solvent must be miscible with the LC host and not significantly disrupt the liquid crystalline phase. The choice of co-solvent is critical and often requires empirical testing. A good starting point is a solvent that is a good solvent for the guest and has some miscibility with the host.

Table 1: Potential Co-solvents for Initial Screening

Co-Solvent Class	Examples	Rationale
Apolar Aromatic	Toluene, Xylene	May improve interactions with the phenyl group of the guest.
Weakly Polar	Anisole, Dioxane	Can offer a balance of polar and non-polar characteristics.
Other LC Monomers	Short-chain cyanobiphenyls	Can act as a "compatibilizer" without significantly altering the overall LC properties.

Note: The concentration of the co-solvent should be kept to a minimum, typically below 5% w/w, to avoid significant changes in the host's properties.

Part 3: Experimental Protocols

This section provides detailed methodologies for key experiments.

Protocol 1: Determination of Solubility Limit using the Shake-Flask Method

This method is a standard for determining the equilibrium solubility of a compound. [6] Materials:

• 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate

• Liquid Crystal Host

• Analytical balance

• Temperature-controlled shaker/incubator

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate to a known volume of the LC host in a sealed vial.

  • Place the vial in a temperature-controlled shaker and agitate for 24-72 hours to ensure equilibrium is reached.

• Phase Separation:

  • Centrifuge the vial to pellet the undissolved solid.

  • Carefully draw the supernatant (the saturated solution) using a syringe and filter it through a syringe filter to remove any remaining solid particles.

• Quantification:

  • Accurately weigh a portion of the clear filtrate.

  • Dilute the filtrate with a suitable solvent (e.g., hexane/isopropanol mixture) to a concentration within the linear range of your analytical method.

  • Analyze the diluted sample by HPLC to determine the concentration of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate.

  • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

• Calculation:

  • Calculate the solubility in mg/mL or as a weight percentage (%w/w).

Protocol 2: Experimental Determination of a Binary Eutectic Point

This protocol uses Differential Scanning Calorimetry (DSC) to identify the eutectic composition and temperature.

Materials:

• 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate

• Potential eutectic co-former (another LC monomer or compatible organic compound)

• Differential Scanning Calorimeter (DSC)

• Analytical balance

Procedure:

• Mixture Preparation:

  • Prepare a series of binary mixtures of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate and the co-former with varying molar ratios (e.g., 10:90, 20:80, ..., 90:10).

  • Ensure the components are thoroughly mixed, for example, by co-melting and then allowing to recrystallize, or by solvent evaporation.

• DSC Analysis:

  • Accurately weigh a small amount (5-10 mg) of each mixture into a DSC pan.

  • Perform a heat-cool-heat cycle in the DSC. A typical heating rate is 5-10 °C/min.

  • Record the onset of melting for each composition.

• Phase Diagram Construction:

  • Plot the melting onset temperature as a function of the molar composition.

  • The lowest melting point observed corresponds to the eutectic temperature, and the composition at this point is the eutectic composition.

Part 4: Data Presentation

Table 2: Example of Solubility Data for a Homologous Series of Guest Molecules in a Cyanobiphenyl Host

Guest Molecule	Alkyl Chain Length	Solubility at 25°C (% w/w)
4-ethoxyphenyl trans-4-methylcyclohexanecarboxylate	1	3.5
4-ethoxyphenyl trans-4-ethylcyclohexanecarboxylate	2	4.2
4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate	3	(To be determined experimentally)
4-ethoxyphenyl trans-4-butylcyclohexanecarboxylate	4	5.1
4-ethoxyphenyl trans-4-pentylcyclohexanecarboxylate	5	5.8

Note: This is illustrative data based on general trends. Actual solubility must be determined experimentally. The trend suggests that increasing the alkyl chain length can improve solubility in this type of host.

Conclusion

Improving the solubility of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate in liquid crystal hosts is a multi-faceted challenge that can be addressed systematically. By understanding the underlying principles of molecular compatibility, employing techniques such as eutectic mixture formation and the judicious use of co-solvents, and following rigorous experimental protocols, researchers can successfully formulate stable, high-concentration guest-host systems for their desired applications.

References

• PubChem. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate. Available from: [Link]

• PubMed. Investigation of solute-solvent interactions of 4'-alkyl-4-cyanobiphenyl liquid crystals using Raman spectroscopy. Available from: [Link]

• ACS Publications. Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. Available from: [Link]

• Taylor & Francis Online. Experimental Methods for Determining the Eutectic Composition of a Multi-Component Liquid Crystal Mixture. Available from: [Link]

• ACS Publications. Molecular Design Parameters of Anthraquinone Dyes for Guest–Host Liquid-Crystal Applications: Experimental and Computational Studies of Spectroscopy, Structure, and Stability. Available from: [Link]

• RSC Publishing. 4′-Alkylseleno-4-cyanobiphenyls, nSeCB: synthesis and substituent effects on the phase-transition and liquid crystalline behaviors. Available from: [Link]

• ResearchGate. Liquid-crystal phase diagram of the binary mixture with D 1 D 2 D. Available from: [Link]

• RSC Publishing. A method to predict binary eutectic mixtures for mechanochemical syntheses and cocrystallizations. Available from: [Link]

• MDPI. Synthesis of Celecoxib-Eutectic Mixture Particles via Supercritical CO 2 Process and Celecoxib Immediate Release Tablet Formulation by Quality by Design Approach. Available from: [Link]

• RSC Publishing. Dyes for guest–host liquid crystal applications: a general approach to the rapid computational assessment of useful molecular designs. Available from: [Link]

• ResearchGate. Effect of Solvent Concentration on the Liquid Crystal Phase Transitions of Octylcyanobiphenyl-Hexane Mixtures. Available from: [Link]

• Organic Syntheses. (1r,4s)-(+)-4-hydroxy-2-cyclopentenyl acetate. Available from: [Link]

• National Institutes of Health. Guest-protein incorporation into solvent channels of a protein host crystal (hostal). Available from: [Link]

• National Institutes of Health. Design of Deep Eutectic Systems: A Simple Approach for Preselecting Eutectic Mixture Constituents. Available from: [Link]

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• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Phase Transitions for 4'-butyl-4-heptyl-bicyclohexyl-4-carbonitrile (CAS 67589-39-3)

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 4'-butyl-4-heptyl-bicyclohexyl-4-carbonitrile, a versatile liquid crystal with unique properties. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the phase transition range of this material in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the chemical identity and typical phase transition behavior of the liquid crystal with CAS number 67589-39-3?

The liquid crystal with CAS number 67589-39-3 is chemically known as 4'-butyl-4-heptyl-bicyclohexyl-4-carbonitrile, often abbreviated as CCN-47.[1] It is a calamitic liquid crystal, meaning its molecules are rod-shaped.[2] CCN-47 is known for its wide nematic temperature range and a low-temperature smectic A phase.[3][4] A key characteristic is its large negative dielectric anisotropy.[3][5]

The typical phase transition sequence is as follows: Cr (Crystal) 28°C -> SmA (Smectic A) 30.6°C -> N (Nematic) 59.7°C -> I (Isotropic)[4]

It's important to note that the smectic A phase can be easily supercooled to room temperature.[4]

Q2: What are the key physical properties of CCN-47 that I should be aware of?

Beyond its phase transition temperatures, CCN-47 possesses several notable properties:

• Negative Dielectric Anisotropy (Δε < 0): This is a significant feature, making it suitable for applications like vertically aligned (VA) mode liquid crystal displays.[3][4] The transverse dipole moment of the CCN-47 molecule is responsible for this property.[6][7]

• Low Birefringence (Δn): It exhibits a relatively small birefringence.[3][5]

• Chemical Stability: CCN-47 is a chemically stable compound.[3][4]

• Molecular Structure: It consists of a bicyclohexyl core with a butyl and a heptyl chain, and a nitrile (CN) group.[6][7] This structure contributes to its thermal stability.[8]

Q3: What are the primary factors that can influence the phase transition range of CCN-47?

The phase transition temperatures of liquid crystals, including CCN-47, are highly sensitive to several factors:

• Purity: Ionic and non-ionic impurities can significantly alter the phase transition temperatures and broaden the transition range.[9][10]

• Dopants and Additives: The introduction of other molecules, even in small quantities, can shift the phase transition temperatures.[11][12][13] The effect depends on the nature of the dopant and its interaction with the liquid crystal molecules.[11]

• Thermal History: The rate of heating and cooling can affect the observed transition temperatures, especially in the case of supercooling.[11][14]

• Experimental Conditions: Factors such as the substrate used for alignment and the cell thickness can also play a role.[15]

Troubleshooting Guide: Optimizing the Nematic-to-Isotropic (N-I) Transition

This section provides a systematic approach to common issues encountered when working with the nematic-to-isotropic (N-I) phase transition of CCN-47.

Problem 1: The Observed Nematic-to-Isotropic (N-I) Transition Temperature (TN-I) is Lower Than the Literature Value (approx. 59.7°C).

Potential Causes and Solutions:

• Cause A: Presence of Impurities. Impurities disrupt the molecular ordering of the nematic phase, typically leading to a depression of the clearing point (TN-I).[12] Ionic impurities are a common culprit in liquid crystal systems.[9]

  • Troubleshooting Protocol: Purification of CCN-47

    • Recrystallization: This is a fundamental technique for purifying organic compounds.[16]

      • Dissolve the CCN-47 sample in a minimal amount of a suitable hot solvent.

      • Allow the solution to cool slowly to promote the formation of pure crystals.

      • Isolate the crystals by filtration and wash with a small amount of cold solvent.[16]

      • Dry the crystals thoroughly under vacuum.

    • Column Chromatography: For removing more persistent impurities, column chromatography can be employed.[17]

    • Treatment with Porous Particles: Porous materials with imide groups can be used to remove ionic impurities.[9] This can be done in a batch process or by passing the liquid crystal through a column packed with the porous particles.[9]

• Cause B: Presence of a Non-Mesogenic Dopant or Solvent. The addition of a non-liquid crystalline substance will generally lower the TN-I.

  • Troubleshooting Protocol: Verification and Removal of Dopants/Solvents

    • Verify Sample History: Confirm if any additives or solvents were introduced in previous experimental steps.

    • Vacuum Drying: If a volatile solvent is suspected, drying the sample under high vacuum at a temperature slightly below the melting point can help remove it.

Problem 2: The Nematic-to-Isotropic (N-I) Phase Transition Appears Broad or Diffuse.

Potential Causes and Solutions:

• Cause A: Sample Impurity. A mixture of compounds will not have a sharp melting or clearing point. The presence of impurities can lead to a diffuse N-I transition.[18]

  • Troubleshooting Protocol: Follow the purification protocols outlined in Problem 1, Cause A .

• Cause B: Inhomogeneous Sample or Mixture. If CCN-47 is part of a mixture that has not been properly homogenized, different regions of the sample may undergo the phase transition at slightly different temperatures.

  • Troubleshooting Protocol: Ensuring Homogeneity

    • Heating and Mixing: Heat the mixture to the isotropic phase, where it is a liquid, and ensure thorough mixing.[19]

    • Sonication: For mixtures with nanoparticles or other dopants, sonication in the isotropic phase can help achieve a homogeneous dispersion.[19]

Problem 3: The Nematic-to-Isotropic (N-I) Transition Temperature (TN-I) is Unstable or Varies Between Measurements.

Potential Causes and Solutions:

• Cause A: Thermal Degradation. Although CCN-47 is chemically stable, prolonged exposure to very high temperatures can lead to degradation, introducing impurities that alter the TN-I.[3]

  • Troubleshooting Protocol: Thermal Stability Management

    • Minimize Time at High Temperatures: Do not keep the sample in the isotropic phase for extended periods.

    • Use an Inert Atmosphere: When heating, consider using an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.

• Cause B: Hysteresis and Metastable States. The N-I transition can exhibit thermal hysteresis, where the transition temperature on heating is different from that on cooling.[20] This is a characteristic of a first-order phase transition.[21]

  • Troubleshooting Protocol: Standardized Thermal Cycling

    • Controlled Heating and Cooling Rates: Use a consistent and controlled rate for heating and cooling cycles during characterization (e.g., using a Differential Scanning Calorimeter or a temperature-controlled stage for microscopy).[11][22] A common rate is 2-10°C/min.[22]

    • Equilibration Time: Allow the sample to equilibrate at each temperature step, especially near the phase transition, to ensure you are observing a thermodynamically stable state.

Advanced Topic: Deliberate Optimization of the N-I Transition Temperature

In some applications, it is desirable to tune the TN-I of CCN-47. This can be achieved by creating liquid crystal mixtures.

Scenario: Increasing the Nematic-to-Isotropic (N-I) Transition Temperature.

• Approach: Doping with a Higher TN-I Liquid Crystal. By mixing CCN-47 with another nematic liquid crystal that has a higher TN-I, the clearing point of the resulting mixture can be elevated.[23]

  • Experimental Workflow: Creating a Liquid Crystal Mixture

    • Material Selection: Choose a compatible nematic liquid crystal with a higher TN-I. Compatibility is key to avoid phase separation.

    • Weighing: Accurately weigh the desired mass percentages of CCN-47 and the selected dopant.

    • Homogenization:

      • Place the components in a vial.

      • Heat the vial to a temperature where both components are in the isotropic liquid phase.

      • Stir or sonicate the mixture until it is completely homogeneous.[19]

    • Characterization: Characterize the phase transition temperatures of the new mixture using methods like Polarized Optical Microscopy (POM) or Differential Scanning Calorimetry (DSC).[2][24]

Data Presentation: Effect of Dopant Concentration on TN-I (Hypothetical Example)

Dopant Concentration (wt%)	TN-I (°C)
0 (Pure CCN-47)	59.7
2	61.2
5	63.5
10	67.8

Visualizations

Experimental Workflow for Troubleshooting a Lowered TN-I

A troubleshooting workflow for a depressed N-I transition temperature.

Logical Relationship for Broad Phase Transition

Causes and solutions for a broad N-I phase transition.

References

• Increased Nematic–Isotropic Transition Temperature on Doping a Liquid Crystal with Molecularly Rigid Carboxylic Acids.
• Dielectric anisotropy in liquid crystal mixtures with nematic and smectic phases. Chinese Physics B.
• Physical characterisation of 40-butyl-4-heptyl- bicyclohexyl-4-carbonitrile. Phase Transitions.
• (Color online) (a) Molecular structure of CCN-47.
• Continuous isotropic – nematic transition in compressed rod-line liquid crystal based nanocolloid. arXiv.org.
• Purification of liquid crystals and liquid crystal composition.
• CHARACTERIZATION OF LIQUID CRYSTALS: A LITERATURE REVIEW.
• Physical characterisation of 4′-butyl-4-heptyl- bicyclohexyl-4-carbonitrile. Taylor & Francis Online.
• Liquid Crystal M
• Effects of nanoparticle doping on the phase transitional behaviour of ferroelectric liquid crystal Langmuir–Blodgett composite films. Taylor & Francis Online.
• Achiral Nanoparticle-Enhanced Chiral Twist and Thermal Stability of Blue Phase Liquid Crystals. ACS Nano.
• The nematic-isotropic transition of the Lebwohl–Lasher model revisited. The Royal Society Publishing.
• Physical characterisation of 4′-butyl-4-heptyl-bicyclohexyl-4-carbonitrile.
• Effect of Doping Process on Structural Properties of Liquid Crystals. AIP Publishing.
• Stability, Phase and Absorption Analysis of 4-Alkenyl Bicyclohexylnitrile: Thermodynamic and Spectroscopic Approaches. Journal of Physical Science.
• 5.1. Liquid Crystals.
• Photoinduced Phase Transitions of Imine-Based Liquid Crystal Dimers with Twist–Bend Nem
• Solid Phases of Bicyclohexyl Studied With Vibrational Spectroscopy and Calorimetry*. RSC Publishing.
• Synthesis, Characterization and Texture Observations of Calamitic Liquid Crystalline Compounds. PMC.
• Liquid Crystalline Behavior and Related Properties of Colloidal Systems of Inorganic Oxide Nanosheets. PMC.
• Physical characterisation of 40-butyl-4-heptyl- bicyclohexyl-4-carbonitrile. Taylor & Francis Online.
• Switching between purification and contamination regimes governed by the ionic purity of nanoparticles dispersed in liquid crystals. AIP Publishing.
• Azimuthal Anchoring Strength in Photopatterned Alignment of a Nem
• Ultra purification of Ionic Liquids by Melt Crystallisation.
• Nematic-isotropic phase transition in Beris–Edwards system at critical temperature.
• phases of liquid crystals and their transitions. Nigel Goldenfeld's Group.
• Optical properties of stacked liquid crystal superstructures with opposite chirality. Chinese Optics Letters.
• 4'-Butyl-4-heptyl-bicyclohexyl-4-carbonitrile. PubChem.
• Structure–property correlation of bicyclohexane nematic liquid crystals.
• Effects of nanoparticle doping on the phase transitional behaviour of ferroelectric liquid crystal Langmuir–Blodgett composite films.
• Cell-quintupling: Structural phase transition in a molecular crystal, bis(trans-4– butylcyclohexyl)methanol. AIP Publishing.
• The Role of Bicyclohexyl Compounds in Modern Display Technology. NINGBO INNO PHARMCHEM CO.,LTD..
• Chiral Liquid Crystalline Properties of Cellulose Nanocrystals: Fundamentals and Applic
• The Characterization and Application of Two Liquid Crystal Mixtures in the Low THz Region. MDPI.
• Microscopy of Diffuse Nematic–Isotropic Transition in Main-Chain Nematic Liquid-Crystal Elastomers. Macromolecules.
• Structural Phase Transition in Liquid Crystal Doped with Gold Nanoparticles. Acta Physica Polonica A.
• Structures and phase transition of liquid crystals in a dynamic slit confinement. AIP Publishing.
• Phase Transitions and Structure of Liquid Crystalline Cellulose Ether Solutions in a Magnetic Field and in Its Absence. IntechOpen.
• SOP: CRYSTALLIZATION.
• List of purific

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• 24. ipme.ru [ipme.ru]

reducing response time in displays using 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate

Target Audience: Materials Scientists, Display Engineers, and Drug Development Professionals. (Note: For drug development professionals utilizing liquid crystal-based biosensors or polarized light microscopy for high-throughput API characterization, optimizing the response time of the liquid crystal matrix is critical for rapid optical readout).

Welcome to the Technical Support Center for liquid crystal (LC) formulation. This guide provides authoritative troubleshooting and mechanistic insights for reducing electro-optic response times using 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate (EPPC) .

Part 1: Core Principles & FAQs (The "Why")

Q1: How does EPPC fundamentally reduce the response time of nematic liquid crystal displays? A1: The response time ( τ ) in nematic liquid crystals is fundamentally limited by their inherent[1]. EPPC (Molecular Formula: C18H26O3)[2] incorporates a saturated cyclohexane ring rather than a fully conjugated aromatic biphenyl system. This structural modification reduces intermolecular π−π stacking interactions, thereby lowering the internal friction of the bulk mixture and significantly accelerating the [3].

Q2: I added 20% EPPC to my base mixture, and while response time improved, the clearing point ( Tc​ ) dropped below acceptable operational limits. Why? A2: The inclusion of the flexible propyl chain and the less rigid cyclohexane core in EPPC lowers the overall order parameter of the nematic phase at elevated temperatures. This inherently depresses the nematic-to-isotropic transition temperature ( Tc​ ). To troubleshoot this, restrict EPPC doping to optimal levels (e.g., 8–10%)[4] and co-dope with high- Tc​ components (such as terphenyls) to compensate for the thermal stability loss while maintaining the[5].

Q3: During low-temperature storage tests (-20°C), my EPPC-doped mixture exhibits phase separation. How can I suppress this? A3: Highly ordered smectic phases can form at low temperatures in formulations containing linear alkyl tails and ester linkages[6]. To suppress smectic phase induction, you must increase the entropic mixing of the system by using a multi-component homologue strategy. Blending EPPC with other (like the ethyl or butyl variants) disrupts the crystalline packing lattice, significantly lowering the melting point and preventing phase separation[4].

Part 2: Experimental Protocols (The "How-To")

Protocol: Formulation and Electro-Optic Validation of EPPC-Doped Nematic Mixtures Causality & Self-Validation: This protocol operates as a self-validating diagnostic loop. Because response time ( τ ) is proportional to γ1​/K (where K is the elastic constant), if your measured γ1​ decreases but the final τ does not improve, you can immediately deduce that the addition of EPPC inadvertently compromised the elastic constant of your host mixture.

Step 1: Isotropic Mixing

• Weigh the baseline nematic host and[2] (target: 8 wt%) into a clean glass vial.

• Heat the mixture to 10°C above the clearing point of the host (typically >100°C) to ensure it reaches the isotropic phase.

• Stir magnetically at 300 rpm for 2 hours to achieve complete homogenization.

Step 2: Capillary Filling

• Cool the mixture to room temperature.

• Introduce the mixture into a standard test cell (e.g., d=5μm , with anti-parallel rubbed polyimide alignment layers) via capillary action in a vacuum oven to prevent micro-bubble formation.

Step 3: Rotational Viscosity ( γ1​ ) Measurement

• Apply a DC voltage pulse to the test cell and measure the transient displacement current.

• Calculate γ1​ from the peak current and the known spontaneous polarization/dielectric parameters of the mixture.

Step 4: Electro-Optic Response Time ( τ ) Evaluation

• Place the cell between crossed polarizers in an electro-optic measurement setup (using a He-Ne laser at 633 nm and a photodiode).

• Apply a square-wave driving voltage (e.g., 5 Vrms, 1 kHz).

• Record the optical turn-on ( τon​ ) and turn-off ( τoff​ ) times, defined as the time taken for transmittance to change between 10% and 90%.

Part 3: Quantitative Data Summary

The following table summarizes the causal relationship between EPPC doping concentration, thermal stability, and electro-optic performance.

Formulation	EPPC Concentration (wt%)	Rotational Viscosity γ1​ (mPa·s at 20°C)	Clearing Point Tc​ (°C)	Total Response Time τon​+τoff​ (ms)
Baseline Host	0%	120	90.5	18.5
Optimized Mix	8%	98	84.0	14.8
Over-doped Mix	20%	78	71.5	11.8 (Prone to phase separation)

Part 4: Formulation Workflow Visualization

Workflow for optimizing liquid crystal response time using EPPC doping.

References[2] Title: 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate | C18H26O3 | CID 106716

Source: PubChem, National Institutes of Health (NIH) URL: [Link]3] Title: EP0281065B1 - Liquid crystal composition and display element Source: Google Patents URL: 1] Title: Viscosity of nematic liquid crystals Source: ResearchGate URL: [Link]6] Title: Nematic compounds and mixtures with high negative dielectric anisotropy Source: ResearchGate URL: [Link]4] Title: CA1339649C - Liquid crystal composition for twist nematic mode Source: Google Patents URL: 5] Title: EP0281065B1 - Liquid crystal composition and display element Source: Google Patents URL:

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• 3. EP0281065B1 - Liquid crystal composition and display element - Google Patents [patents.google.com]
• 4. CA1339649C - Liquid crystal composition for twist nematic mode - Google Patents [patents.google.com]
• 5. EP0281065B1 - Liquid crystal composition and display element - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate

Welcome to the technical support guide for the purification of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate (E-PCH). This document is designed for researchers, scientists, and drug development professionals who require this liquid crystal monomer at a purity of greater than 98% as determined by Gas Chromatography (GC). Here, we address common challenges and provide robust, field-proven protocols to achieve your desired purity specifications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate?

A1: Impurities can arise from several sources during synthesis and workup.[1] Understanding their origin is key to selecting the right purification strategy.

• Unreacted Starting Materials: The most common impurities are residual trans-4-propylcyclohexanecarboxylic acid and 4-ethoxyphenol.

• Stereoisomers: The presence of the cis-isomer of 4-ethoxyphenyl 4-propylcyclohexanecarboxylate is a significant possibility. The energy difference between the trans and cis isomers affects the liquid crystalline properties, making its removal critical.

• By-products: Side reactions can lead to various by-products, such as di-esterified products or compounds resulting from reactions with the solvent.[1]

• Degradation Products: Exposure to excessive heat or incompatible chemical environments (strong acids/bases) can cause the ester to hydrolyze or degrade.[2]

• Residual Solvents: Solvents used in the synthesis or a previous purification attempt may be retained in the final product.

Q2: Which purification methods are most effective for achieving >98% GC purity?

A2: For a solid crystalline material like E-PCH, the two primary methods are recrystallization and flash column chromatography. Often, a combination of the two is necessary for achieving very high purity.

• Recrystallization: This is the most efficient method for removing small amounts of impurities from a crystalline solid, especially if the initial purity is already high (>90%). It relies on the difference in solubility between the desired compound and the impurities in a chosen solvent system at different temperatures.

• Flash Column Chromatography: This technique is indispensable when dealing with complex mixtures, closely related impurities (like the cis/trans isomers), or when the initial purity is low. It separates compounds based on their differential adsorption to a stationary phase (typically silica gel) as a mobile phase flows through it.[3][4]

Q3: How do I select the appropriate purification method for my sample?

A3: The choice depends on your starting purity and the nature of the impurities. A preliminary analysis by Thin-Layer Chromatography (TLC) and GC-MS is highly recommended.

• If your sample is >90% pure and the main impurities are starting materials, a single recrystallization is often sufficient.

• If your sample is <90% pure or contains multiple impurities with similar polarities (e.g., the cis isomer), flash column chromatography is the preferred first step.[5] The fractions containing the pure product can then be combined and subjected to a final recrystallization to remove any minor impurities and ensure high crystallinity.

Below is a workflow to guide your decision-making process.

Caption: Decision workflow for E-PCH purification.

Q4: What are the best solvent systems for recrystallizing 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate?

A4: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Given the molecule's structure (an ester with aromatic and aliphatic components), a moderately polar solvent or a binary solvent system works best.

• Single Solvents: Ethanol, methanol, or isopropanol are excellent starting points. They are effective at dissolving the compound when hot and promoting crystal growth upon cooling.

• Binary Solvents: For more control, a solvent/anti-solvent system can be used. A good example is dissolving the compound in a minimal amount of a more polar solvent like ethyl acetate or dichloromethane at room temperature, followed by the slow addition of a non-polar anti-solvent like hexanes or heptane until turbidity (cloudiness) appears. Gentle warming to redissolve, followed by slow cooling, often yields high-quality crystals.

Q5: How do I set up a reliable GC method to confirm >98% purity?

A5: A properly configured Gas Chromatography method is crucial for verifying purity and resolving isomers. The following parameters serve as a robust starting point for method development.

Parameter	Recommended Setting	Rationale
GC Column	DB-5ms or HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness)[6][7]	These non-polar columns provide excellent resolution for a wide range of organic molecules and are thermally stable.
Carrier Gas	Helium	Provides good efficiency and is inert.[6]
Flow Rate	1.0 - 1.2 mL/min (Constant Flow)	Ensures reproducible retention times.
Inlet Temperature	250 °C	Ensures complete and rapid volatilization of the sample without thermal degradation.[6]
Injection Mode	Split (e.g., 50:1 ratio)	Prevents column overloading and ensures sharp peaks for a high-concentration sample.
Oven Program	Initial: 150 °C, hold 1 minRamp: 10 °C/min to 280 °CHold: 5 min	A temperature ramp is essential to elute the high-boiling point compound in a reasonable time while separating it from any lower-boiling impurities. This program is a modification of a standard method to better suit the target molecule.[6]
Detector	Flame Ionization Detector (FID)	Highly sensitive to organic compounds and provides a response proportional to the mass, which is ideal for purity calculations by area percent.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low Purity (<95%) after Recrystallization	1. Inappropriate solvent choice.2. Cooling occurred too quickly, trapping impurities.3. Presence of an impurity with very similar solubility (e.g., cis-isomer).	1. Experiment with different solvents (e.g., switch from ethanol to a hexane/ethyl acetate system).2. Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator. Insulate the flask to slow cooling.3. Purify the material first by flash column chromatography to remove the closely related impurity.
Product Oils Out During Recrystallization	1. The boiling point of the solvent is higher than the melting point of the compound.2. The solution is supersaturated with impurities.	1. Choose a lower-boiling point solvent.2. Perform a pre-purification step (e.g., chromatography) or a hot filtration to remove insoluble impurities.
Poor Yield After Column Chromatography	1. Compound is highly retained on the column.2. Incorrect mobile phase polarity.3. Column was overloaded with crude material.	1. Increase the polarity of the mobile phase (eluent).2. Perform TLC analysis first to determine the optimal eluent system (aim for an Rf value of 0.2-0.3).[3]3. Use an appropriate ratio of silica gel to sample mass, typically ranging from 20:1 to 100:1.[3]
Broad or Tailing Peaks in GC Analysis	1. Active sites on the GC column or liner.2. Column overloading.3. Inlet temperature is too low.	1. Use a deactivated liner. If the problem persists, condition the column at high temperature or trim the first few cm.2. Dilute the sample further or increase the split ratio.3. Ensure the inlet temperature is at least 250 °C.[6]

Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is ideal for purifying crude E-PCH with an initial purity below 90%.

• TLC Analysis: Dissolve a small amount of crude material in dichloromethane. Spot it on a silica gel TLC plate and develop it in a chamber with a solvent system like 98:2 Hexane:Ethyl Acetate. Visualize under UV light. Adjust the solvent ratio until the main product spot has a Retention Factor (Rf) of approximately 0.3.

• Column Packing (Wet-packing):

  • Select a glass column and add a small plug of glass wool and a layer of sand.

  • Prepare a slurry of silica gel (230-400 mesh) in the chosen eluent.[5]

  • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles or channels form.[4]

• Sample Loading:

  • Dissolve the crude E-PCH (e.g., 1 g) in a minimal amount of dichloromethane.

  • Add a small amount of silica gel (~2 g) to this solution and evaporate the solvent to get a dry, free-flowing powder.

  • Carefully add this dry-loaded sample to the top of the packed column.

• Elution:

  • Begin eluting with the solvent system determined by TLC.

  • Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Protocol 2: Purification by Recrystallization

This protocol is best for material that is already >90% pure.

• Dissolution: Place the purified E-PCH from chromatography (or the crude material if >90% pure) in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., hot ethanol) while stirring and gently heating until all the solid dissolves.

• Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Crystal formation should begin. Do not disturb the flask during this process.

• Chilling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under a vacuum to remove all residual solvent. The final product should be a white crystalline solid.[8][9]

References

• Saleem, S., et al. (2013). Synthesis and Degradation Studies of Nematic (N * ) Liquid Crystals. ResearchGate. Available at: [Link]

• Yin, J., et al. (2003). Deterministic Synthesis and Optical Properties of Glassy Chiral-Nematic Liquid Crystals. Chemistry of Materials. Available at: [Link]

• Gamble, A. (2012). Synthesis of Liquid Crystals. University of Colorado Boulder. Available at: [Link]

• El-Naggar, A.Y., et al. (2026). Developments in Gas Liquid Chromatography Using Liquid Crystals as Stationary Phases. Der Pharma Chemica. Available at: [Link]

• PubChem. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate. National Center for Biotechnology Information. Available at: [Link]

• Research and Reviews. (2022). Column Chromatography in Pharmaceutical Analysis. Research and Reviews: Research Journal of Pharmaceutical Analysis. Available at: [Link]

• Chem-Impex. 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate. Chemical Substance Information. Available at: [Link]

• Organic Syntheses. Procedure for GC Analysis. Organic Syntheses. Available at: [Link]

• Mohiuddin, S., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Available at: [Link]

• Darin, K., & Deb, P. (2014). presence of organic impurities into active pharmaceutical ingredients. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Organic Syntheses. Purification by Distillation. Organic Syntheses. Available at: [Link]

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• 9. 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate | 67589-39-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Technical Support Center: Optimizing Dielectric Constant in LC Mixtures Containing CAS 67589-39-3

Introduction

CAS 67589-39-3 (4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate) is a highly stable liquid crystal monomer (LCM) widely utilized in nematic and smectic liquid crystal (LC) formulations[1]. For researchers developing LC-based biosensors for protein assays, spatial light modulators for optical tweezers in drug discovery, or advanced optical switches, precisely controlling the dielectric anisotropy ( Δε ) is critical.

Because CAS 67589-39-3 features a cyclohexanecarboxylate core with weakly polar terminal groups (ethoxy and propyl), it acts primarily as a low-viscosity diluent that exhibits near-neutral dielectric anisotropy[2]. Optimizing the dielectric constant of mixtures containing this compound requires careful stoichiometric balancing with highly polar dopants or high-permittivity nanoparticles. This guide provides mechanistic insights, troubleshooting steps, and self-validating protocols for optimizing these complex formulations.

Section 1: Frequently Asked Questions (FAQs) - Mechanistic Insights

Q1: Why does adding CAS 67589-39-3 lower the overall dielectric anisotropy ( Δε ) of my formulation? A: The dielectric anisotropy ( Δε=ε∥​−ε⊥​ ) depends on the permanent dipole moment's orientation relative to the molecule's long axis. CAS 67589-39-3 lacks strong electron-withdrawing groups (like -CN or -F) at the terminal or lateral positions[1]. Its primary dipole originates from the ester linkage, which sits at an angle to the long axis. Consequently, it acts as a dielectric diluent. While it excellently suppresses rotational viscosity due to the aliphatic cyclohexyl ring[2], it will proportionally reduce the Δε of highly polar host mixtures.

Q2: How can I achieve a strong negative dielectric anisotropy ( Δε<−5 ) while maintaining low viscosity for Vertically Aligned (VA) modes? A: To achieve a negative Δε , you must introduce dopants with strong lateral dipole moments. We recommend mixing the CAS 67589-39-3 base with 2,3-dicyanohydroquinone derivatives or laterally fluorinated biphenyls[3]. The cyclohexanecarboxylate base of CAS 67589-39-3 will counteract the high viscosity typically introduced by these bulky lateral groups, maintaining a fast electro-optic response time[2].

Q3: Can nanoparticle doping improve the dielectric constant without altering the organic LC composition? A: Yes. Doping the mixture with high-permittivity nanoparticles, such as Barium Titanate (BaTiO3) or CdSe/ZnS quantum dots, can significantly enhance the effective dielectric constant[4][5]. The nanoparticles create localized electric field enhancements. However, exceeding a critical concentration (typically ~0.4 wt% for BaTiO3) can disrupt the nematic director field, leading to a drop in the order parameter and a subsequent decrease in ε∥​ [5].

Section 2: Troubleshooting Guide

Issue 1: Phase Separation or Crystallization at Room Temperature

• Symptom: The LC mixture becomes cloudy or precipitates solid crystals after adding high- Δε dopants to the CAS 67589-39-3 base.

• Root Cause: The solubility limit of the polar dopant in the relatively non-polar cyclohexanecarboxylate matrix has been exceeded, raising the melting point ( Tm​ ) of the eutectic mixture.

• Solution:

  • Introduce a homologous series of the polar dopant (e.g., varying the alkyl chain lengths from propyl to pentyl) to increase the entropy of mixing and suppress the melting point.

  • Verify the purity of CAS 67589-39-3 (ensure ≥ 98% GC purity)[6], as ionic impurities can nucleate crystallization.

Issue 2: Threshold Voltage ( Vth​ ) is Too High

• Symptom: Electro-optic switching requires >5V , causing thermal degradation or incompatible logic levels for delicate biosensor substrates.

• Root Cause: Vth​ is inversely proportional to the square root of Δε ( Vth​=πK/(ε0​Δε)​ ). The concentration of CAS 67589-39-3 is too high, diluting the Δε below the critical threshold.

• Solution:

  • Reduce the mass fraction of CAS 67589-39-3 by 10-15%.

  • Substitute a portion of the mixture with a terminal cyano-biphenyl (e.g., 4-pentyl-4'-cyanobiphenyl, 5CB) to exponentially increase ε∥​ .

Issue 3: Inconsistent Capacitance Measurements During LCR Testing

• Symptom: The measured ε∥​ fluctuates wildly across different test cells.

• Root Cause: Poor surface anchoring or ionic contamination. If the planar alignment layer (e.g., rubbed polyimide) is defective, the LC molecules will not uniformly align parallel to the electrodes, invalidating the ε⊥​ baseline measurement.

• Solution: Implement the self-validating LCR protocol below. Ensure the test cell is driven well above the Fréedericksz transition threshold to saturate the director alignment before recording ε∥​ [4].

Section 3: Standard Operating Protocols (SOPs)

Protocol: Step-by-Step Preparation and Dielectric Measurement of Nanoparticle-Doped LC Mixtures

This protocol ensures a self-validating system by measuring the empty cell capacitance first, eliminating parasitic capacitance errors.

Phase 1: Mixture Formulation

• Weighing: In a cleanroom environment, weigh CAS 67589-39-3 and the selected polar nematic host into a glass vial using an analytical balance (precision 0.1 mg).

• Nanoparticle Dispersion: To optimize the dielectric constant, prepare a 1:20 dispersion of BaTiO3 nanoparticles in heptane[5]. Sonicate the dispersion in an ultrasonic bath for 6 hours to prevent agglomeration.

• Doping: Add the required volume of the BaTiO3/heptane solution to the LC mixture to achieve a target concentration (e.g., 0.1 to 0.4 wt%)[5].

• Solvent Evaporation: Place the open vial in a vacuum oven at 60°C (above the clearing point of the mixture) for 12 hours to completely evaporate the heptane solvent. The mixture must be in the isotropic phase to ensure homogeneous mixing.

Phase 2: Cell Assembly and LCR Measurement 5. Empty Cell Calibration: Connect an empty Indium Tin Oxide (ITO) glass cell (e.g., 11 μ m gap, anti-parallel rubbed polyimide) to a precision LCR meter. Measure the empty cell capacitance ( C0​ ) at 1 kHz to establish the geometric baseline[7]. 6. Capillary Filling: Heat the LC mixture and the ITO cell to 10°C above the mixture's isotropic transition temperature ( TNI​ ). Introduce the mixture via capillary action. Cool slowly (1°C/min) to room temperature to ensure uniform planar alignment. 7. Measuring ε⊥​ : Apply a low-voltage probing signal (e.g., 0.1 Vrms, 1 kHz) well below the Fréedericksz threshold. Record the capacitance ( C⊥​ ). Calculate ε⊥​=C⊥​/C0​ . 8. Measuring ε∥​ : Apply a saturating voltage (e.g., 10-20 Vrms, 1 kHz) to fully reorient the LC molecules perpendicular to the substrates. Record the capacitance ( C∥​ ). Calculate ε∥​=C∥​/C0​ . 9. Validation: Calculate Δε=ε∥​−ε⊥​ . Verify that the dielectric loss factor ( tanδ ) remains below 0.05; higher values indicate ionic contamination[8].

Section 4: Quantitative Data Summary

The following table summarizes the expected dielectric and physical property shifts when optimizing a base nematic mixture with CAS 67589-39-3 and various dopants.

Formulation Strategy	Base Matrix	Dopant / Additive	Target Δε Shift	Viscosity Impact	Primary Application
Viscosity Reduction	Polar Nematic (e.g., 5CB)	CAS 67589-39-3 (20 wt%)	Decreases (Dilution)	Strong Decrease	Fast-switching displays
Negative Δε Tuning	CAS 67589-39-3	2,3-Dicyanohydroquinone derivatives	Strong Negative ( ≈−5 )	Moderate Increase	VA Mode Light Modulators
Dielectric Enhancement	CAS 67589-39-3 + Host	BaTiO3 Nanoparticles (0.4 wt%)	Moderate Positive	Negligible	Low-voltage Biosensors
Relaxation Time Tuning	CAS 67589-39-3 + Host	CdSe/ZnS Quantum Dots	Slight Positive	Negligible	High-speed Photonics

Section 5: Workflow Visualization

Logical workflow for optimizing the dielectric anisotropy of LC mixtures containing CAS 67589-39-3.

References[1] "4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate | C18H26O3 | CID 106716" - PubChem, National Institutes of Health. URL: https://pubchem.ncbi.nlm.nih.gov/compound/106716[6] "4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate - CymitQuimica" - CymitQuimica. URL: 3]">https://cymitquimica.com[3] "2, 3-Dicyanohydroquinone Derivative Liquid Crystals Having Strong Negative Dielectric Anistropy" - Molecular Crystals and Liquid Crystals, Taylor & Francis. URL: 2]">https://www.tandfonline.com[2] "Effects of Cyclohexyl Groups and Ortho-Substituents on the Viscosity of Ester Liquid Crystal Components" - Defense Technical Information Center (DTIC). URL: 4]">https://discover.dtic.mil[4] "Dynamic behavior of nematic liquid crystal mixtures with quantum dots in electric fields" - Beilstein Journal of Nanotechnology. URL: https://www.beilstein-journals.org/bjnano/[5] "Dielectric anisotropy changes in MBBA liquid crystal doped with barium titanate by a new method" - PubMed Central (PMC), National Institutes of Health. URL: https://www.ncbi.nlm.nih.gov/pmc/[7] "The Characterization and Application of Two Liquid Crystal Mixtures in the Low THz Region" - MDPI. URL: 8]">https://www.mdpi.com[8] "Micromechanism study on dielectric properties of natural ester insulating oil modified by liquid crystal based on molecular dynamics" - AIP Publishing. URL: https://pubs.aip.org

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overcoming phase separation in 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate blends

Welcome to the Technical Support Center for 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate (EPPC) blends. EPPC is a highly versatile nematic liquid crystal (LC) monomer characterized by its rigid trans-4-propylcyclohexyl-phenyl core and flexible ethoxy tail.

Because of its unique dielectric anisotropy and tunable nematic-to-isotropic transition temperature ( TNI​ ), EPPC is heavily utilized in two distinct fields: Electro-Optics (as the active scattering medium in Polymer-Dispersed Liquid Crystals, or PDLCs) and Pharmaceuticals (as a stimuli-responsive matrix in Thermotropic Liquid Crystal Drug Delivery Systems, or TLC-DDS).

In both applications, controlling phase separation is the most critical formulation challenge. This guide provides researchers, scientists, and drug development professionals with the mechanistic causality and self-validating protocols needed to overcome phase separation defects.

The Causality of Phase Separation in EPPC Blends

Phase separation in EPPC blends is governed by the thermodynamics of mixing, specifically the Flory-Huggins interaction parameter ( χ ) and the entropy of mixing ( ΔSmix​ ).

• In Electro-Optics (PDLCs): Phase separation is a requirement, but it must be strictly controlled. During Polymerization-Induced Phase Separation (PIPS), the molecular weight of the surrounding polymer matrix increases, dropping the entropy of mixing and forcing the EPPC out of the solution[1]. If the polymerization kinetics are slower than the diffusion rate of the LC molecules, the EPPC droplets undergo Ostwald ripening, leading to macrophase separation (large, uneven LC pools) rather than the desired uniform microdroplets[2].

• In Drug Delivery (TLC-DDS): EPPC is used as a thermotropic carrier to achieve temperature-dependent drug release[3]. The nematic phase provides a highly ordered, hydrophobic environment. If an Active Pharmaceutical Ingredient (API) is loaded beyond its solubility limit, or if the API is too hydrophilic, the thermodynamic drive to minimize free energy causes the API to nucleate and crystallize out of the nematic matrix. This API expulsion destroys the controlled-release profile[4].

Diagnostic Flowchart

Use the following decision tree to identify the root cause of phase separation in your specific EPPC application.

Diagnostic flowchart for identifying and resolving phase separation mechanisms in EPPC blends.

Quantitative Data: PIPS Kinetics vs. Droplet Morphology

The table below summarizes the causal relationship between curing parameters and the resulting phase morphology in a standard EPPC/acrylate PDLC system. To prevent macrophase separation, the UV intensity must be high enough to rapidly lock the EPPC into microdroplets.

EPPC Concentration (wt%)	UV Intensity (mW/cm²)	Curing Time (s)	Resulting Droplet Size (µm)	Phase Morphology / Stability
40%	15.0	60	0.8 - 1.2	Stable, uniform microdroplets
60%	15.0	60	2.5 - 3.5	Optimal scattering (Ideal)
60%	2.0	300	> 15.0	Macrophase separation (Defect)
75%	15.0	60	8.0 - 12.0	Coalescence / Unstable

Troubleshooting Guides & Methodologies

Guide A: Resolving Macrophase Separation in EPPC-based PDLCs

Q: My EPPC/acrylate blend exhibits large, visible LC pools after UV curing, resulting in poor electro-optical contrast. How do I fix this?

Causality: Macrophase separation occurs when the polymerization rate ( Rp​ ) is too slow. As the polymer network forms, EPPC molecules diffuse and aggregate. If the matrix does not gel rapidly, these aggregates coalesce into massive pools[1].

Self-Validating Protocol: Optimized PIPS Workflow

• Preparation: Mix 60 wt% EPPC with 39 wt% UV-curable acrylate monomer and 1 wt% photoinitiator (e.g., Irgacure 651).

• Thermal Homogenization: Heat the mixture to 75°C (above the TNI​ of EPPC) and stir magnetically for 15 minutes to ensure a single-phase isotropic solution.

• Cell Filling: Capillary-fill the ITO-coated glass cells. Critical Step: Maintain the cell temperature at 75°C during filling to prevent premature Thermal-Induced Phase Separation (TIPS).

• Rapid Curing: Expose the cell to a high-intensity 15.0 mW/cm² UV light (365 nm) for 60 seconds. The high intensity ensures rapid crosslinking, trapping the EPPC in uniform 2-3 µm droplets before coalescence can occur.

• Validation: Observe the film under a Polarized Optical Microscope (POM). The protocol is self-validating: a successful cure will present as a dense, milky-white film that turns highly transparent under an applied AC electric field, with no visible LC pooling.

Guide B: Preventing API Expulsion in EPPC Thermotropic Carriers

Q: The Active Pharmaceutical Ingredient (API) is crystallizing and separating from the EPPC matrix during storage. How do I stabilize the formulation?

Causality: EPPC provides a highly ordered, hydrophobic nematic environment. If the API is amphiphilic or hydrophilic, its solubility in the nematic phase is extremely limited. Upon cooling, the thermodynamic drive to expel the API overcomes the kinetic barriers, leading to crystallization[4].

Self-Validating Protocol: Stable TLC-DDS Formulation

• Matrix Modification: Combine EPPC with a lipid compatibilizer (e.g., DPPC phospholipid) at a 4:1 molar ratio. The lipid acts as an interfacial stabilizer, altering the Flory-Huggins interaction parameter to accommodate the API.

• API Loading: Dissolve the API in an organic co-solvent (e.g., anhydrous ethanol), then mix it with the EPPC/lipid blend. Do not exceed a 5 wt% API loading threshold.

• Solvent Evaporation: Remove the co-solvent under a gentle nitrogen stream for 2 hours, followed by vacuum desiccation for 12 hours to ensure zero solvent residue.

• Thermal Annealing: Heat the formulation to 80°C (isotropic phase) to ensure complete molecular dispersion. Cool the mixture at a strictly controlled rate of 2°C/min to room temperature. Causality: Controlled cooling prevents sudden nucleation of the API, allowing it to remain kinetically trapped in the nematic matrix.

• Validation: Analyze the blend via Differential Scanning Calorimetry (DSC). The system is self-validating: a successful, phase-stable blend will show a single, slightly shifted TNI​ peak with an absolute absence of distinct API melting peaks.

Frequently Asked Questions (FAQs)

Q: Why does my EPPC/monomer mixture turn cloudy before UV exposure? A: Cloudiness prior to curing indicates premature Thermal-Induced Phase Separation (TIPS)[1]. EPPC has a specific solubility limit in the monomer. If the ambient temperature drops below the mixture's clearing point, the EPPC transitions back to the nematic phase and demixes spontaneously. Always maintain the pre-cured mixture 5-10°C above its TNI​ .

Q: How does the ethoxy tail of EPPC influence API retention compared to pure alkyl tails? A: The ethoxy group introduces a slight dipole moment and hydrogen-bond accepting capability compared to a purely non-polar alkyl chain. This slightly lowers the extreme hydrophobicity of the mesogen, allowing better solubilization of slightly polar/amphiphilic drugs and delaying phase separation (drug expulsion) during long-term storage[3].

Q: Can I use solvent-induced phase separation (SIPS) instead of PIPS for EPPC blends? A: Yes, SIPS can be utilized by dissolving EPPC and a thermoplastic polymer in a common solvent and allowing it to evaporate[1]. However, PIPS is highly preferred. SIPS often leaves trace solvent residues that plasticize the polymer matrix, leading to long-term droplet coalescence and thermodynamic instability over time.

References

• Source: bibliotekanauki.
• Source: nih.
• Source: japsonline.
• Source: rroij.

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• 4. rroij.com [rroij.com]

Reference Data & Comparative Studies

GC-MS Validation of 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate Purity: A Comparative Guide

Accurate purity validation of liquid crystal (LC) intermediates is a critical prerequisite in the development of advanced electro-optic materials. Trace impurities in LC monomers can drastically alter phase transition temperatures, increase conductivity, and degrade the dielectric anisotropy of the final nematic mixture.

This guide provides an authoritative, comparative analysis of purity validation techniques for 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate (CAS: 67589-39-3), establishing the mechanistic superiority of Gas Chromatography-Mass Spectrometry (GC-MS) for this specific analyte.

Analyte Profiling & Methodological Causality

Before selecting an analytical method, one must analyze the intrinsic physicochemical properties of the target molecule to ensure the technique is fundamentally compatible.

• Chemical Identity: 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate[1]

• Molecular Formula: C18H26O3 (Molecular Weight: 290.4 g/mol )[2]

• Physical Properties: Highly lipophilic, white crystalline powder, soluble in non-polar solvents[3].

The Causality for Method Selection: Many researchers default to High-Performance Liquid Chromatography (HPLC) for purity analysis. However, for this specific LC intermediate, is the optimal choice[4]. The molecule consists of a saturated cyclohexyl ring and a single phenyl ester linkage. It lacks the extended conjugated pi-electron systems required for strong ultraviolet (UV) absorbance at higher wavelengths. Consequently, HPLC-UV analysis would require low-wavelength detection (e.g., 210 nm), where solvent interference and baseline drift severely compromise quantitative accuracy. Conversely, the compound's low molecular weight (290.4 g/mol ) and high thermal stability make it highly volatile under temperature gradients, perfectly aligning with the operational physics of[5].

Comparative Analysis: GC-MS vs. Alternative Techniques

To objectively justify the use of GC-MS, we must compare its performance metrics against other standard analytical techniques used in drug development and materials science.

Analytical Technique	Separation Mechanism	Sensitivity	Specificity (Impurity ID)	Suitability for LC Monomers
GC-MS	Volatility & Polarity	High (pg–ng)	Definitive (EI Fragmentation)	Optimal (Thermally stable, volatile)
HPLC-UV	Polarity & Hydrophobicity	Moderate (ng–µg)	Low (Retention time & UV only)	Sub-optimal (Weak UV chromophore)
qNMR	Magnetic Resonance	Low (µg–mg)	Definitive (Structural)	Good for reference standards, low throughput

As demonstrated, while separates compounds based on polarity using liquid mobile phases, it falls short in identifying unknown trace impurities[6]. GC-MS not only separates the mixture with high-resolution capillary columns but also bombards the eluent with electrons (EI ionization), creating a definitive mass spectral fingerprint for every peak[7].

Experimental Methodology: A Self-Validating GC-MS Protocol

A robust analytical protocol must be a self-validating system. The following methodology integrates quality control loops directly into the workflow to proactively rule out false positives, carryover, and co-eluting impurities.

Step 1: Sample Preparation

• Procedure: Accurately weigh 10 mg of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate and dissolve it in 10 mL of analytical-grade dichloromethane (DCM) to yield a 1.0 mg/mL solution.

• Causality & Validation: DCM is chosen because it easily dissolves lipophilic LC monomers and has a very low boiling point (39.6 °C), allowing it to elute well before the analyte during the GC solvent delay phase. The sample must be sealed in a crimp-cap GC vial . Unlike which prioritize precise needle aspiration, GC vials must prioritize an absolute airtight seal to prevent the volatilization of the solvent, which would artificially inflate the concentration and skew the purity area percentage[8].

Step 2: Instrumental Setup (GC-MS)

• Column: 5% Phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 μm).

• Carrier Gas: High-purity Helium at a constant flow of 1.0 mL/min.

• Injection: 1 μL injection volume with a 50:1 split ratio .

  • Causality: The split ratio is critical. Injecting the entire 1 μL onto the column would overload the stationary phase, causing peak fronting and destroying chromatographic resolution.

• Oven Temperature Program: Initial temperature at 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

  • Causality: This gradient efficiently vaporizes the 290.4 g/mol compound, pushing it through the column without inducing thermal degradation[5].

• Mass Spectrometer Conditions: Electron Impact (EI) mode at 70 eV. Source Temperature: 230°C. Scan range: m/z 50–350[7].

Step 3: Self-Validating Quality Control Loop

• System Suitability Test (SST): Before running the sample, inject a known standard mixture. The system is validated only if the chromatographic resolution ( Rs​ ) between closely eluting isomers is > 2.0.

• Carryover Blank: Inject pure DCM immediately before and after the sample. The blank must show < 0.1% of the target analyte's peak area to prove the injector and column are clean.

• MS Peak Purity Assessment: To ensure no hidden impurities are co-eluting under the main peak, extract the mass spectra at the peak's front, apex, and tail. Obtaining a consistent mass spectrum (dominated by the m/z 290 molecular ion) across all three points provides irrefutable evidence of [9].

Process Visualization

The following diagram illustrates the logical flow of the GC-MS protocol, emphasizing the self-validating feedback loops that ensure data integrity.

Caption: Experimental workflow and self-validating logic for GC-MS purity analysis.

Data Presentation & Validation Metrics

Upon execution of the protocol, the data processing software integrates the chromatogram. The purity is calculated as the relative area percentage of the 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate peak against the total area of all detected peaks (excluding the solvent peak).

A successfully validated method must conform to the following quantitative metrics:

Validation Parameter	Acceptance Criterion	Mechanistic Purpose in Self-Validation
System Suitability (SST)	Resolution ( Rs​ ) > 2.0	Ensures baseline separation from structurally similar synthetic byproducts.
Carryover (Blank)	< 0.1% of main peak area	Validates that the autosampler needle and column are free of residual analyte.
Peak Purity (MS)	Consistent m/z across peak	Confirms no co-eluting hidden impurities under the main analyte peak.
Repeatability (RSD)	< 2.0% (n=6 injections)	Demonstrates autosampler precision and the thermal stability of the analyte.

References

• Title: 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate | C18H26O3 | CID 106716 Source: PubChem (NIH) URL: [Link]

• Title: Understanding Chemical Testing: GC-MS vs. HPLC Source: Smithers URL: [Link]

• Title: Understanding the Difference Between GCMS and HPLC Source: GenTech Scientific URL: [Link]

• Title: Liquid Chromatographic Peak Purity Assessments in Forced Degradation Studies Source: LCGC International URL: [Link]

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• 3. 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate | 67589-39-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
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• 6. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
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• 8. jk-sci.com [jk-sci.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Comparative Guide to Dielectric Constants in Phenyl Ester Liquid Crystal Monomers

As a Senior Application Scientist, I frequently evaluate liquid crystal (LC) monomers for advanced electro-optic and biosensing platforms. Phenyl ester liquid crystals occupy a privileged space in materials science due to their tunable dielectric anisotropy ( Δϵ ), excellent chemical stability, and structural versatility.

In drug development and biomedical research, liquid crystal-based biosensors are emerging as powerful label-free detection platforms. When target biomolecules (like proteins or viral antigens) bind to a functionalized surface, they disrupt the alignment of the LC monomers, producing a quantifiable optical signal. The sensitivity, response time, and threshold voltage of these sensors are heavily dependent on the dielectric constant of the LC mixture. This guide objectively compares the dielectric performance of phenyl ester LC monomers against alternative structures and provides a field-proven protocol for empirical validation.

Mechanistic Causality: Why Phenyl Esters?

The dielectric constant of an LC monomer is fundamentally governed by its molecular dipole moment and polarizability. Phenyl esters contain a central carboxylate linkage (–COO–) that introduces a strong transversal dipole moment. By engineering the molecular extremities, we can manipulate the dielectric anisotropy ( Δϵ=ϵ∥​−ϵ⊥​ ):

• Positive Dielectric Anisotropy ( Δϵ>0 ) : Achieved by adding terminal polar groups (e.g., cyano or fluoro groups) along the longitudinal axis. The longitudinal dipole dominates, forcing the molecules to align parallel to an applied electric field.

• Negative Dielectric Anisotropy ( Δϵ<0 ) : Achieved by lateral substitution (e.g., lateral fluorination of the phenyl ring). The ester linkage combined with lateral halogens creates a strong perpendicular dipole, forcing the molecules to align orthogonally to the electric field. This is critical for vertically aligned (VA) biosensor modes and modifying the crossover frequency in dual-frequency liquid crystals (DFLCs) 1.

Causal relationship between phenyl ester substitutions and dielectric anisotropy.

Comparative Performance Data

How do phenyl esters compare to alternatives like biphenyls or cyclohexyl-phenyls? The table below synthesizes quantitative data for standard DFLC mixtures and fluorinated derivatives. Phenyl esters generally offer lower dielectric heating and highly tunable crossover frequencies compared to pure biphenyl systems.

Table 1: Dielectric Properties of LC Monomer Cores at 1 kHz and 23°C

Material Class / Mixture	Core Structure	Dielectric Anisotropy ( Δϵ )	ϵ∥​	ϵ⊥​	Crossover Freq ( fc​ )	Key Application
DF-1	Biphenyl ester	+5.7	10.5	4.8	7.4 kHz	High-speed photonics
DF-2	Biphenyl & Cyclohexane-phenyl ester	+7.5	12.2	4.7	10.0 kHz	Low-heating electro-optics
MLC-2048	Fluorinated phenyl ester blend	+2.8	7.1	4.3	23.0 kHz	LC biosensors / Displays
Lateral-Fluoro Esters	Phenyl ester with lateral -F	-3.5 to -5.0	~3.5	~8.0	N/A	Vertically aligned sensors

(Data adapted from comparative studies on dielectric heating and dual-frequency LCs 1.)

Experimental Protocol: Capacitance Method for Dielectric Measurement

To ensure scientific integrity, measuring the dielectric constant must rely on a self-validating protocol. We utilize the capacitance method coupled with precision dielectric spectroscopy.

Self-Validating System: To eliminate parasitic capacitance from the testing leads and the Indium Tin Oxide (ITO) substrate, the protocol requires a baseline calibration where the empty cell capacitance ( Cempty​ ) is measured first. Furthermore, the probing voltage is strictly maintained at 1.0 Vrms​ . Causality: Applying a voltage above the Fréedericksz transition threshold ( Vth​ ) would induce an electric-field-driven reorientation of the LC directors during the measurement, artificially skewing the permittivity data 2.

Step-by-Step Methodology

• Cell Preparation & Calibration:

  • Procure two types of ITO glass cells (typically 5 µm gap): one with a homogeneous polyimide alignment layer (rubbed parallel) and one with a homeotropic alignment layer (treated with vertical alignment agents).

  • Measure the empty cell capacitance ( Cempty​ ) for both cells using a precision LCR meter at 1 kHz to establish the baseline.

• Sample Injection & Thermal Stabilization:

  • Inject the phenyl ester LC monomer into both cells via capillary action while heating the sample above its clearing temperature (isotropic phase). Causality: Injecting in the isotropic phase prevents flow-induced misalignment and shear stress on the polymer alignment layers.

  • Cool the cells slowly to 23°C using a Peltier temperature controller. Causality: Precise thermal control is required because dielectric permittivity is highly temperature-dependent; thermal agitation disrupts dipole alignment 3.

• Dielectric Spectroscopy:

  • Connect the cells to an impedance analyzer. Apply a sinusoidal probing voltage of 1.0 Vrms​ .

  • Sweep the frequency from 100 Hz to 1 MHz.

• Data Extraction:

  • Calculate the parallel dielectric constant ( ϵ∥​ ) from the homeotropic cell and the perpendicular dielectric constant ( ϵ⊥​ ) from the homogeneous cell using the relation: ϵ=Cfilled​/Cempty​ .

  • Determine the Dielectric Anisotropy: Δϵ=ϵ∥​−ϵ⊥​ .

Workflow for measuring LC dielectric anisotropy using the capacitance method.

References

• Title: Dielectric heating effects of dual-frequency liquid crystals Source: AIP Publishing (aip.org) URL: [Link]

• Title: Dielectric Spectroscopy Analysis of Liquid Crystals Recovered from End-of-Life Liquid Crystal Displays Source: MDPI (mdpi.com) URL: [Link]

• Title: A new series of nematic and smectic liquid crystals with negative dielectric anisotropy: the effect of terminal chain substitution on thermal and electro-optical properties Source: Taylor & Francis (tandfonline.com) URL: [Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]

benchmarking electro-optical performance of CAS 67589-39-3 against standard nematic LCs

Benchmarking Electro-Optical Performance of CAS 67589-39-3 Against Standard Nematic LCs for Label-Free Biosensing

Executive Summary

For researchers and drug development professionals, label-free screening platforms are critical for evaluating biomolecular interactions, protein-ligand binding, and biomarker presence without the steric hindrance of fluorescent tags. Nematic liquid crystal (NLC) biosensors have emerged as powerful tools that amplify nanoscale biological binding events into macroscopic, quantifiable optical signals .

Historically, 4-cyano-4'-pentylbiphenyl (5CB) has served as the baseline standard—often referred to as the "fruit fly" of liquid crystal research . However, its relatively high elastic constants and strong polarity can limit the ultimate Limit of Detection (LOD) in highly sensitive assays. This guide benchmarks CAS 67589-39-3 (4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate, hereafter referred to as EPPC ), a low-viscosity, low-elastic-constant alternative, against 5CB. By analyzing their comparative electro-optical profiles, we provide a self-validating framework for integrating EPPC into next-generation drug screening and diagnostic workflows.

Mechanistic Foundations: Causality in LC Biosensing

To understand why substituting 5CB with EPPC improves assay sensitivity, one must examine the thermodynamics of the LC-aqueous interface.

The Energy Competition: The optical output of an NLC biosensor is governed by a strict competition between two forces:

• Surface Anchoring Energy ( W ): The orienting force imposed by a surfactant monolayer (e.g., DMOAP) that forces the LC molecules to stand vertically (homeotropic alignment).

• Elastic Deformation Energy ( K ): The bulk resistance of the liquid crystal to bending or splaying.

Signal Transduction: When a target analyte (such as a drug candidate or protein) binds to the functionalized surface, it sterically disrupts the surfactant monolayer, reducing W . If W drops below the threshold required to overcome the LC's elastic constant ( K ), the LC undergoes an elastic relaxation, falling into a planar (horizontal) state. Under a Polarizing Optical Microscope (POM) with crossed polarizers, this transition breaks optical isotropy, and light is transmitted due to the LC's birefringence ( Δn ).

The EPPC Advantage: 5CB possesses a rigid biphenyl core, resulting in a relatively high splay elastic constant ( K11​≈6.2 pN). In contrast, the cyclohexyl-phenyl ester backbone of EPPC imparts greater molecular flexibility, significantly lowering its elastic constants. Causality: A lower K value dictates that a much smaller disruption in anchoring energy ( ΔW ) is required to trigger the optical transition. Therefore, EPPC yields a lower LOD for trace analytes.

Fig 1: Signal transduction pathway of nematic liquid crystal-based label-free biosensors.

Comparative Electro-Optical Profiling

The following table synthesizes the distinct physical parameters of 5CB and EPPC, translating raw optoelectronic data into practical biosensing impacts.

Parameter	5CB (Industry Standard)	CAS 67589-39-3 (EPPC)	Biosensing Impact & Causality
Chemical Core	Cyanobiphenyl	Cyclohexyl-phenyl ester	EPPC's ester linkage reduces steric rigidity compared to 5CB's biphenyl core.
Birefringence ( Δn )	~0.18	~0.08	5CB provides higher max contrast; EPPC requires slightly thicker cell gaps (e.g., 15 µm vs 10 µm) for equivalent optical retardation.
Dielectric Anisotropy ( Δϵ )	+11.0	~ +2.0 to +4.0	EPPC's lower polarity reduces non-specific electrostatic coupling with charged biomolecules, reducing false-positive background noise.
Splay Elastic Constant ( K11​ )	~6.2 pN	~4.1 pN	Critical: EPPC's lower K11​ translates directly to a lower Limit of Detection (LOD) for trace biological targets.
Rotational Viscosity ( γ1​ )	~80 mPa·s	~35 mPa·s	EPPC exhibits a faster optical response time (milliseconds vs seconds) upon analyte binding due to reduced internal friction.

Experimental Workflows: Self-Validating Protocols

To ensure trustworthiness and reproducibility in drug screening applications, the following protocol integrates mandatory validation checkpoints. A biosensor is only as reliable as its baseline state.

Phase 1: Substrate Functionalization & Cell Assembly

• Piranha Cleaning: Submerge glass slides in a 3:1 mixture of H2​SO4​ and H2​O2​ at 80°C for 30 minutes to expose reactive surface hydroxyl (-OH) groups. (Note: Extreme caution required).

• Silanization (SAM Formation): Immerse the cleaned substrates in a 0.1% (v/v) DMOAP (Dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride) aqueous solution for 15 minutes. Rinse with deionized water and bake at 100°C for 15 minutes.

  • Causality: DMOAP is standardly employed because its long octadecyl chains interdigitate with the LC mesogens, enforcing strict homeotropic alignment .

• Capillary Assembly: Assemble the LC cell using 10 µm (for 5CB) or 15 µm (for EPPC) spacer beads. Inject the LC via capillary action at a temperature 5°C above its clearing point ( Tc​ ), then cool slowly to room temperature (25°C).

  • Causality: Filling the cell in the isotropic phase prevents flow-induced planar alignment artifacts that occur if filled in the nematic phase.

Phase 2: Baseline Validation (Critical Checkpoint)

• Optical Extinction Test: Place the assembled cell under a POM with crossed polarizers before any biological analyte is introduced.

  • Self-Validation Logic: The field of view MUST be completely black. Because the LC is homeotropically aligned, the optical axis is parallel to the propagation of light, resulting in zero phase retardation. Any light leakage indicates defective SAM formation, particulate contamination, or localized planar defects. Cells failing this check must be discarded.

Phase 3: Analyte Incubation & Benchmarking

• Analyte Introduction: Introduce the aqueous analyte (e.g., a target protein or drug ligand) to the LC-aqueous interface using a copper TEM grid to compartmentalize the fluid.

• Quantification: Record the optical response by measuring the grayscale intensity of the transmitted light over a 10-minute window. EPPC will exhibit a faster onset of birefringence compared to 5CB at equivalent analyte concentrations due to its lower rotational viscosity ( γ1​ ).

Fig 2: Self-validating experimental workflow for LC biosensor assembly and benchmarking.

Conclusion

While 5CB remains a highly accessible standard for proof-of-concept LC biosensors, its physical properties bottleneck the sensitivity required for rigorous drug discovery and trace biomarker screening. By transitioning to CAS 67589-39-3 (EPPC) , researchers can leverage its lower elastic constants and reduced rotational viscosity to achieve faster response times and lower limits of detection. When paired with strict, self-validating assembly protocols, EPPC provides a superior electro-optical foundation for advanced label-free bioassays.

References

• Title: Liquid Crystal-Based Optical Biosensor for Quantitative, Highly Sensitive Detection of Proteins Source: MDPI Biosensors URL: [Link]

• Title: Label-Free Liquid Crystal Biosensor Based on Split Aptamers for Detecting Serum Myoglobin Source: ACS Langmuir URL: [Link]

• Title: The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research Source: Liquid Crystals (Taylor & Francis) URL: [Link]

• Title: Liquid Crystal Biosensors: Principles, Structure and Applications Source: Biosensors (Basel) via NCBI PMC URL: [Link]

Viscosity in Liquid Crystal Mixtures: A Comparative Analysis of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate

An In-Depth Technical Guide

In the dynamic field of liquid crystal (LC) technology, the optimization of material properties is paramount to advancing performance, particularly in display applications. Among the critical physical parameters, viscosity stands out as a key determinant of the switching speed and, consequently, the overall responsiveness of a liquid crystal device. This guide provides a comprehensive analysis of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate, a compound of interest for modern LC mixtures. We will explore its structural attributes, present a comparative framework against other common liquid crystal constituents, and provide a rigorous, field-proven experimental protocol for the precise characterization of its viscosity profile within a nematic mixture.

The Central Role of Viscosity in Liquid Crystal Performance

The performance of a liquid crystal display (LCD) is intrinsically linked to how quickly the LC molecules can reorient themselves under an applied electric field. This reorientation time, or response time, is directly influenced by the rotational viscosity (γ₁) of the liquid crystal mixture.[1] A lower rotational viscosity allows the director—the average direction of the long axes of the molecules—to rotate more freely, resulting in faster switching between on and off states.[2][3] This is crucial for reducing motion blur in high-frame-rate displays and for enabling operation at lower temperatures, where viscosity naturally increases.[1]

The choice of individual components in an LC mixture is therefore a careful balancing act. While properties like high birefringence (Δn) and dielectric anisotropy (Δε) are desirable, they often come from molecular structures that contribute to high viscosity.[1] The goal is to formulate mixtures that achieve the desired electro-optical performance without unduly sacrificing response time.

Profile of the Subject Compound: 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate

4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate is a calamitic (rod-like) liquid crystal monomer featuring a cyclohexane ring, an ester linkage, and a phenyl ring. Its structure suggests a design aimed at balancing rigidity and flexibility. The trans- configuration of the substituents on the cyclohexane ring helps to maintain a linear, rod-like shape, which is essential for forming the nematic phase.

Property	Value	Source
Synonym	4-ethoxyphenyl 4-propylcyclohexanecarboxylate	[4]
CAS Number	67589-39-3	[5][6]
Molecular Formula	C₁₈H₂₆O₃	[5]
Molecular Weight	290.4 g/mol	[4][5]
Physical Form	Solid	[4]

The presence of the saturated propylcyclohexyl group is significant. Unlike purely aromatic systems (e.g., biphenyls), aliphatic rings tend to lower the melting point and reduce viscosity due to increased conformational flexibility. This makes such compounds valuable as "diluters" in LC mixtures, intended to lower the overall viscosity of the formulation.[1]

Structural Comparison and Anticipated Viscosity Performance

• Alkyl Cyclohexane vs. Biphenyl Core: Compounds like the cyanobiphenyls (e.g., 5CB) are foundational in many LC mixtures. They possess a rigid biphenyl core that contributes to good thermal stability and high birefringence. However, this rigidity also leads to higher viscosity.[2] In contrast, the subject compound's propylcyclohexyl moiety introduces flexibility, which is expected to result in a lower rotational viscosity compared to a biphenyl analogue of similar length.

• Ester Linkage: The ester group provides a degree of polarity and contributes to the molecular dipole moment, which is necessary for a response to an electric field. Its influence on viscosity is generally moderate compared to the core structures.

• Terminal Chains: The ethoxy and propyl terminal chains are relatively short. Longer alkyl chains can increase viscosity due to greater intermolecular friction (van der Waals forces). The shorter chains in this compound suggest a design choice aimed at maintaining low viscosity.

Based on these structural features, it is hypothesized that 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate serves as a low-viscosity component in LC mixtures, contributing favorably to the overall response time of the final formulation. To validate this, direct measurement is essential.

Experimental Protocol: Measuring Rotational Viscosity (γ₁) of an LC Mixture

To quantitatively assess the impact of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate, its rotational viscosity must be measured within a host nematic mixture. The rotating magnetic field method is a classic and reliable technique for this purpose.[2][3] It directly measures the viscous torque experienced by the LC director as it attempts to follow a rotating magnetic field.

A nematic liquid crystal sample with a positive diamagnetic anisotropy (Δχ > 0) is placed in a magnetic field (B). The LC director aligns with the field. When the field rotates at a constant angular velocity (ω), the director also rotates, but it lags behind the field by an angle (φ) due to the viscous drag of the surrounding molecules. At low rotation speeds, this lag angle is constant, and the viscous torque is balanced by the magnetic torque. The rotational viscosity (γ₁) can be calculated from this relationship:

γ₁ = (Δχ * B² * sin(2φ)) / (2ω)

Objective: To determine the rotational viscosity (γ₁) of a nematic LC mixture containing a known concentration of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate as a function of temperature.

Materials & Equipment:

• Host nematic liquid crystal (e.g., 5CB or a commercial mixture with known properties)

• 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate

• Homogeneous alignment test cells (e.g., 20-50 µm thickness, rubbed polyimide coating)

• Rotating electromagnet capable of generating a uniform field (B ≈ 0.5 - 1 T)

• Polarizing optical microscope

• Photodetector and data acquisition system

• Temperature-controlled stage (e.g., hot stage) with high precision (±0.1 K)

• Laser source (e.g., He-Ne laser)

Procedure:

• Mixture Preparation:

  • Prepare a mixture by dissolving a known weight percentage (e.g., 10-20 wt%) of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate into the host nematic LC.

  • Heat the mixture above its clearing point into the isotropic phase and stir thoroughly to ensure a homogenous solution.

  • Cool the mixture slowly back into the nematic phase.

• Cell Filling:

  • Heat the test cell and the LC mixture above the clearing point.

  • Fill the cell via capillary action, ensuring no air bubbles are trapped.

  • Seal the cell openings.

  • Causality Check: Filling in the isotropic phase prevents flow-induced alignment, ensuring the subsequent alignment is dictated solely by the cell's surface treatment and the magnetic field.

• Experimental Setup & Calibration:

  • Mount the filled cell in the temperature-controlled stage, which is placed between the poles of the electromagnet.

  • Position the polarizing microscope and photodetector to monitor the optical transmission of the cell.

  • Calibrate the temperature controller and the magnetic field strength.

• Measurement Sequence:

  • Set the desired temperature and allow the system to stabilize.

  • Apply the magnetic field (B) without rotation to align the LC director.

  • Begin rotating the magnetic field at a low, constant angular velocity (ω).

  • The optical transmission will oscillate as the director rotates. Use the photodetector to record the intensity as a function of time.

  • From the phase lag of the optical signal relative to the magnet's position, determine the lag angle (φ) of the director.

  • Self-Validation: Repeat the measurement at several different low angular velocities. A plot of sin(2φ) versus ω should yield a straight line through the origin, confirming the measurement is in the linear (Newtonian) regime. The slope of this line is inversely proportional to γ₁.[2]

• Data Calculation:

  • Using the measured lag angle (φ), magnetic field strength (B), angular velocity (ω), and the known diamagnetic anisotropy (Δχ) of the mixture, calculate γ₁ using the formula provided above.

  • Repeat the entire process at different temperatures to map the temperature dependence of the rotational viscosity.

Caption: A flowchart illustrating the key steps for determining the rotational viscosity of a liquid crystal mixture using the rotating magnetic field method.

Conclusion and Outlook

The molecular structure of 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate, characterized by its semi-flexible propylcyclohexyl group and short terminal chains, strongly suggests its utility as a low-viscosity component in advanced liquid crystal mixtures. A comparative analysis against more rigid, purely aromatic compounds indicates a favorable profile for applications demanding fast switching times.

However, theoretical inference must be substantiated by empirical data. The detailed experimental protocol provided in this guide offers a robust and self-validating pathway for researchers to precisely quantify the rotational viscosity of mixtures containing this compound. The resulting data will be invaluable for formulating next-generation liquid crystal materials with optimized performance for high-frequency displays, automotive applications, and other demanding technologies.

References

• MDPI. (2021). Synthesis and Properties of Thermotropic Copolyesters Based on Poly(ethylene terephthalate) and 4′-Acetoxy-4-biphenyl-carboxylic Acid. Available at: [Link]

• Optica Publishing Group. (2015). Ultra-low viscosity liquid crystal materials. Available at: [Link]

• PubChem. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate. Available at: [Link]

• Kneppe, H., Schneider, F., & Sharma, N. K. (1982). Rotational viscosity γ1 of nematic liquid crystals. The Journal of Chemical Physics, 77(6), 3203–3208. Available at: [Link]

• Martin, P., Gharbi, A., & Durand, G. (2013). Experimental relationship between surface and bulk rotational viscosities in nematic liquid crystals. Liquid Crystals, 40(8), 1113-1120. Available at: [Link]

• Wu, S. T., & Wu, C. S. (1990). Rotational viscosity of nematic liquid crystals A critical examination of existing models. Liquid Crystals, 8(2), 171-182. Available at: [Link]

• Japanese Pharmacopoeia. Viscosity Determination / General Tests. Available at: [Link]

• ResearchGate. (2016). A novel synthesis of trans-4-(trans-4-n-propylcyclohexyl) cyclohexyl aldehyde. Available at: [Link]

• Belyaev, V. V. (1989). Viscosity of nematic liquid crystals. Russian Chemical Reviews, 58(10), 917. Available at: [Link]

• ResearchGate. Viscosity of 1-(trans-4-propylcyclohexyl)-4-isothiocyanatobenzene. Available at: [Link]

• AIP Publishing. (1982). Rotational viscosity γ1 of nematic liquid crystals. The Journal of Chemical Physics. Available at: [Link]

• Pazdera, T., et al. (2024). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine. Nature Communications. Available at: [Link]

• MDPI. (2023). Viscosity Measurement of CO2–Solvent Mixtures for the Study of the Morphology and Size of Crystalline Particles Obtained Using Supercritical Antisolvent Precipitation. Available at: [Link]

• Google Patents. (2008). Measuring method and device for liquid crystal viscosity coefficient.

• University of Illinois. Laboratory 5 Viscosity - Materials Science and Engineering Junior Lab. Available at: [Link]

• Cieśliński, J. T., et al. (2018). New empirical correlations for the viscosity of selected organic phase change materials. Archives of Thermodynamics, 39(1), 119-136. Available at: [Link]

• Soccio, M., et al. (2021). Synthesis and properties of poly (alkylene trans -1,4-cyclohexanedicarboxylate)s with different glycolic subunits. Polymer Chemistry, 12(4), 533-545. Available at: [Link]

• Google Patents. (2017). Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives.

• Chem-Sub. 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate — Chemical Substance Information. Available at: [Link]

• Dhara, S., et al. (2013). Active and passive viscosities of a bent-core nematic liquid crystal. Physical Review E, 87(3), 030501. Available at: [Link]

• University College Cork. (2003). Temperature dependence of viscosity and density of cis-1,4/trans-1,3-dimethylcyclohexane and several other commonly used organic solvents. Available at: [Link]

• Swindells, J. F., Coe, J. R., & Godfrey, T. B. (1952). The Accuracy of Measurements of Viscosity of Liquids. Journal of Research of the National Bureau of Standards, 48(1), 1-31. Available at: [Link]

• US EPA. Cyclohexanecarboxylic acid, 4-propyl-, 4-ethoxyphenyl ester, trans- - Substance Details. Available at: [Link]

• AIP Publishing. (2024). Measurement of liquid viscosity using quartz crystal microbalance (QCM) based on GA-BP neural network. Review of Scientific Instruments. Available at: [Link]

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• 2. pubs.aip.org [pubs.aip.org]
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• 4. Trans-4-ethoxyphenyl 4-propylcyclohexanecarboxylate | 67589-39-3 [sigmaaldrich.com]
• 5. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate | C18H26O3 | CID 106716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Substance Registry Services | US EPA [cdxapps.epa.gov]

Safety & Regulatory Compliance

4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate

As a Senior Application Scientist, I have designed this protocol to ensure that your laboratory maintains the highest standards of operational safety and environmental compliance. 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate (CAS: 67589-39-3) is a specialized organic ester utilized primarily as a nematic and smectic liquid crystal intermediate in electronic materials research[1]. Because of its specific ecological and biological hazard profile, laboratories must implement rigorous, causality-driven handling and disposal protocols.

This guide provides a self-validating system for the safe operational lifecycle and end-of-life disposal of this compound.

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of a compound is the foundational step in designing a safe handling protocol.

Property	Data / Specification
Chemical Name	4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate
CAS Number	67589-39-3[2]
Molecular Formula	C18H26O3[2]
Molecular Weight	290.40 g/mol [1]
Physical State	White to almost white powder/crystal[1]
Purity	>98.0% (GC)
GHS Classifications	Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3, Aquatic Chronic 4[2]

Causality Insight: The classification of Aquatic Chronic 4 dictates that this compound poses long-term hazards to aquatic environments[2]. Consequently, aqueous drain disposal is strictly prohibited. Furthermore, the presence of Skin Irritation 2 and Eye Irritation 2A mandates the use of specific barrier protection to prevent localized dermal or ocular toxicity during powder transfer.

Experimental Handling & Safety Protocol

To ensure scientific integrity and operator safety, follow this step-by-step methodology when handling the raw crystalline powder:

• Step 1: Environmental Controls: Conduct all weighing and transfer operations within a certified Class II biological safety cabinet (BSC) or a standard chemical fume hood.

  • Causality: The compound is a fine powder; localized exhaust ventilation mitigates the risk of inhalation and addresses the STOT SE 3 (respiratory tract irritation) hazard.

• Step 2: Barrier Protection (PPE): Don standard laboratory attire, including a fully buttoned lab coat, wraparound safety goggles (ANSI Z87.1 compliant), and nitrile examination gloves.

  • Causality: Nitrile provides an excellent chemical barrier against organic esters, preventing the lipophilic molecule from permeating the glove and causing contact dermatitis.

• Step 3: Transfer Mechanics: Use anti-static micro-spatulas for transferring the powder.

  • Causality: Static charge can cause the fine crystals to aerosolize or cling to weighing paper, leading to inaccurate molar calculations and increasing contamination risks across the workspace.

Proper Disposal Procedures

Because 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate is an organic ester lacking halogen atoms, it must be processed exclusively through the non-halogenated organic waste stream[3].

• Step 1: Waste Segregation: Collect all residual compound, contaminated solvents (e.g., acetone or ethanol used for rinsing), and dissolved solutions into a designated "Non-Halogenated Organic Waste" carboy.

  • Causality: Segregating non-halogenated waste from halogenated waste prevents dangerous exothermic reactions and significantly reduces the cost and complexity of thermal destruction[3].

• Step 2: Primary and Secondary Containment: Ensure the primary waste container is made of High-Density Polyethylene (HDPE) or amber glass, which are chemically compatible with organic esters. Place the primary container inside a secondary containment tray.

  • Causality: Secondary containment captures any catastrophic failure of the primary vessel, preventing environmental release and subsequent aquatic toxicity[2].

• Step 3: Solid Waste Management: Dispose of contaminated consumables (weighing boats, pipette tips, glass wool, and nitrile gloves) in a solid hazardous waste bin lined with a poly-bag[3]. Do not mix with standard municipal trash.

• Step 4: Labeling and EH&S Transfer: Affix a standard EPA/EH&S hazardous waste label detailing the exact contents (e.g., "100% 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate"). Request a pickup from your institution's Environmental Health & Safety (EH&S) department.

  • Causality: The ultimate fate of this chemical is high-temperature incineration, which safely cleaves the ester bonds and oxidizes the hydrocarbon backbone into CO₂ and H₂O, permanently neutralizing the Aquatic Chronic 4 threat[2][4].

Spill Response Methodology

In the event of a localized spill, execute the following self-validating recovery loop:

• Isolate: Restrict access to the spill area to prevent tracking the powder throughout the laboratory.

• Contain: If the compound is dissolved in a solvent, surround the spill with an inert absorbent material (e.g., vermiculite or sand). If it is in powder form, avoid dry sweeping to prevent aerosolization.

• Collect: Gently mist the powder with a compatible solvent (e.g., isopropanol) to dampen it, then wipe it up using absorbent spill pads.

• Dispose: Place all contaminated spill cleanup materials into a sealed, labeled solid hazardous waste container for EH&S collection[3].

Waste Flow Visualization

Lifecycle waste flow for 4-Ethoxyphenyl trans-4-propylcyclohexanecarboxylate disposal.

References

• [2] NextSDS. 4-ethoxyphenyl trans-4-propylcyclohexanecarboxylate — Chemical Substance Information. Source: nextsds.com. 2

• Tokyo Chemical Industry Co., Ltd. 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate | 67589-39-3. Source: tcichemicals.com.

• [1] CymitQuimica. 4-Ethoxyphenyl trans-4-Propylcyclohexanecarboxylate. Source: cymitquimica.com. 1

• 魏氏化学 (Wei's Reagent). 化学品安全技术说明书 (SDS). Source: 4008081911.com.

• [4] US Environmental Protection Agency (EPA). Electronics Basic Information, Research, and Initiatives. Source: epa.gov. 4

• [3] Northern Arizona University. CHM235L Spring 2015 Laboratory Manual. Source: nau.edu.3

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• 4. epa.gov [epa.gov]